3,7-Dimethyl-1-octanol

• CAS: 68680-98-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3,7-Dimethyl-1-octanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7-Dimethyl-1-octanol, also known as tetrahydrogeraniol, is a saturated monohydric primary alcohol with a mild, waxy, rose-like floral odor.[1] Its chemical stability and pleasant scent make it a valuable ingredient in the fragrance and cosmetics industries.[1] Beyond its use in perfumery, this compound serves as a versatile intermediate in the synthesis of various organic molecules and has been investigated for its potential as a biofuel and pest repellent.[2] This technical guide provides a comprehensive overview of the chemical and physical properties of 3,7-Dimethyl-1-octanol, detailed experimental protocols for its synthesis and analysis, and visual representations of key workflows.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of 3,7-Dimethyl-1-octanol are summarized in the tables below, providing a consolidated reference for laboratory and research applications.

Table 1: General and Physical Properties

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₂O	[3][4][5]
Molecular Weight	158.28 g/mol	[3][4][6]
Appearance	Clear, colorless liquid	[3][7]
Odor	Sweet, rose-like	[3][4]
Density	0.828 g/mL at 20 °C	[1][3][7][8]
Boiling Point	98-99 °C at 9 mmHg	[1][3][7][8]
Melting Point	-1.53 °C (estimate)	[3]
Flash Point	97 °C (206.6 °F) - closed cup	[8][9]
Refractive Index (n20/D)	1.436	[1][3][7][8]
Vapor Pressure	<0.01 mmHg at 20 °C	[8]
Vapor Density	5.4 (vs air)	[8]
Water Solubility	64 mg/L at 20 °C	[3]
Solubility	Soluble in ethanol (B145695) and most non-volatile oils; insoluble in glycerol (B35011) and water.[1][3]	[1][3]
logP	3.9 at 35 °C	[3]

Table 2: Spectroscopic Data

Spectroscopy	Key Data and Interpretation	Reference(s)
¹H NMR	Provides information on the proton environments in the molecule.	[10]
¹³C NMR	Shows the number of unique carbon environments.	[3]
Infrared (IR)	Displays characteristic peaks for O-H and C-H bonds.	[5][11]
Mass Spectrometry (MS)	Reveals the molecular weight and fragmentation pattern.	[4][12]

Table 3: Safety and Hazard Information

Hazard Classification	GHS Pictogram(s)	Precautionary Statement(s)	Reference(s)
Skin Irritation (Category 2)	GHS07	P264, P280, P302+P352, P332+P313, P362	[8][9]
Eye Irritation (Category 2A)	GHS07	P264, P280, P305+P351+P338, P337+P313	[8][9]
Specific target organ toxicity – single exposure (Category 3), Respiratory system	GHS07	P261, P271, P304+P340, P312, P403+P233, P405, P501	[9]
Hazardous to the aquatic environment, long-term hazard (Category 2)	GHS09	P273, P391, P501	[8][13]

Experimental Protocols

Synthesis of 3,7-Dimethyl-1-octanol via Hydrogenation of Geraniol (B1671447)

3,7-Dimethyl-1-octanol is commonly synthesized through the catalytic hydrogenation of geraniol or citronellol. The following protocol is a representative procedure for the synthesis from geraniol.

Materials:

• Geraniol

• Methanol (B129727) (solvent)

• Ruthenium-based catalyst (e.g., Ru(OAc)₂(BINAP))

• Hydrogen gas (high purity)

• Autoclave reactor

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a glass vessel suitable for the autoclave, dissolve geraniol in methanol to a concentration of approximately 1.1 M.

• Add the ruthenium-based catalyst to the solution (e.g., at a substrate-to-catalyst ratio of around 600:1).

• Place the glass vessel inside the stainless steel autoclave.

• Seal the autoclave and purge the system with an inert gas, such as argon, three to five times to remove any oxygen.

• Introduce hydrogen gas into the autoclave, pressurizing it to the desired level (e.g., 40-100 atm).

• Stir the reaction mixture and maintain the temperature at a specified level (e.g., 20-60 °C).

• Monitor the reaction progress by monitoring hydrogen consumption. The reaction is typically complete within 8-16 hours.

• Once the reaction is complete, carefully release the excess hydrogen pressure.

• Remove the reaction mixture from the autoclave.

• Remove the methanol solvent using a rotary evaporator.

• Purify the resulting crude 3,7-Dimethyl-1-octanol by vacuum distillation to obtain the final product.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard analytical technique for the identification and quantification of 3,7-Dimethyl-1-octanol.

Materials:

• Sample containing 3,7-Dimethyl-1-octanol

• Hexane (B92381) or Dichloromethane (B109758) (GC grade)

• 2 mL glass GC vials with PTFE-lined septa

• Micropipettes

• Vortex mixer

Sample Preparation:

• Accurately weigh a precise amount of the sample into a volumetric flask.

• Dilute the sample with hexane or dichloromethane to a final concentration suitable for GC-MS analysis (e.g., 10-100 µg/mL).

• Vortex the solution for 30 seconds to ensure it is homogeneous.

• Transfer the diluted sample into a 2 mL glass GC vial and cap it securely.

Instrumental Parameters (Typical):

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Volume: 1 µL in splitless mode.

• Inlet Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Scan Range: m/z 40-400.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key workflows related to 3,7-Dimethyl-1-octanol.

Synthesis Workflow for 3,7-Dimethyl-1-octanol

GC-MS Analytical Workflow

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. 3,7-DIMETHYL-1-OCTANOL(106-21-8) 13C NMR spectrum [chemicalbook.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. US5118884A - Hydrogenation of citral - Google Patents [patents.google.com]
• 6. 1-Octanol, 3,7-dimethyl- [webbook.nist.gov]
• 7. CN1210240C - Preparation of tetrahydro geraniol - Google Patents [patents.google.com]
• 8. 3,7-DIMETHYL-1-OCTANOL(106-21-8) IR Spectrum [m.chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. Hydrogenation of geraniol using ruthenium–BINAP catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 11. 3-Octanol, 3,7-dimethyl- [webbook.nist.gov]
• 12. 1-Octanol, 3,7-dimethyl- [webbook.nist.gov]
• 13. www2.chem.wisc.edu [www2.chem.wisc.edu]

A Technical Guide to the Spectroscopic Profile of Tetrahydrogeraniol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Tetrahydrogeraniol (also known as 3,7-dimethyloctan-1-ol). The information presented herein is crucial for the identification, characterization, and quality control of this compound in research and development settings. This document summarizes key quantitative data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), provides detailed experimental protocols, and illustrates the analytical workflow.

Chemical Structure and Properties

• IUPAC Name: 3,7-dimethyloctan-1-ol

• Synonyms: Tetrahydrogeraniol, Dihydrocitronellol

• CAS Number: 106-21-8

• Molecular Formula: C₁₀H₂₂O

• Molecular Weight: 158.29 g/mol

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry analyses of Tetrahydrogeraniol.

Table 1: ¹H NMR Spectroscopic Data for (S)-3,7-Dimethyloctan-1-ol in CDCl₃[1]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.59-3.70	m	2H	H-1
1.43-1.62	m	4H	H-2, H-6
1.32-1.39	m	1H	H-3
1.18-1.30	m	3H	H-4, H-5
1.06-1.16	m	3H	H-7, CH₃-10
0.83-0.87	m	9H	CH₃-8, CH₃-9, CH₃-11

Note: Assignments are based on the structure of (S)-3,7-dimethyloctan-1-ol.

Table 2: ¹³C NMR Spectroscopic Data for (S)-3,7-Dimethyloctan-1-ol in CDCl₃[1]

Chemical Shift (δ) ppm	Assignment
61.19	C-1
39.96	C-2
39.23	C-3
37.35	C-5
29.49	C-4
27.93	C-7
24.65	C-6
22.66	C-9 or C-10
22.55	C-9 or C-10
19.60	C-8

Note: Assignments are based on the structure of (S)-3,7-dimethyloctan-1-ol.

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3330	Strong, Broad	O-H stretch (alcohol)
~2955, 2925, 2870	Strong	C-H stretch (alkane)
~1465	Medium	C-H bend (CH₂)
~1375	Medium	C-H bend (CH₃)
~1058	Strong	C-O stretch (primary alcohol)

Note: Data is interpreted from the NIST IR spectrum of 3,7-dimethyl-1-octanol and typical IR absorption ranges for alcohols.

Table 4: Mass Spectrometry (GC-MS) Data

Mass-to-Charge Ratio (m/z)	Relative Intensity	Assignment
43	999	[C₃H₇]⁺
56	997	[C₄H₈]⁺
55	898	[C₄H₇]⁺
41	793	[C₃H₅]⁺
70	764	[C₅H₁₀]⁺

Note: Data corresponds to Electron Ionization (EI) at 70 eV.

Experimental Protocols

The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the proton and carbon framework of Tetrahydrogeraniol.

Methodology:

• Sample Preparation: A sample of neat (undiluted) liquid Tetrahydrogeraniol (approximately 0.5 mL) is placed into a 5mm NMR tube.[1] Alternatively, for higher resolution or when using high-field instruments, a dilute solution is prepared by dissolving approximately 5-10 mg of the compound in about 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher for ¹H NMR) is used.

• ¹H NMR Acquisition:

  • The spectrometer is tuned to the proton frequency.

  • A standard one-pulse sequence is used to acquire the spectrum.

  • Data is typically acquired over a spectral width of 0-12 ppm.

  • The number of scans can be adjusted to achieve an adequate signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition:

  • The spectrometer is tuned to the carbon-13 frequency.

  • A proton-decoupled pulse sequence is used to obtain a spectrum with singlet peaks for each unique carbon atom.

  • Data is typically acquired over a spectral width of 0-220 ppm.

  • A larger number of scans is required due to the low natural abundance of ¹³C (typically 128 scans or more).

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed. The resulting spectrum is phase-corrected and baseline-corrected. Chemical shifts are referenced to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H and CDCl₃ at 77.16 ppm for ¹³C).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in Tetrahydrogeraniol.

Methodology:

• Sample Preparation (Neat Liquid Film):

  • One drop of liquid Tetrahydrogeraniol is placed on the surface of a polished salt plate (e.g., NaCl or KBr).[2][3]

  • A second salt plate is carefully placed on top to create a thin, uniform liquid film between the plates.[2][3]

  • The plates are then mounted in the spectrometer's sample holder.[2]

• Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer is used.

• Data Acquisition:

  • A background spectrum of the empty sample compartment (or clean salt plates) is recorded.

  • The sample is placed in the instrument, and the sample spectrum is recorded.

  • The spectrum is typically scanned over the range of 4000-400 cm⁻¹.

  • Multiple scans (e.g., 16 or 32) are averaged to improve the signal-to-noise ratio.[4]

• Data Processing: The instrument's software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the molecular weight and fragmentation pattern of Tetrahydrogeraniol.

Methodology:

• Sample Preparation: A dilute solution of Tetrahydrogeraniol is prepared in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 1 mg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source is used.

• Gas Chromatography (GC) Conditions:

  • Injection: 1 µL of the prepared sample is injected into the GC inlet.

  • Column: A nonpolar capillary column (e.g., DB-5ms) is commonly used.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

  • Temperature Program: A temperature gradient is used to separate the components of the sample. A typical program might start at 50°C, hold for 2 minutes, then ramp up to 250°C at a rate of 10°C/minute.

• Mass Spectrometry (MS) Conditions:

  • Ionization: Electron Ionization (EI) at a standard energy of 70 eV.

  • Mass Analyzer: A quadrupole or ion trap mass analyzer is used.

  • Scan Range: The mass spectrum is scanned over a range of m/z 40-400.

• Data Analysis: The mass spectrum corresponding to the GC peak of Tetrahydrogeraniol is analyzed to identify the molecular ion (if present) and the major fragment ions.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical flow of the spectroscopic analysis.

Caption: General workflow for the spectroscopic analysis of a chemical sample.

Caption: Relationship between spectroscopic techniques and derived structural information.

References

• 1. azom.com [azom.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. drawellanalytical.com [drawellanalytical.com]

The Natural Occurrence of 3,7-Dimethyl-1-octanol in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,7-Dimethyl-1-octanol, a monoterpenoid alcohol also known as tetrahydrogeraniol, is a naturally occurring volatile compound found in a variety of plant species. This technical guide provides a comprehensive overview of its presence in the botanical realm, detailing its reported occurrences, and presenting generalized experimental protocols for its extraction, identification, and quantification. While specific quantitative data for this compound is often limited in publicly available literature, this guide summarizes the available information and provides a framework for researchers investigating this molecule. The potential biosynthetic pathway is also discussed, offering insights into its formation in plants.

Natural Occurrence of 3,7-Dimethyl-1-octanol

3,7-Dimethyl-1-octanol has been identified as a constituent of the essential oils and volatile profiles of several plant species. Its presence contributes to the characteristic aroma of these plants. The primary plant sources reported to contain this compound are summarized below.

Table 1: Plants Reported to Contain 3,7-Dimethyl-1-octanol

Plant Family	Genus	Species	Common Name	Reference(s)
Polygonaceae	Persicaria	hydropiperoides	Mild Water Pepper
Polygonaceae	Persicaria	minor	Small Water Pepper
Asteraceae	Ambrosia	confertiflora	Burr Ragweed
Rutaceae	Citrus	limon	Lemon
Lamiaceae	Thymus	vulgaris	Thyme

It is important to note that the concentration of 3,7-Dimethyl-1-octanol in these plants can vary significantly based on factors such as the specific cultivar, geographical location, stage of development, and the extraction method employed.

Quantitative Data

Obtaining precise quantitative data for 3,7-Dimethyl-1-octanol from plant sources proves challenging, as many studies on essential oil composition do not specifically quantify this compound or it is present as a minor component. While comprehensive data is scarce, this section aims to highlight the need for further quantitative analysis.

Table 2: Quantitative Data for a Structurally Related Compound

Specific quantitative data for 3,7-Dimethyl-1-octanol is not widely available in the reviewed literature. The following table presents the concentration of a closely related isomer, 3,7-dimethyloct-6-enal (citronellal), which can be quantified using similar methodologies. This illustrates the typical concentration ranges for such monoterpenoids in essential oils.

Essential Oil	Plant Source	Concentration of 3,7-dimethyloct-6-enal (%)
Citronella Oil (Java Type)	Cymbopogon winterianus	36.11 - 88.56
Citronella Oil	Cymbopogon nardus	23.38
Eucalyptus citriodora Oil	Eucalyptus citriodora	29.31

Note: This data is for a related compound and is provided for illustrative purposes.

Experimental Protocols

The extraction and analysis of 3,7-Dimethyl-1-octanol from plant materials typically involve standard methods used for volatile compounds and essential oils. The following are detailed methodologies for key experiments.

Extraction of Volatile Compounds

3.1.1. Hydrodistillation

This is a common method for extracting essential oils from plant material.

• Apparatus: Clevenger-type apparatus.

• Procedure:

  • A known weight of fresh or dried plant material (e.g., 100 g) is placed in a round-bottom flask.

  • Sufficient distilled water is added to cover the plant material.

  • The flask is heated to boiling. The resulting steam, carrying the volatile compounds, passes into a condenser.

  • The condensed liquid (hydrosol and essential oil) is collected in a graduated burette.

  • The essential oil, being less dense than water, separates and can be collected.

  • The collected oil is dried over anhydrous sodium sulfate.

3.1.2. Steam Distillation

Similar to hydrodistillation, but steam is generated in a separate vessel and passed through the plant material.

• Apparatus: Steam generator, distillation flask, condenser, and collection vessel.

• Procedure:

  • The plant material is packed into the distillation flask.

  • Steam from the generator is passed through the plant material, causing the volatile compounds to vaporize.

  • The steam and volatile compound mixture is then condensed and collected as in hydrodistillation.

Identification and Quantification

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most widely used technique for the separation, identification, and quantification of volatile compounds.

• Sample Preparation: The extracted essential oil is diluted in a suitable solvent (e.g., hexane (B92381) or ethanol) to an appropriate concentration. An internal standard (e.g., n-alkane) can be added for quantification.

• GC Conditions (Typical):

  • Column: A non-polar or medium-polar capillary column (e.g., HP-5MS, DB-5).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 240 °C) at a specific rate (e.g., 3 °C/min).

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions (Typical):

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Ion Source Temperature: 230 °C.

• Identification: Compounds are identified by comparing their mass spectra and retention indices with those of authentic standards and/or with data from mass spectral libraries (e.g., NIST, Wiley).

• Quantification: The relative percentage of each compound is typically calculated from the peak areas in the total ion chromatogram. For absolute quantification, a calibration curve is prepared using a certified reference standard of 3,7-Dimethyl-1-octanol.

Biosynthetic Pathway

The biosynthesis of 3,7-Dimethyl-1-octanol, a monoterpenoid, is believed to follow the general pathway for monoterpene synthesis in plants, likely originating from the Methylerythritol Phosphate (MEP) pathway.

Inferred Biosynthetic Pathway

The formation of 3,7-Dimethyl-1-octanol likely involves the reduction of citronellal (B1669106) or a related precursor. A plausible pathway is the hydrogenation of geraniol (B1671447) or citronellol.

Caption: Inferred biosynthetic pathway of 3,7-Dimethyl-1-octanol.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the investigation of 3,7-Dimethyl-1-octanol in plant materials.

Caption: General experimental workflow for 3,7-Dimethyl-1-octanol analysis.

Conclusion

3,7-Dimethyl-1-octanol is a naturally occurring monoterpenoid alcohol found in a select number of plant species. While its presence has been confirmed, there is a notable lack of comprehensive quantitative data in the existing literature. The experimental protocols outlined in this guide provide a solid foundation for researchers aiming to investigate this compound further. Future research should focus on detailed quantitative analysis across different plant species and developmental stages, as well as elucidation of the specific biosynthetic pathways involved in its production. Such studies will be invaluable for applications in the fields of phytochemistry, pharmacology, and the development of natural products.

Biosynthesis Pathway of Tetrahydrogeraniol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrogeraniol, a saturated monoterpenol, is a valuable compound with applications in the fragrance, cosmetic, and pharmaceutical industries. While its chemical synthesis is well-established, there is growing interest in understanding its natural biosynthetic pathway for potential biotechnological production. This technical guide provides a comprehensive overview of the proposed biosynthesis of tetrahydrogeraniol, starting from the universal isoprenoid precursors. The pathway is elucidated through the established biosynthesis of its immediate precursor, geraniol (B1671447), and a putative final reduction step catalyzed by a class of enzymes with known activity on similar substrates. This document details the enzymatic steps, key intermediates, and relevant quantitative data, and provides experimental protocols for the characterization of the involved enzymes.

Core Biosynthetic Pathway

The biosynthesis of tetrahydrogeraniol is proposed to occur in two main stages:

• Formation of Geraniol: This well-characterized pathway begins with the universal five-carbon isoprenoid building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), which are produced through the mevalonate (B85504) (MVA) or the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway. IPP and DMAPP are then condensed to form the C10 precursor, geranyl pyrophosphate (GPP). Finally, geraniol synthase (GES) catalyzes the conversion of GPP to geraniol.

• Reduction of Geraniol to Tetrahydrogeraniol: This final step involves the saturation of the two double bonds in the geraniol molecule. While a specific "tetrahydrogeraniol reductase" has not been definitively characterized, evidence from related pathways suggests that this reduction is likely catalyzed by one or more NAD(P)H-dependent reductases, potentially from the Old Yellow Enzyme (OYE) family, which are known to reduce the double bonds of α,β-unsaturated carbonyls and other activated alkenes.[1][2]

Signaling Pathway Diagram

Proposed Biosynthesis Pathway of Tetrahydrogeraniol

Quantitative Data

The efficiency of the biosynthetic pathway is dependent on the kinetic properties of the enzymes involved. The following tables summarize key quantitative data for geraniol synthase from various sources. Data for the putative geraniol reductase is not yet available.

Table 1: Kinetic Parameters of Geraniol Synthase (GES)
Source Organism	Substrate	Km (µM)	Reference
Ocimum basilicum (Sweet Basil)	Geranyl Diphosphate	21	[3]
Cinnamomum tenuipilum	Geranyl Diphosphate	55.8	[4]
Carpoglyphus lactis	Geraniol (for dehydrogenase)	51.0	[5]

Table 2: Cofactor Requirements and Optimal Conditions for Geraniol Synthase (GES)
Source Organism	Cofactor	Optimal pH	Reference
Ocimum basilicum (Sweet Basil)	Mn2+	8.5	[6][7]
Cinnamomum tenuipilum	Mg2+ or Mn2+	Not specified	[4]
Carpoglyphus lactis	NAD+ (for dehydrogenase)	9.0	[5]

Experimental Protocols

Elucidation of the tetrahydrogeraniol biosynthetic pathway requires the expression and characterization of the involved enzymes. Below are detailed methodologies for these key experiments.

Protocol 1: Heterologous Expression and Purification of Geraniol Synthase (GES)

This protocol describes the expression of a candidate GES gene in Escherichia coli and subsequent purification of the recombinant protein.

1. Gene Cloning and Vector Construction:

• A candidate GES gene is synthesized with codon optimization for E. coli expression.
• The gene is cloned into a suitable expression vector (e.g., pET-28a(+)) containing a polyhistidine (His) tag for affinity purification.
• The construct is verified by DNA sequencing.

2. Protein Expression:

• The expression vector is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).
• A single colony is used to inoculate a starter culture of Luria-Bertani (LB) medium containing the appropriate antibiotic and grown overnight at 37°C.
• The starter culture is used to inoculate a larger volume of LB medium. The culture is grown at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.
• Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1 mM.
• The culture is then incubated at a lower temperature (e.g., 16-25°C) for 16-48 hours to enhance soluble protein expression.[8]

3. Protein Purification:

• Cells are harvested by centrifugation and resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole).
• Cells are lysed by sonication on ice.
• The cell lysate is clarified by centrifugation to remove cell debris.
• The supernatant containing the His-tagged protein is loaded onto a Ni-NTA affinity chromatography column.
• The column is washed with a wash buffer (lysis buffer with a slightly higher imidazole (B134444) concentration, e.g., 20 mM).
• The recombinant protein is eluted with an elution buffer containing a higher concentration of imidazole (e.g., 250 mM).
• The purity of the eluted protein is assessed by SDS-PAGE.

Protocol 2: Enzyme Assay for Geraniol Synthase (GES) Activity

This protocol is for determining the enzymatic activity and kinetic parameters of the purified GES.

1. Reaction Mixture:

• A typical reaction mixture (e.g., 1 mL) contains:
• 50 mM Tris-HCl buffer (pH 8.5)
• 10 mM MgCl2 or 1 mM MnCl2
• 10 µM Geranyl Diphosphate (GPP)
• Purified GES enzyme (1-5 µg)

2. Reaction Incubation:

• The reaction is initiated by the addition of the enzyme.
• The mixture is incubated at 30°C for a specified time (e.g., 30-60 minutes).
• The reaction is stopped by the addition of an equal volume of a solvent suitable for extraction (e.g., hexane (B92381) or ethyl acetate) and vigorous vortexing.

3. Product Analysis:

• The organic phase is separated by centrifugation.
• The extracted products are analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).
• Geraniol is identified by comparing its retention time and mass spectrum with an authentic standard.
• For quantitative analysis, a known amount of an internal standard (e.g., nonyl acetate) is added before extraction.[9]

4. Kinetic Analysis:

• To determine the Michaelis-Menten constant (Km) for GPP, the reaction is performed with varying concentrations of GPP while keeping the enzyme concentration constant.
• Initial reaction velocities are plotted against substrate concentrations, and the data are fitted to the Michaelis-Menten equation.

Experimental Workflow Diagram

Workflow for Enzyme Characterization

Conclusion

The biosynthesis of tetrahydrogeraniol is proposed to proceed through the well-established geraniol biosynthetic pathway, followed by a putative reduction step. While the enzymes responsible for the final conversion of geraniol to tetrahydrogeraniol are yet to be definitively identified, members of the Old Yellow Enzyme family are strong candidates based on their known catalytic activities.[1][2] Further research, including gene discovery in organisms known to produce tetrahydrogeraniol and subsequent heterologous expression and characterization of candidate reductases, is required to fully elucidate this pathway. The protocols and data presented in this guide provide a solid foundation for researchers to pursue these investigations, which could ultimately enable the sustainable biotechnological production of this valuable monoterpenol.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Geraniol dehydrogenase, the key enzyme in biosynthesis of the alarm pheromone, from the astigmatid mite Carpoglyphus lactis (Acari: Carpoglyphidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. uniprot.org [uniprot.org]
• 7. Characterization of Geraniol Synthase from the Peltate Glands of Sweet Basil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | Isolation and Characterization of Three New Monoterpene Synthases from Artemisia annua [frontiersin.org]

Physical properties of 3,7-Dimethyl-1-octanol (boiling point, density)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3,7-Dimethyl-1-octanol, specifically its boiling point and density. The information is presented with a focus on experimental methodologies and clear data representation to support research and development activities.

Quantitative Data Summary

The physical properties of 3,7-Dimethyl-1-octanol have been determined under various experimental conditions. The following table summarizes these key quantitative data points for easy reference and comparison.

Physical Property	Value	Conditions
Boiling Point	213 °C	at standard atmospheric pressure[1]
118 °C	at 15 mmHg[2] (or 2.0 x 10³ Pa[1])
98-99 °C	at 9 mmHg[3][4][5][6]
Density	0.828 g/mL	at 20 °C[1][3][4][5]
0.824 g/mL	at 25 °C[3]
Specific Gravity	0.83	at 20/20 °C[2]

Experimental Protocols

The determination of boiling point and density are fundamental procedures in the physical characterization of a liquid compound. The following sections detail the generalized experimental methodologies for these measurements.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For precise measurement, especially for small quantities or at reduced pressures, the capillary method (Siwoloboff method) is commonly employed.

Protocol:

• Sample Preparation: A small volume (a few milliliters) of 3,7-Dimethyl-1-octanol is placed into a small-diameter test tube.

• Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid within the test tube.[7][8][9]

• Apparatus Assembly: The test tube is securely attached to a thermometer, ensuring the thermometer's bulb is aligned with the liquid sample.[7][9]

• Heating: The entire assembly is immersed in a heating bath (e.g., water or mineral oil) and heated gently and uniformly.[7][9][10]

• Observation: As the temperature rises, air trapped in the capillary tube will be expelled, followed by the vapor of the liquid as it approaches its boiling point. A continuous and rapid stream of bubbles will emerge from the open end of the capillary tube.[8]

• Measurement: The heat source is then removed, and the bath is allowed to cool slowly. The boiling point is recorded as the temperature at which the bubbling stops and the liquid begins to be drawn up into the capillary tube.[8][10] This indicates that the external pressure has just overcome the vapor pressure of the liquid.

Density is an intrinsic property defined as the mass of a substance per unit volume.[11] A straightforward and common method for determining the density of a liquid involves precise measurement of its mass and volume.

Protocol:

• Mass of Container: The mass of a clean, dry volumetric flask or graduated cylinder is measured using an analytical balance.[12]

• Volume Measurement: A precise volume of 3,7-Dimethyl-1-octanol is added to the tared container. The volume is read from the bottom of the meniscus.[12]

• Mass of Liquid: The container with the liquid is re-weighed. The mass of the liquid is determined by subtracting the mass of the empty container from this total mass.[12]

• Calculation: The density is calculated by dividing the mass of the liquid by the volume it occupies (Density = Mass / Volume).[11][13] To ensure accuracy, this procedure is typically repeated multiple times, and the average value is reported. The temperature of the liquid must be recorded as density is temperature-dependent.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Boiling Point Determination.

Caption: Workflow for Density Determination.

References

• 1. 3,7-dimethyl-1-octanol [chembk.com]
• 2. 3,7-Dimethyl-1-octanol 106-21-8 | TCI AMERICA [tcichemicals.com]
• 3. 3,7-ジメチル-1-オクタノール ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3,7-DIMETHYL-1-OCTANOL | 151-19-9 [chemicalbook.com]
• 5. 3,7-DIMETHYL-1-OCTANOL | 106-21-8 [chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. Experiment: Determining the Boiling Points of Organic Compounds Aim: To .. [askfilo.com]
• 8. Video: Boiling Points - Procedure [jove.com]
• 9. ivypanda.com [ivypanda.com]
• 10. jeplerts.wordpress.com [jeplerts.wordpress.com]
• 11. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. homesciencetools.com [homesciencetools.com]

An In-depth Technical Guide to the Chirality and Enantiomers of 3,7-Dimethyl-1-octanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereochemical aspects of 3,7-Dimethyl-1-octanol, a chiral alcohol with applications in the fragrance and flavor industries. The document details the chemical and physical properties of its enantiomers, (R)- and (S)-3,7-Dimethyl-1-octanol, and presents a comparative analysis of their known quantitative data. Furthermore, this guide outlines detailed experimental protocols for the synthesis of the racemic mixture and the enzymatic kinetic resolution for the separation of its enantiomers. While 3,7-Dimethyl-1-octanol is primarily utilized for its olfactory properties, this guide also briefly touches upon its potential biological activities.

Introduction to the Chirality of 3,7-Dimethyl-1-octanol

3,7-Dimethyl-1-octanol, also known as tetrahydrogeraniol, is a saturated monoterpenoid alcohol with the chemical formula C₁₀H₂₂O[1][2]. Its molecular structure contains a single stereocenter at the C3 position, giving rise to two enantiomers: (R)-3,7-Dimethyl-1-octanol and (S)-3,7-Dimethyl-1-octanol. The presence of this chiral center means that these two molecules are non-superimposable mirror images of each other, leading to differences in their interaction with other chiral molecules and with plane-polarized light. Understanding the distinct properties of each enantiomer is crucial for applications where stereochemistry plays a key role, such as in the development of fine fragrances and in the study of structure-activity relationships in biological systems.

The IUPAC name for the (R)-enantiomer is (3R)-3,7-dimethyloctan-1-ol, and for the (S)-enantiomer, it is (3S)-3,7-dimethyloctan-1-ol[3][4].

Physicochemical Properties of 3,7-Dimethyl-1-octanol Enantiomers

The enantiomers of 3,7-Dimethyl-1-octanol share the same achiral physical properties, such as boiling point, density, and refractive index, when measured for the pure substances under identical conditions. However, their chiroptical properties, most notably the specific optical rotation, are equal in magnitude but opposite in direction. The racemic mixture, being a 1:1 mixture of the two enantiomers, is optically inactive.

Below is a summary of the available quantitative data for the racemic mixture and the individual enantiomers of 3,7-Dimethyl-1-octanol.

Property	Racemic 3,7-Dimethyl-1-octanol	(R)-3,7-Dimethyl-1-octanol	(S)-3,7-Dimethyl-1-octanol
CAS Number	106-21-8[5]	1117-60-8	68680-98-8[4]
Molecular Formula	C₁₀H₂₂O[1][2]	C₁₀H₂₂O[6]	C₁₀H₂₂O[4]
Molecular Weight	158.28 g/mol [5]	158.28 g/mol [6]	158.28 g/mol [4]
Boiling Point	98-99 °C at 9 mmHg[2][5]	212.55 °C (estimated)[6]	212.50 °C at 760 mmHg (estimated)[7]
Density	0.828 g/mL at 20 °C[1][5]	0.8454 g/cm³ (estimated)[6]	No data available
Refractive Index (n²⁰/D)	1.436[1][5]	1.4097 (estimated)[6]	No data available
Optical Rotation ([α]D)	0°	Data not available	Data not available

Experimental Protocols

Synthesis of Racemic 3,7-Dimethyl-1-octanol via Hydrogenation

Racemic 3,7-Dimethyl-1-octanol can be synthesized by the catalytic hydrogenation of citronellal (B1669106), citronellol (B86348), or geraniol. A common laboratory-scale procedure involves the hydrogenation of citronellal using a chromium-promoted Raney nickel catalyst.

Materials:

• Citronellal

• Methanol (0.5% H₂O)

• Chromium-promoted Raney nickel catalyst

• Hydrogen gas

• Pressure vessel equipped with a stirrer, heating mantle, and sampling ports

Procedure:

• Charge the pressure vessel with citronellal, methanol, and the wet chromium-promoted Raney nickel catalyst.

• Purge the vessel with nitrogen gas and then pressurize with hydrogen.

• Heat the reaction mixture to 75°C and maintain a hydrogen pressure of 45 psi while stirring.

• Monitor the reaction progress by taking samples at regular intervals and analyzing them by gas-liquid chromatography (GLC). The reaction proceeds through the formation of citronellol, which is then further hydrogenated to 3,7-Dimethyl-1-octanol.

• Upon completion of the reaction (disappearance of the citronellol peak in GLC), cool the reaction mixture and filter to remove the catalyst.

• The crude product can be purified by fractional distillation under reduced pressure.

Logical Workflow for the Synthesis of Racemic 3,7-Dimethyl-1-octanol:

Synthesis of Racemic 3,7-Dimethyl-1-octanol.

Enantioselective Separation by Enzymatic Kinetic Resolution

The separation of the enantiomers of 3,7-Dimethyl-1-octanol can be achieved through enzymatic kinetic resolution. This method utilizes the stereoselectivity of an enzyme, such as a lipase (B570770), to preferentially acylate one of the enantiomers, allowing for the subsequent separation of the acylated and unreacted enantiomers.

Materials:

• Racemic 3,7-Dimethyl-1-octanol

• Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., hexane (B92381) or toluene)

• Reaction vessel with magnetic stirrer and temperature control

Procedure:

• To a solution of racemic 3,7-Dimethyl-1-octanol in the organic solvent, add the acyl donor.

• Add the immobilized lipase to the reaction mixture.

• Stir the mixture at a controlled temperature (e.g., 30-40°C).

• Monitor the progress of the reaction by chiral gas chromatography (GC) to determine the enantiomeric excess (ee) of the remaining alcohol and the formed ester.

• When the desired conversion (ideally around 50%) is reached, stop the reaction by filtering off the enzyme.

• The resulting mixture contains one enantiomer of the alcohol and the ester of the other enantiomer. These can be separated by column chromatography.

• The separated ester can then be hydrolyzed (e.g., using NaOH in methanol/water) to obtain the other enantiomer of 3,7-Dimethyl-1-octanol.

Workflow for Enzymatic Kinetic Resolution:

Enzymatic Kinetic Resolution of 3,7-Dimethyl-1-octanol.

Biological Activity and Applications

3,7-Dimethyl-1-octanol is primarily used as a fragrance ingredient in a variety of consumer products. Its scent is often described as floral, waxy, and rosy. While there is limited publicly available data on the specific biological activities of the individual enantiomers, some studies on structurally related compounds suggest potential antimicrobial properties. Further research is needed to fully elucidate the distinct biological roles and potential therapeutic applications of (R)- and (S)-3,7-Dimethyl-1-octanol.

Conclusion

This technical guide has provided a detailed overview of the chirality and enantiomers of 3,7-Dimethyl-1-octanol. The physicochemical properties of the racemic mixture and its individual enantiomers have been summarized, highlighting the need for further experimental determination of the specific optical rotation of the pure enantiomers. Detailed experimental protocols for the synthesis of the racemate and a viable method for enantiomeric separation through enzymatic kinetic resolution have been presented. While the primary application of 3,7-Dimethyl-1-octanol remains in the fragrance industry, the information provided herein serves as a valuable resource for researchers and professionals in drug development and other fields where stereoisomerism is of critical importance. Further investigation into the distinct biological activities of each enantiomer may unveil new applications for this chiral molecule.

References

• 1. 3,7-dimethyl-1-octanol [chembk.com]
• 2. Page loading... [wap.guidechem.com]
• 3. (3R)-3,7-Dimethyl-1-octanol | C10H22O | CID 6999991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. 3,7-Dimethyl-1-octanol = 98 106-21-8 [sigmaaldrich.com]
• 6. (R)-3,7-dimethyl-1-octanol CAS#: 1117-60-8 [m.chemicalbook.com]
• 7. (S)-3,7-dimethyl-1-octanol [flavscents.com]

Solubility of Dihydrocitronellol: A Technical Guide for Researchers

An In-depth Examination of the Solubility Characteristics of Dihydrocitronellol in Various Solvents for Application in Research and Development.

This technical guide provides a comprehensive overview of the solubility of dihydrocitronellol (also known as 3,7-dimethyloctan-1-ol (B75441) or tetrahydrogeraniol) in a range of common solvents. This document is intended for researchers, scientists, and professionals in the fields of drug development, flavor and fragrance, and material science who utilize dihydrocitronellol in their work. The information compiled herein, including quantitative solubility data, qualitative assessments, and detailed experimental methodologies, serves as a critical resource for formulation development, reaction chemistry, and purification processes.

Core Concepts: Understanding Dihydrocitronellol's Solubility Profile

Dihydrocitronellol is a C10 fatty alcohol characterized by a branched alkyl chain and a terminal hydroxyl group. This structure imparts a predominantly nonpolar character to the molecule, with a localized region of polarity at the alcohol functional group. This amphiphilic nature dictates its solubility behavior, generally adhering to the principle of "like dissolves like." Consequently, dihydrocitronellol exhibits good solubility in organic solvents of low to moderate polarity and limited solubility in highly polar solvents such as water.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for dihydrocitronellol in various solvents. It is important to note that publicly available, peer-reviewed quantitative data for a wide range of organic solvents is limited. The data presented is compiled from various sources and includes predicted, estimated, and experimentally determined values.

Solvent	Chemical Formula	Temperature (°C)	Solubility	Data Type
Water	H₂O	20	64 mg/L[1][2]	Experimental
Water	H₂O	25	175.4 mg/L	Estimated
Water	H₂O	Not Specified	0.095 g/L	Predicted
70% Ethanol (in water)	C₂H₅OH / H₂O	Not Specified	1 mL in 3 mL	Experimental

Qualitative Solubility Assessment:

Beyond the quantitative data, dihydrocitronellol has been qualitatively described as:

• Soluble in: Ethanol, most fixed oils, mineral oil, and propylene (B89431) glycol[1].

• Insoluble in: Glycerol and water[1].

Experimental Protocols for Solubility Determination

Standardized methods for determining the solubility of chemical substances are crucial for data comparability and reliability. While specific protocols for dihydrocitronellol are not widely published, established methodologies for determining the solubility of alcohols in various solvents can be readily adapted. The OECD Guideline for the Testing of Chemicals, Section 1, Test No. 105, "Water Solubility," provides a robust framework for aqueous solubility determination. For organic solvents, a modified approach based on the principles of this guideline is recommended.

General Experimental Protocol for Determining Solubility in Organic Solvents:

This protocol outlines a general "shake-flask" method, a common technique for determining the saturation solubility of a compound in a given solvent.

1. Materials and Equipment:

• Dihydrocitronellol (high purity)
• Selected organic solvents (analytical grade)
• Analytical balance
• Thermostatically controlled shaker or water bath
• Centrifuge
• Volumetric flasks and pipettes
• Syringe filters (e.g., 0.45 µm PTFE)
• Analytical instrumentation for quantification (e.g., Gas Chromatography with Flame Ionization Detector - GC-FID, High-Performance Liquid Chromatography - HPLC)

2. Procedure:

• Preparation of Saturated Solution:
• An excess amount of dihydrocitronellol is added to a known volume of the selected solvent in a sealed vessel (e.g., a screw-cap vial or flask).
• The mixture is agitated in a thermostatically controlled shaker or water bath at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary studies may be required to determine the time to reach equilibrium.
• Phase Separation:
• After equilibration, the mixture is allowed to stand undisturbed at the same constant temperature to allow for the separation of the undissolved solute.
• To further ensure the removal of suspended particles, the supernatant is centrifuged.
• Sample Analysis:
• A known volume of the clear supernatant is carefully withdrawn and filtered through a syringe filter to remove any remaining particulate matter.
• The filtered solution is then diluted with an appropriate solvent to a concentration within the calibrated range of the analytical instrument.
• The concentration of dihydrocitronellol in the diluted sample is determined using a pre-validated analytical method (e.g., GC-FID or HPLC).
• Calculation:
• The solubility is calculated from the measured concentration, taking into account the dilution factor, and is typically expressed in units of g/L, mg/mL, or mol/L.

3. Quality Control:

• The experiment should be performed in triplicate to ensure the reproducibility of the results.
• The temperature should be carefully controlled and monitored throughout the experiment.
• The purity of the dihydrocitronellol and the solvents should be confirmed prior to use.

Visualization of Solvent Selection Workflow

The selection of an appropriate solvent for a specific application involving dihydrocitronellol is a critical step. The following diagram, generated using the DOT language, illustrates a logical workflow for this process.

Caption: Logical workflow for selecting a suitable solvent for dihydrocitronellol.

This guide provides a foundational understanding of the solubility of dihydrocitronellol. For applications requiring precise solubility data in specific solvent systems not covered here, experimental determination following the outlined protocols is highly recommended. As research progresses, it is anticipated that more comprehensive quantitative solubility data will become available, further aiding in the effective utilization of this versatile compound.

References

• 1. 3,7-dimethyl-1-octanol [chembk.com]
• 2. 3,7-Dimethyloctan-1-ol – Wikipedia [de.wikipedia.org]

A Technical Guide to the Sensory and Odor Profile of Tetrahydrogeraniol

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides an in-depth analysis of Tetrahydrogeraniol (3,7-dimethyloctan-1-ol), a key aroma chemical valued for its stability and versatile scent profile. It details the compound's sensory characteristics, presents its physicochemical properties in a structured format, and outlines the standardized experimental protocols used for its evaluation. Furthermore, this guide illustrates the fundamental molecular mechanism of olfactory perception and common workflows in sensory science through detailed diagrams.

Physicochemical and Sensory Characteristics

Tetrahydrogeraniol is a saturated monoterpenoid alcohol, chemically known as 3,7-dimethyloctan-1-ol. Its stability, particularly in alkaline environments, makes it an indispensable ingredient in a wide range of fragranced products, from fine perfumes to functional household goods like detergents and soaps[1][2].

Physicochemical Properties

The physical properties of Tetrahydrogeraniol are summarized in the table below. These characteristics are fundamental for its application in fragrance formulation and for understanding its behavior in various matrices.

Property	Value	Reference(s)
Chemical Name	3,7-dimethyloctan-1-ol	[3][4]
Synonyms	Tetrahydrogeraniol, Dihydrocitronellol, Dimethyl octanol	[3][5]
CAS Number	106-21-8	[3][6]
Molecular Formula	C₁₀H₂₂O	[6][7]
Molecular Weight	158.28 g/mol	[5][7]
Appearance	Colorless to pale yellow liquid	[7][8][9]
Density	Approx. 0.825 - 0.835 g/cm³ at 20°C	[6][9]
Boiling Point	Approx. 204 - 213 °C	[8][9]
Flash Point	Approx. 95 - 100 °C (Closed Cup)	[7][10]
Solubility	Soluble in ethanol (B145695) and other organic solvents; poorly soluble in water.	[5][8]

Sensory Profile and Quantitative Data

The odor of Tetrahydrogeraniol is complex and is consistently described with dominant floral and waxy characteristics. Its profile is often characterized as a waxy, dry, and sweet rose scent, frequently complemented by citrus, fresh, and clean nuances[1][2][3][7]. Some evaluators also note subtle geranium, citronella, and metallic dimensions[3][11]. This multifaceted profile allows it to act as a versatile building block in floral accords, especially for rose-type fragrances[2][4].

Sensory Parameter	Value(s)	Reference(s)
Odor Description	A floral, waxy, rose scent with sweet, citrus, and clean undertones.	[1][2][3][11]
Odor Life on Smelling Strip	Reported values vary: 3.44 hours and >24 hours.	[1][3][11]
Relative Odor Impact	150	[3]
Recommended Usage Level	In Perfume Concentrate: 0.2% - 11% (Average: 1.6%). Some sources suggest up to 20%.	[3][12]

Note: Specific odor threshold data was not available in the reviewed literature.

Experimental Methodologies for Sensory Analysis

The characterization of an aroma chemical like Tetrahydrogeraniol relies on standardized instrumental and sensory techniques. These protocols are designed to deconstruct its odor profile and quantify its sensory attributes in a reproducible manner.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a critical technique used to identify which specific chemical components within a complex mixture are responsible for its aroma.[13] The method combines the high-resolution separation power of a gas chromatograph (GC) with the sensitivity of the human nose as a detector.[14]

Methodology:

• Sample Injection: A volatile sample containing the aroma compounds is injected into the GC.

• Separation: The compounds are separated based on their boiling points and chemical properties as they travel through a capillary column.

• Effluent Splitting: Upon exiting the column, the effluent is split. One portion is directed to a conventional chemical detector (e.g., Mass Spectrometer, MS, or Flame Ionization Detector, FID) for chemical identification and quantification.[13]

• Olfactometry: The other portion of the effluent is transferred via a heated line to an "odor port" or sniffing port.[15] Here, it is mixed with humidified air to prevent nasal dehydration, and a trained sensory analyst (assessor) sniffs the eluting compounds.[13][15]

• Data Correlation: The assessor records the perceived odor's description, intensity, and duration. This sensory data is time-aligned with the chemical data from the MS or FID to correlate specific molecules with their perceived scents.[13]

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Panel Evaluation

Sensory panel evaluation is a formal process that uses a group of trained human assessors to identify, describe, and quantify the sensory attributes of a product or substance.[16] This method provides comprehensive qualitative and quantitative data on the overall aroma profile, intensity, and hedonics (pleasantness).[17]

Methodology:

• Panelist Selection and Training: Candidates are recruited and screened for their sensory acuity, including their ability to detect and describe different smells. Selected panelists undergo extensive training to familiarize them with specific odorants, intensity scales, and descriptive terminology to ensure consistency and reliability.[18]

• Sample Preparation: Samples of Tetrahydrogeraniol are prepared at defined concentrations in a suitable solvent or base. Samples are presented in a uniform and controlled manner (e.g., in coded sniff bottles) to prevent bias.[19]

• Evaluation: In a controlled environment free of extraneous odors, panelists evaluate the samples.[17] They may use techniques like descriptive analysis, where they list all perceptible aroma attributes and rate their intensity on a standardized scale.[16][19]

• Data Collection and Analysis: The ratings from all panelists are collected and statistically analyzed. This analysis can generate a sensory profile (e.g., a spider plot) that visually represents the key aroma attributes and their relative intensities.

Caption: Standardized workflow for sensory panel evaluation.

Molecular Mechanism of Olfactory Perception

The perception of an odorant like Tetrahydrogeraniol begins with a complex series of molecular events in the olfactory epithelium located in the nasal cavity.[20] This process, known as olfactory signal transduction, converts a chemical signal into an electrical signal that is interpreted by the brain.

Mechanism: The primary pathway for olfactory signaling is a G-protein-coupled receptor (GPCR) cascade.[21]

• Binding: An odorant molecule (ligand), such as Tetrahydrogeraniol, binds to a specific Olfactory Receptor (OR) protein located on the cilia of an Olfactory Sensory Neuron (OSN).[20][22]

• G-Protein Activation: This binding event causes a conformational change in the OR, which in turn activates an associated G-protein, G-olf (Gαolf).[21][22]

• Second Messenger Production: The activated G-olf stimulates the enzyme Adenylate Cyclase III. This enzyme catalyzes the conversion of ATP into the second messenger, cyclic AMP (cAMP).[20][21]

• Ion Channel Gating: cAMP molecules bind to and open cyclic nucleotide-gated (CNG) ion channels in the neuron's membrane.[22]

• Depolarization: The opening of CNG channels allows an influx of positively charged ions, primarily Sodium (Na⁺) and Calcium (Ca²⁺), into the cell. This influx depolarizes the neuron's membrane, generating a receptor potential.[20][22]

• Signal Amplification: The influx of Ca²⁺ also opens calcium-activated Chloride (Cl⁻) channels, leading to an efflux of Cl⁻ that further amplifies the depolarization.[20]

• Action Potential and Transmission: If the depolarization reaches a certain threshold, it triggers an action potential (an electrical signal) that travels along the neuron's axon to the olfactory bulb in the brain for processing.[22]

Caption: The generalized olfactory signal transduction cascade.

References

• 1. fraterworks.com [fraterworks.com]
• 2. newdirectionseurope.com [newdirectionseurope.com]
• 3. perfumersworld.com [perfumersworld.com]
• 4. afchemicals.com [afchemicals.com]
• 5. 3,7-Dimethyl-1-octanol | C10H22O | CID 7792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scentree.co [scentree.co]
• 7. Tetrahydrogeraniol | Aroma Chemicals Distributor | NHU [nutrition-chemicals.com]
• 8. Tetrahydrogeraniol Supplier | Fragrance Intermediate Exporter [huadai-chem.com]
• 9. tetrahydrogeraniol, 1333-49-9 [thegoodscentscompany.com]
• 10. vigon.com [vigon.com]
• 11. glooshi.com [glooshi.com]
• 12. Perfumers Apprentice - Dimethyl Octanol ** [shop.perfumersapprentice.com]
• 13. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 15. gcms.cz [gcms.cz]
• 16. Olfactory Perception | Sensory Evaluation | Wirral Sensory Services [wssintl.com]
• 17. Odor analysis - Fraunhofer IBP [ibp.fraunhofer.de]
• 18. researchgate.net [researchgate.net]
• 19. pac.gr [pac.gr]
• 20. journals.physiology.org [journals.physiology.org]
• 21. Mechanisms of Regulation of Olfactory Transduction and Adaptation in the Olfactory Cilium - PMC [pmc.ncbi.nlm.nih.gov]
• 22. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Thermochemical Properties of 3,7-Dimethyl-1-octanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available and estimated thermochemical data for 3,7-Dimethyl-1-octanol (CAS No: 106-21-8). The information compiled herein is intended to support research, development, and modeling applications where the thermodynamic behavior of this branched-chain alcohol is of interest. This document presents a combination of experimentally determined and estimated values, outlines relevant experimental methodologies, and includes a workflow diagram for the systematic determination of thermochemical properties.

Core Thermochemical and Physical Data

The following tables summarize the key thermochemical and physical properties of 3,7-Dimethyl-1-octanol.

Table 1: General and Physical Properties of 3,7-Dimethyl-1-octanol

Property	Value	Source
Molecular Formula	C₁₀H₂₂O	--INVALID-LINK--
Molecular Weight	158.28 g/mol	--INVALID-LINK--
Boiling Point	98-99 °C at 9 mmHg	Sigma-Aldrich
Density	0.828 g/mL at 20 °C	Sigma-Aldrich
Refractive Index	n20/D 1.436	Sigma-Aldrich

Table 2: Experimental Thermochemical Data for 3,7-Dimethyl-1-octanol

Property	Value	Temperature (K)	Source
Enthalpy of Vaporization (ΔvapH)	79.1 kJ/mol	356	--INVALID-LINK--
Constant Pressure Heat Capacity (Cp,liquid)	367.21 J/(mol·K)	298.15	--INVALID-LINK--

Table 3: Estimated Thermochemical Data for 3,7-Dimethyl-1-octanol (Joback Method)

Property	Estimated Value	Units
Standard Enthalpy of Formation (Ideal Gas, 298.15 K)	-495.5 kJ/mol	kJ/mol
Standard Molar Entropy (Ideal Gas, 298.15 K)	535.8 J/(mol·K)	J/(mol·K)
Gibbs Free Energy of Formation (Ideal Gas, 298.15 K)	-145.2 kJ/mol	kJ/mol

Disclaimer: The values in Table 3 are estimations derived from the Joback group contribution method and should be used with an understanding of their theoretical nature. Experimental verification is recommended for critical applications.

Experimental Protocols for Thermochemical Data Determination

Determination of the Enthalpy of Combustion

The enthalpy of combustion is a critical parameter for deriving the standard enthalpy of formation. A common method for its determination is bomb calorimetry.

Methodology: Oxygen Bomb Calorimetry

• Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of 3,7-Dimethyl-1-octanol is placed in a sample holder within a high-pressure vessel known as a "bomb."

• Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 25-30 atm.

• Calorimeter Assembly: The bomb is submerged in a known mass of water in an insulated container (the calorimeter). The initial temperature of the water is recorded with high precision.

• Ignition: The sample is ignited remotely via an electrical fuse.

• Temperature Measurement: The temperature of the water is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The heat released by the combustion of the sample is calculated from the temperature rise of the calorimeter system (water and bomb), taking into account the heat capacity of the calorimeter, which is predetermined using a standard substance with a known heat of combustion (e.g., benzoic acid). Corrections are made for the heat of formation of nitric acid and sulfuric acid (if applicable) and for the heat of combustion of the fuse wire.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation is then calculated from the experimentally determined enthalpy of combustion using Hess's Law.

Determination of Heat Capacity

The heat capacity of liquid 3,7-Dimethyl-1-octanol can be measured using various calorimetric techniques, such as differential scanning calorimetry (DSC) or adiabatic calorimetry.

Methodology: Differential Scanning Calorimetry (DSC)

• Sample and Reference Pans: A small, accurately weighed sample of 3,7-Dimethyl-1-octanol is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell.

• Temperature Program: The cell is subjected to a controlled temperature program, typically a linear heating rate (e.g., 10 K/min), over the desired temperature range.

• Heat Flow Measurement: The DSC instrument measures the difference in heat flow required to maintain the sample and reference pans at the same temperature.

• Data Analysis: The heat capacity of the sample is determined by comparing the heat flow signal of the sample to that of a standard material with a known heat capacity (e.g., sapphire) run under the same experimental conditions.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined from vapor pressure measurements at different temperatures using the Clausius-Clapeyron equation.

Methodology: Vapor Pressure Measurement (Static or Dynamic Methods)

• Apparatus: A suitable apparatus for measuring vapor pressure is assembled. This can range from a simple isoteniscope to more sophisticated static or dynamic vapor pressure measurement systems.

• Sample Degassing: The sample of 3,7-Dimethyl-1-octanol is thoroughly degassed to remove any dissolved air.

• Temperature Control: The sample is maintained at a constant, precisely measured temperature.

• Pressure Measurement: The vapor pressure of the liquid at that temperature is measured using a pressure transducer.

• Data Collection: Steps 3 and 4 are repeated at several different temperatures.

• Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation, the slope of this plot is equal to -ΔvapH/R, where R is the ideal gas constant. From the slope, the enthalpy of vaporization can be calculated.

Workflow for Thermochemical Data Determination

The following diagram illustrates a logical workflow for the comprehensive experimental determination and theoretical estimation of the thermochemical properties of a chemical compound like 3,7-Dimethyl-1-octanol.

A Comprehensive Technical Review of 3,7-Dimethyl-1-octanol: Synthesis, Properties, and Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the basic chemistry of 3,7-Dimethyl-1-octanol, a saturated monoterpenoid alcohol. This document covers its fundamental chemical and physical properties, detailed synthetic methodologies with experimental protocols, and a thorough spectroscopic analysis. The information is curated to be a valuable resource for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Chemical and Physical Properties

3,7-Dimethyl-1-octanol, also known as tetrahydrogeraniol, is a colorless liquid with a mild, waxy, rose-like odor. It is valued for its stability, making it a common ingredient in fragrances and household products.[1] Below is a summary of its key physical and chemical properties.

Property	Value	Reference
Molecular Formula	C10H22O	[2]
Molecular Weight	158.28 g/mol	[2]
CAS Number	106-21-8
Appearance	Colorless liquid	[1]
Odor	Mild, waxy, rose-like	[1]
Boiling Point	98-99 °C at 9 mmHg
Density	0.828 g/mL at 20 °C
Refractive Index (n20/D)	1.436
Solubility	Insoluble in water; soluble in alcohol and oils	[1]
Vapor Pressure	<0.01 mmHg at 20 °C
Vapor Density	5.4 (vs air)
Flash Point	97 °C (closed cup)

Synthesis of 3,7-Dimethyl-1-octanol

The primary industrial synthesis of 3,7-Dimethyl-1-octanol involves the catalytic hydrogenation of unsaturated precursors such as geraniol (B1671447), citronellol (B86348), or citral. These methods aim for high conversion rates and selectivity to the desired saturated alcohol.

Catalytic Hydrogenation of Geraniol

A prevalent method for synthesizing 3,7-Dimethyl-1-octanol is the catalytic hydrogenation of geraniol. This process saturates the two carbon-carbon double bonds in the geraniol molecule.

Caption: Catalytic Hydrogenation of Geraniol.

Experimental Protocol: Asymmetric Hydrogenation of Geraniol

This protocol, adapted from a procedure for asymmetric hydrogenation, can be modified for a general synthesis of 3,7-Dimethyl-1-octanol by using a non-chiral catalyst.[3]

• Materials:

  • Geraniol

  • Methanol (B129727) (solvent)

  • Ruthenium-based catalyst (e.g., Ru(OAc)₂(BINAP))

  • Hydrogen gas

  • Stainless steel autoclave

• Procedure:

  • In a Schlenk tube under an argon atmosphere, dissolve the ruthenium catalyst in methanol.

  • Introduce a solution of geraniol in methanol to the catalyst solution.

  • Transfer the resulting solution to a stainless steel autoclave equipped with a glass vessel and a magnetic stirring bar using a cannula under a positive pressure of argon.

  • Seal the autoclave and replace the internal atmosphere with hydrogen by pressurizing and venting several times.

  • Pressurize the autoclave with hydrogen to the desired pressure (e.g., 40 atm).

  • Stir the reaction mixture at a controlled temperature (e.g., 24 °C) until the reaction is complete (monitoring by techniques like TLC or GC is recommended).

  • Once the reaction is complete, carefully release the hydrogen pressure.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield 3,7-Dimethyl-1-octanol.

Reduction of Citronellal (B1669106)

Citronellal can be reduced to 3,7-Dimethyl-1-octanol. This transformation can be achieved using various reducing agents. A greener chemistry approach utilizes poly(methylhydro)siloxane (PMHS), which is a safer alternative to traditional metal hydrides.

Caption: Reduction of Citronellal.

Experimental Protocol: "Green" Reduction of Citronellal using PMHS

This protocol is based on a greener organic chemistry experiment.[4][5]

• Materials:

  • (±)-Citronellal

  • Poly(methylhydro)siloxane (PMHS)

  • Tetrabutylammonium fluoride (B91410) (TBAF) solution (1 M in THF)

  • Tetrahydrofuran (THF), anhydrous

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • To a round-bottom flask containing a magnetic stir bar, add citronellal and anhydrous THF.

  • Add poly(methylhydro)siloxane (PMHS) to the solution.

  • Add a catalytic amount of TBAF solution dropwise to the stirring mixture.

  • Stir the reaction at room temperature. The reaction progress can be monitored by TLC or IR spectroscopy (disappearance of the aldehyde C=O stretch).

  • Upon completion, quench the reaction by the slow addition of water.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by vacuum distillation.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 3,7-Dimethyl-1-octanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework of the molecule.

¹H NMR Spectral Data (CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.65	t	2H	-CH₂OH
~1.55	m	1H	-CH(CH₃)-
~1.50	m	1H	-CH(CH₃)₂
~1.40 - 1.10	m	8H	-CH₂- chain
~0.88	d	3H	-CH(CH₃)-
~0.86	d	6H	-CH(CH₃)₂

¹³C NMR Spectral Data (CDCl₃) [6]

Chemical Shift (ppm)	Assignment
~61.0	-CH₂OH
~40.0	C2
~39.2	C4
~37.4	C6
~30.0	C3
~28.0	C7
~24.8	C5
~22.7	C8, C9
~19.6	C10

Infrared (IR) Spectroscopy

The IR spectrum of 3,7-Dimethyl-1-octanol displays characteristic absorption bands for an alcohol.

Wavenumber (cm⁻¹)	Description
~3330 (broad)	O-H stretching
~2950 - 2850	C-H stretching (alkane)
~1465	C-H bending (CH₂)
~1375	C-H bending (CH₃)
~1050	C-O stretching (primary alcohol)

Mass Spectrometry (MS)

The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule.

m/z	Interpretation
158	Molecular ion (M⁺)
140	[M - H₂O]⁺
125	[M - H₂O - CH₃]⁺
70	Fragmentation
56	Fragmentation
43	Fragmentation (base peak)

Experimental Workflows

The following diagrams illustrate the general workflows for the synthesis and purification of 3,7-Dimethyl-1-octanol.

Caption: General Experimental Workflow.

This technical guide serves as a foundational resource for understanding the basic chemistry of 3,7-Dimethyl-1-octanol. The provided data and protocols are intended to facilitate further research and development involving this versatile compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 3,7-DIMETHYL-1-OCTANOL synthesis - chemicalbook [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. A greener organic chemistry experiment: reduction of citronellal to citronellol using poly(methylhydro)siloxane | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. 3,7-DIMETHYL-1-OCTANOL(106-21-8) 13C NMR [m.chemicalbook.com]

Protocols & Analytical Methods

Synthesis of 3,7-Dimethyl-1-octanol: A Comparative Study from Geraniol and Citronellol

Application Note AN2025-12-06

Introduction

3,7-Dimethyl-1-octanol, also known as tetrahydrogeraniol, is a saturated monoterpenoid alcohol valued in the fragrance, cosmetic, and pharmaceutical industries for its mild, waxy, rose-like scent and excellent stability. It serves as a key intermediate in the synthesis of various fragrance compounds and has applications as a solvent and a plasticizer. This document provides detailed protocols for the synthesis of 3,7-Dimethyl-1-octanol via the catalytic hydrogenation of two common precursors: geraniol (B1671447) and citronellol (B86348). The choice of starting material can influence reaction kinetics, catalyst selection, and overall process economics. These notes offer a comparative overview to aid researchers and drug development professionals in selecting the optimal synthetic route for their specific needs.

The synthesis from both geraniol and citronellol involves the saturation of carbon-carbon double bonds through catalytic hydrogenation. Geraniol, having two double bonds, requires a more extensive reduction compared to citronellol, which possesses a single double bond. This difference can impact catalyst loading, reaction time, and hydrogen consumption. Commonly employed catalysts for these transformations include Raney nickel and ruthenium-based complexes, each offering distinct advantages in terms of activity, selectivity, and cost.

This document outlines detailed experimental procedures for both synthetic pathways, summarizes key quantitative data for easy comparison, and provides visual representations of the chemical transformations and experimental workflows to ensure clarity and reproducibility.

Comparative Data of Synthetic Routes

The following tables summarize quantitative data from representative experiments for the synthesis of 3,7-Dimethyl-1-octanol from geraniol and citronellol, highlighting differences in reaction conditions, catalyst performance, and product yield.

Table 1: Synthesis of 3,7-Dimethyl-1-octanol from Geraniol

Parameter	Ru-BINAP Catalyzed Hydrogenation	Raney Nickel Catalyzed Hydrogenation
Catalyst	Ru(OAc)₂(BINAP)	Raney Nickel (W-2)
Catalyst Loading	~0.1 mol%	5-10 wt%
Solvent	Methanol	Ethanol (B145695)
Temperature	60 °C	70-100 °C
Hydrogen Pressure	5-40 bar	50-100 psi
Reaction Time	4-8 hours	6-12 hours
Conversion	>95%	>98%
Yield of 3,7-Dimethyl-1-octanol	High (often as a co-product with citronellol)	~90-95%
Selectivity	Dependent on conditions, can be tuned for citronellol	High for complete saturation

Table 2: Synthesis of 3,7-Dimethyl-1-octanol from Citronellol

Parameter	Ni/Zeolite Catalyzed Hydrogenation	Chromium-Promoted Raney Nickel
Catalyst	20% Ni on Natural Zeolite	Cr-promoted Raney Nickel
Catalyst Loading	20 wt%	~10 wt%
Solvent	Ethanol	Methanol
Temperature	200 °C	75 °C
Hydrogen Pressure	20 bar	45 psi
Reaction Time	3 hours	>12 hours (for full conversion from citral)
Conversion	~93%	High
Yield of 3,7-Dimethyl-1-octanol	51.97%[1]	High (exact yield not specified)[2]
Selectivity for 3,7-Dimethyl-1-octanol	47.81%[1]	High

Reaction Pathways

The chemical transformations for the synthesis of 3,7-Dimethyl-1-octanol from geraniol and citronellol are depicted below.

Caption: Synthesis of 3,7-Dimethyl-1-octanol from Geraniol.

Caption: Synthesis of 3,7-Dimethyl-1-octanol from Citronellol.

Experimental Protocols

The following are detailed protocols for the synthesis of 3,7-Dimethyl-1-octanol starting from geraniol and citronellol.

Protocol 1: Synthesis from Geraniol via Raney Nickel Hydrogenation

This protocol describes the complete hydrogenation of geraniol to 3,7-Dimethyl-1-octanol using a Raney nickel catalyst.

Materials:

• Geraniol (98% purity)

• Raney Nickel (W-2 grade, slurry in water)

• Ethanol (anhydrous)

• Hydrogen gas (high purity)

• Diatomaceous earth (Celite®)

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

• High-pressure autoclave or Parr hydrogenator

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the Raney nickel slurry (approximately 5-10 g per 100 g of geraniol) with anhydrous ethanol three times to remove water. This should be done by decanting the supernatant after allowing the catalyst to settle. The catalyst is pyrophoric and should be kept wet with solvent at all times.

• Reaction Setup: To a high-pressure autoclave, add the washed Raney nickel catalyst as a slurry in ethanol. Add a solution of geraniol (e.g., 100 g) in anhydrous ethanol (200-300 mL).

• Hydrogenation: Seal the autoclave and purge the system with nitrogen gas several times, followed by purging with hydrogen gas. Pressurize the reactor with hydrogen to 50-100 psi. Begin stirring and heat the reaction mixture to 70-100 °C. The progress of the reaction can be monitored by the uptake of hydrogen.

• Reaction Work-up: After the theoretical amount of hydrogen has been consumed (or hydrogen uptake ceases), cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the system with nitrogen.

• Catalyst Removal: Under an inert atmosphere, carefully filter the reaction mixture through a pad of diatomaceous earth to remove the Raney nickel catalyst. The filter cake should be kept wet with ethanol to prevent ignition.

• Solvent Removal: Remove the ethanol from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude 3,7-Dimethyl-1-octanol can be purified by fractional vacuum distillation.[3][4] Collect the fraction boiling at approximately 98-99 °C at 9 mmHg.

• Characterization: Confirm the identity and purity of the product using GC-MS and NMR spectroscopy.[5]

Experimental Workflow:

Caption: Workflow for the Synthesis of 3,7-Dimethyl-1-octanol from Geraniol.

Protocol 2: Synthesis from Citronellol via Heterogeneous Catalysis

This protocol details the hydrogenation of citronellol to 3,7-Dimethyl-1-octanol using a nickel-on-zeolite catalyst.[1]

Materials:

• Citronellol (95% purity)

• 20% Nickel on Natural Zeolite (Ni/ZAB) catalyst

• Ethanol (anhydrous)

• Hydrogen gas (high purity)

• Diatomaceous earth (Celite®)

• Anhydrous sodium sulfate

• Standard laboratory glassware

• High-pressure autoclave

Procedure:

• Catalyst Activation (if required): The Ni/ZAB catalyst may require activation by reduction under a hydrogen stream at an elevated temperature, as per the manufacturer's instructions.

• Reaction Setup: In a high-pressure autoclave, combine citronellol (e.g., 1 g), the Ni/ZAB catalyst (0.2 g, 20 wt%), and anhydrous ethanol (as solvent).

• Hydrogenation: Seal the autoclave, purge with nitrogen and then with hydrogen. Pressurize with hydrogen to 20 bar. Commence stirring and heat the reaction to 200 °C. Maintain these conditions for 3 hours.[1]

• Reaction Work-up: After the reaction time, cool the autoclave to room temperature, vent the excess hydrogen, and purge with nitrogen.

• Catalyst Removal: Dilute the reaction mixture with ethanol and filter through a pad of diatomaceous earth to remove the catalyst.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the ethanol.

• Purification: The resulting crude product can be purified by fractional vacuum distillation to yield pure 3,7-Dimethyl-1-octanol.

• Characterization: Analyze the final product for purity and identity using GC-MS and NMR spectroscopy.

Experimental Workflow:

References

• 1. EP1318131B1 - Process for the preparation of tetrahydrogeraniol - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Hydrogenation of geraniol using ruthenium–BINAP catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. acs.org [acs.org]

Application Note: Quantification of Tetrahydrogeraniol in Essential Oils using GC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrogeraniol (3,7-dimethyloctan-1-ol) is a saturated monoterpenoid alcohol that contributes to the overall aroma profile of various essential oils, often imparting a soft, rosy, and waxy scent. While it is a minor constituent in many natural oils, its presence and concentration can be indicative of the oil's origin, quality, and potential adulteration. Furthermore, as a derivative of geraniol, its quantification is relevant in processes involving the chemical modification of essential oil components. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds in complex mixtures like essential oils[1][2]. This application note provides a detailed protocol for the quantification of tetrahydrogeraniol in essential oils using GC-MS, including sample preparation, instrument parameters, and method validation.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible GC-MS analysis. The primary goal is to dilute the essential oil to a concentration suitable for injection and to minimize matrix effects.

Materials:

• Essential oil sample (e.g., Rose, Geranium)

• Hexane (B92381) or Ethanol (GC grade)

• Internal Standard (IS) stock solution (e.g., n-Tridecane or a suitable deuterated analog, 1000 µg/mL in hexane)

• Volumetric flasks (10 mL)

• Micropipettes

• GC vials with inserts

Protocol:

• Accurately weigh approximately 100 mg of the essential oil into a 10 mL volumetric flask.

• Add a known volume of the internal standard stock solution to achieve a final concentration of approximately 10 µg/mL. The use of an internal standard is recommended for accurate quantification as it corrects for variations in injection volume and instrument response[3].

• Dilute the mixture to the mark with hexane or ethanol. The choice of solvent depends on the solubility of the essential oil components and the GC column used[4].

• Mix the solution thoroughly.

• Transfer an aliquot of the final solution into a GC vial for analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are provided as a guideline and may require optimization based on the specific instrument and column used.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column. For better separation of alcohols, a polar column like DB-Wax can also be considered[4].
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector	Split/Splitless injector
Injection Volume	1 µL
Injector Temperature	250 °C
Split Ratio	50:1 (can be adjusted based on sample concentration)
Oven Program	Initial temperature 60 °C, hold for 2 min, ramp at 4 °C/min to 240 °C, hold for 5 min[4].
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.
SIM Ions for Tetrahydrogeraniol	m/z 43, 57, 71, 85 (quantifier ion in bold)
SIM Ions for Internal Standard	To be determined based on the selected IS.

Method Validation

A thorough method validation should be performed to ensure the reliability of the quantitative results. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision[5][6].

Linearity: Prepare a series of calibration standards of tetrahydrogeraniol (with a constant concentration of the internal standard) at different concentration levels (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL). Plot the peak area ratio of tetrahydrogeraniol to the internal standard against the concentration of tetrahydrogeraniol. The linearity is acceptable if the correlation coefficient (r²) is > 0.99.

LOD and LOQ: The LOD and LOQ can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

Accuracy: The accuracy of the method should be assessed by performing recovery studies on spiked samples. A known amount of tetrahydrogeraniol is added to an essential oil sample, and the recovery is calculated. Acceptable recovery is typically within 80-120%.

Precision: Precision is evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). This is done by analyzing multiple replicates of a sample at different concentration levels on the same day and on different days. The relative standard deviation (RSD) should typically be less than 15%.

Data Presentation

The following tables present hypothetical quantitative data for tetrahydrogeraniol in different essential oils for illustrative purposes. Actual concentrations may vary depending on the specific sample.

Table 1: Hypothetical Concentration of Tetrahydrogeraniol in Selected Essential Oils

Essential Oil	Tetrahydrogeraniol Concentration (µg/g)
Rose Otto	15.2
Geranium	8.5
Citronella	2.1
Lavender	Not Detected

Table 2: Method Validation Summary (Illustrative Data)

Parameter	Result
Linearity (r²)	0.998
Range	0.1 - 20 µg/mL
LOD	0.05 µg/mL
LOQ	0.15 µg/mL
Accuracy (Recovery)	95.8% - 103.2%
Precision (RSD)	Intra-day: < 5%, Inter-day: < 8%

Visualizations

Caption: Experimental workflow for the quantification of tetrahydrogeraniol.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. scitepress.org [scitepress.org]
• 4. matheo.uliege.be [matheo.uliege.be]
• 5. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2024.sci-hub.ru [2024.sci-hub.ru]

Application Notes and Protocols for Dihydrocitronellol as a Flavoring Agent in Food Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrocitronellol, also known as 3,7-dimethyloctan-1-ol (B75441) or tetrahydrogeraniol, is a flavoring agent valued for its pleasant floral, citrus, and waxy aroma.[1][2] It is classified as a fatty alcohol and is found naturally in some foods, such as lemon.[3][4][5] This document provides detailed application notes and protocols for the use of dihydrocitronellol in food products, aimed at researchers, scientists, and drug development professionals.

Regulatory Status and Safety

Dihydrocitronellol is generally recognized as safe (GRAS) for its intended use as a flavoring agent in food.[6] The Flavor and Extract Manufacturers Association (FEMA) has assigned it the number 2391.[7] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated the related substance, dl-citronellol, and established a group Acceptable Daily Intake (ADI) of 0-0.5 mg/kg body weight for citral, geranyl acetate, citronellol (B86348), linalool, and linalyl acetate, expressed as citral.[3] While a specific ADI for dihydrocitronellol is not explicitly stated, its safety is supported by the evaluation of structurally related compounds.

Table 1: Regulatory and Safety Information for Dihydrocitronellol

Parameter	Value/Status	Reference
Chemical Name	3,7-dimethyloctan-1-ol	[3][5]
Synonyms	Dihydrocitronellol, Tetrahydrogeraniol	[2][7]
CAS Number	106-21-8	[2]
FEMA Number	2391	[7]
GRAS Status	Generally Recognized as Safe	[6]
JECFA Evaluation	No safety concern at current levels of intake when used as a flavouring agent.	[7]
ADI (for related compounds)	0-0.5 mg/kg bw (group ADI for citral, geranyl acetate, citronellol, linalool, and linalyl acetate, expressed as citral)	[3]

Physicochemical Properties

Understanding the physicochemical properties of dihydrocitronellol is crucial for its effective application in food matrices.

Table 2: Physicochemical Properties of Dihydrocitronellol

Property	Value	Reference
Molecular Formula	C10H22O	[2]
Molecular Weight	158.28 g/mol	[2][8]
Appearance	Colorless liquid	[1]
Odor Profile	Floral, citrus, green, rose, sweet, fresh, waxy	[1][2]
Boiling Point	215 °C (estimated)	[1]
Solubility	Soluble in most fixed oils and propylene (B89431) glycol; insoluble in glycerol; 1 ml in 3 ml 70% alcohol (in ethanol)	[1]
LogP	3.6	[2]

Applications in Food Products

Dihydrocitronellol's floral and citrus notes make it a versatile flavoring agent in a variety of food and beverage products. While specific concentration data for dihydrocitronellol is limited, typical use levels for the closely related compound, citronellol, can provide guidance.

Table 3: Typical Use Levels of Citronellol in Various Food Categories (as a proxy for Dihydrocitronellol)

Food Category	Usual Level (ppm)	Maximum Level (ppm)
Beverages (non-alcoholic)	1.0	4.0
Beverages (alcoholic)	1.0	4.0
Baked Goods	6.0	20.0
Chewing Gum	8.0	9.0
Condiments / Relishes	0.3	0.45
Fats / Oils	0.3	0.45
Fish Products	0.3	0.45

Data for citronellol, sourced from The Good Scents Company Information System.[1]

Experimental Protocols

Protocol for Sensory Evaluation of Dihydrocitronellol in a Beverage Matrix

This protocol outlines a method for determining the sensory profile of dihydrocitronellol in a model beverage system.

Objective: To characterize the flavor profile of dihydrocitronellol and determine its recognition threshold.

Materials:

• Dihydrocitronellol (food grade)

• Deionized water

• Sucrose (B13894)

• Citric acid

• Glass beakers and stirring equipment

• Graduated cylinders and pipettes

• Sensory evaluation booths with controlled lighting and temperature

• Odor-free sample cups with lids, coded with random three-digit numbers

• Palate cleansers (e.g., unsalted crackers, room temperature water)

• Trained sensory panel (8-12 panelists)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of dihydrocitronellol in 70% ethanol.

• Model Beverage Preparation: Prepare a base beverage solution of 5% sucrose and 0.1% citric acid in deionized water.

• Sample Preparation:

  • Prepare a series of dilutions of the dihydrocitronellol stock solution in the model beverage. Concentrations should span a range expected to be sub-threshold to clearly perceptible.

  • A control sample (beverage without dihydrocitronellol) should also be prepared.

• Sensory Evaluation:

  • Triangle Test (for difference testing): Present panelists with three samples, two of which are identical and one is different (containing a low concentration of dihydrocitronellol). Ask panelists to identify the odd sample. This helps determine if a perceptible difference exists.

  • Quantitative Descriptive Analysis (QDA):

    • Present panelists with the series of dihydrocitronellol concentrations in a randomized order.

    • Panelists should rate the intensity of various flavor attributes (e.g., floral, citrus, rose, waxy, sweet, bitter) on a labeled magnitude scale (e.g., 0-15).

    • Panelists should cleanse their palate between samples.

• Data Analysis:

  • For the triangle test, use statistical tables to determine significance.

  • For QDA, analyze the intensity ratings using analysis of variance (ANOVA) to determine significant differences between samples. Plot the mean attribute ratings to create a flavor profile.

  • The recognition threshold can be determined as the lowest concentration at which a statistically significant number of panelists can detect and describe the characteristic flavor.

Protocol for Quantitative Analysis of Dihydrocitronellol in a Beverage Matrix using GC-MS

This protocol provides a general method for the quantification of dihydrocitronellol in a beverage sample using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To accurately quantify the concentration of dihydrocitronellol in a liquid food matrix.

Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• SPME (Solid Phase Microextraction) holder and fibers (e.g., PDMS/DVB)

• Vials with septa

• Heated magnetic stirrer or shaker

• Dihydrocitronellol standard

• Internal standard (e.g., 1-octanol)

• Solvents (e.g., hexane, ethanol)

• Sodium chloride

Procedure:

• Sample Preparation:

  • For clear beverages, take a known volume (e.g., 10 mL) and place it in a vial.

  • For cloudy beverages, centrifuge or filter the sample prior to extraction.

  • Add a known amount of internal standard.

  • Add sodium chloride to the sample to "salt out" the volatile compounds and improve extraction efficiency.

• Solid Phase Microextraction (SPME):

  • Place the vial in a heated water bath or on a heated stirrer (e.g., 40-60°C).

  • Expose the SPME fiber to the headspace of the sample for a defined period (e.g., 30 minutes) with agitation.

• GC-MS Analysis:

  • Injector: Desorb the analytes from the SPME fiber in the hot GC inlet (e.g., 250°C) in splitless mode.

  • Column: Use a non-polar or medium-polar capillary column (e.g., DB-5ms, HP-5ms).

  • Oven Temperature Program:

    • Initial temperature: e.g., 50°C for 2 minutes.

    • Ramp: e.g., 5-10°C/minute to 250°C.

    • Final hold: e.g., 5 minutes at 250°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer:

    • Operate in electron ionization (EI) mode at 70 eV.

    • Scan a mass range of m/z 40-300.

    • For quantification, use selected ion monitoring (SIM) mode with characteristic ions for dihydrocitronellol and the internal standard.

• Quantification:

  • Create a calibration curve by analyzing a series of standard solutions of dihydrocitronellol with a constant concentration of the internal standard.

  • Plot the ratio of the peak area of dihydrocitronellol to the peak area of the internal standard against the concentration of dihydrocitronellol.

  • Determine the concentration of dihydrocitronellol in the sample by using the calibration curve.

Signaling Pathways

Olfactory and Gustatory Perception

The perception of dihydrocitronellol's flavor is a combination of its aroma (olfactory perception) and taste (gustatory perception).

• Olfactory Perception: The floral and citrus aroma of dihydrocitronellol is detected by olfactory receptors (ORs) located in the nasal cavity. ORs are G-protein coupled receptors (GPCRs). The binding of dihydrocitronellol to a specific combination of ORs initiates a signal transduction cascade, leading to the perception of its characteristic scent.

• Gustatory Perception: Dihydrocitronellol is reported to have a bitter taste component.[4][5] Bitter taste is mediated by a family of taste receptors known as TAS2Rs, which are also GPCRs. The binding of a bitter compound to a TAS2R activates a G-protein (gustducin), which in turn initiates a downstream signaling cascade resulting in neurotransmitter release and the perception of bitterness.

Figure 1: Proposed signaling pathways for the sensory perception of dihydrocitronellol.

Metabolic Pathway

Dihydrocitronellol, as a fatty alcohol, is expected to be metabolized through pathways common to other similar structures. The metabolism of the related compound citronellol involves oxidation and beta-oxidation. A likely metabolic fate for dihydrocitronellol in humans involves Phase I and Phase II biotransformation reactions.

• Phase I Metabolism (Oxidation): The primary alcohol group of dihydrocitronellol can be oxidized first to an aldehyde and then to a carboxylic acid by alcohol and aldehyde dehydrogenases, respectively.

• Phase II Metabolism (Conjugation): The resulting carboxylic acid or the original alcohol can undergo conjugation reactions, such as glucuronidation, to form more water-soluble compounds that are readily excreted in the urine.

Figure 2: Proposed metabolic pathway of dihydrocitronellol.

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation and application of dihydrocitronellol as a flavoring agent in a food product.

References

• 1. citronellol [thegoodscentscompany.com]
• 2. researchgate.net [researchgate.net]
• 3. Citronellol | C10H20O | CID 8842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Showing Compound Dihydrocitronellol (FDB014093) - FooDB [foodb.ca]
• 5. Human Metabolome Database: Showing metabocard for (R)-Dihydrocitronellol (HMDB0035411) [hmdb.ca]
• 6. hydroxycitronellol, 107-74-4 [thegoodscentscompany.com]
• 7. 3,7-Dimethyl-1-octanol | C10H22O | CID 7792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for 3,7-Dimethyl-1-octanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols concerning the use of 3,7-dimethyl-1-octanol, also known as tetrahydrogeraniol, in organic synthesis. While its primary applications are in the fragrance and flavor industries, its properties suggest potential as a sustainable, high-boiling point solvent for specific synthetic applications.

Introduction to 3,7-Dimethyl-1-octanol

3,7-Dimethyl-1-octanol is a saturated branched-chain alcohol with a mild, waxy, rose-like odor. It is prepared by the hydrogenation of geraniol (B1671447) or citronellol, which can be sourced from natural feedstocks, positioning it as a potential green solvent.[1] Its high boiling point, low water solubility, and stability make it a candidate for reactions requiring elevated temperatures and non-polar to moderately polar conditions.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 3,7-dimethyl-1-octanol is essential for its application as a solvent or reagent in organic synthesis.

Property	Value	Reference(s)
Molecular Formula	C10H22O	[2]
Molecular Weight	158.28 g/mol	[2]
Appearance	Colorless liquid	[1]
Boiling Point	98-99 °C at 9 mmHg	[1]
Density	0.828 g/mL at 20 °C	[1]
Refractive Index	n20/D 1.436	[1]
Solubility	Insoluble in water; soluble in alcohol and oils.	[1]

Application as a Green Solvent

The principles of green chemistry encourage the use of solvents derived from renewable resources that are less hazardous and have a lower environmental impact.[3] 3,7-Dimethyl-1-octanol aligns with these principles due to its potential bio-based origin and biodegradable nature. Its high boiling point makes it suitable for high-temperature reactions where solvent loss through evaporation is a concern. Furthermore, its stability in alkaline conditions makes it a viable medium for reactions that are incompatible with more reactive solvents.[4]

Potential Applications:

• High-Temperature Reactions: Its high boiling point makes it a suitable medium for reactions requiring sustained high temperatures, such as certain metal-catalyzed cross-coupling reactions or rearrangements.

• Biocatalysis: The use of enzymes in non-aqueous media is a growing field.[5][6] The hydrophobic nature of 3,7-dimethyl-1-octanol could make it a suitable solvent for enzymatic reactions involving non-polar substrates, potentially improving enzyme stability and activity.

• Esterification and Transesterification Reactions: It can serve as both a reactant and a solvent in esterification reactions, particularly when a high concentration of the alcohol is desired to drive the equilibrium towards the product.

Caption: Logical workflow for the application of 3,7-dimethyl-1-octanol as a green solvent.

Application as a Reagent: Synthesis of 3,7-Dimethyl-1-octyl Propionate (B1217596)

A well-documented application of 3,7-dimethyl-1-octanol is its use as a reactant in the synthesis of 3,7-dimethyl-1-octyl propionate via Fischer-Speier esterification.[7] This reaction is catalyzed by an acid and involves the removal of water to drive the reaction to completion.

Reaction Scheme:

CH₃(CH₂)₂COOH + (CH₃)₂CH(CH₂)₃CH(CH₃)CH₂CH₂OH --(H⁺)--> CH₃(CH₂)₂COO(CH₂)₂CH(CH₃)(CH₂)₃CH(CH₃)₂ + H₂O

Propionic Acid + 3,7-Dimethyl-1-octanol --(Acid Catalyst)--> 3,7-Dimethyl-1-octyl propionate + Water

This synthesis is relevant to the fragrance and flavor industry and serves as a model for the reactivity of 3,7-dimethyl-1-octanol.

Experimental Protocols

Protocol 1: Fischer-Speier Esterification for the Synthesis of 3,7-Dimethyl-1-octyl Propionate [7]

Materials:

• 3,7-Dimethyl-1-octanol (1.0 eq)

• Propionic acid (1.5 eq)

• p-Toluenesulfonic acid monohydrate (0.05 eq)

• Toluene (as solvent)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate (B1210297) (for extraction)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 3,7-dimethyl-1-octanol, propionic acid, p-toluenesulfonic acid monohydrate, and toluene.

• Heat the mixture to reflux and collect the water azeotropically in the Dean-Stark trap.

• Monitor the reaction progress by GC-MS. The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst and excess propionic acid), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation to obtain 3,7-dimethyl-1-octyl propionate.

Data Presentation:

Reactant/Reagent	Molar Eq.	Purpose
3,7-Dimethyl-1-octanol	1.0	Reactant
Propionic Acid	1.5	Reactant
p-Toluenesulfonic acid	0.05	Catalyst
Toluene	-	Solvent (for azeotropic water removal)

Troubleshooting and Optimization:

• Low Yield: Increase the molar excess of propionic acid, ensure efficient water removal, or increase the reaction time.[7]

• Side Products: The primary side products are dehydration products (3,7-dimethyloctene isomers) and the etherification product (bis(3,7-dimethyl-1-octyl) ether). To minimize these, control the reaction temperature and use a milder catalyst.[7]

Caption: Experimental workflow for the synthesis of 3,7-dimethyl-1-octyl propionate.

Conclusion and Future Outlook

3,7-Dimethyl-1-octanol is a promising candidate for a green solvent in organic synthesis due to its physical properties and potential for production from renewable resources. While its application as a reagent is established, its use as a solvent is not yet widely documented in the scientific literature. Further research is needed to explore its efficacy as a solvent in a variety of organic reactions, with quantitative comparisons to traditional solvents. Such studies would be valuable for expanding the toolbox of sustainable solvents available to researchers and professionals in the chemical and pharmaceutical industries.

References

• 1. 3,7-DIMETHYL-1-OCTANOL | 106-21-8 [chemicalbook.com]
• 2. 1-Octanol, 3,7-dimethyl- [webbook.nist.gov]
• 3. Green solvent - Wikipedia [en.wikipedia.org]
• 4. fraterworks.com [fraterworks.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Investigating Tetrahydrogeraniol as a Potential Biofuel

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrogeraniol (3,7-dimethyloctan-1-ol), a saturated monoterpenoid alcohol, presents an intriguing candidate for investigation as a potential biofuel. Traditionally utilized in the fragrance industry for its floral scent, its chemical structure, a C10 alcohol, suggests properties that could be favorable for blending with or as a direct replacement for conventional transportation fuels. These notes provide a comprehensive overview of Tetrahydrogeraniol's known properties, comparative data from similar molecules to extrapolate its potential as a biofuel, and detailed protocols for its evaluation.

Physicochemical Properties of Tetrahydrogeraniol and Related Biofuel Candidates

Quantitative data for Tetrahydrogeraniol and comparable C10 and branched-chain alcohols are summarized below to facilitate a comparative analysis of their potential biofuel properties.

Property	Tetrahydrogeraniol (THG)	1-Decanol (C10, straight-chain)	2-Ethylhexanol (C8, branched)	Geraniol (B1671447) (Unsaturated Precursor)
Molecular Formula	C10H22O[1]	C10H22O	C8H18O	C10H18O
Molar Mass ( g/mol )	158.28[1]	158.28	130.23	154.25
Density (g/cm³ at 20°C)	~0.829	~0.829	~0.833	~0.889
Boiling Point (°C)	~212	231	184	230
Flash Point (°C)	95[1]	108	81	108
Kinematic Viscosity (mm²/s at 40°C)	Not available	~4.4	~2.5	Not available
Cetane Number (CN)	Estimated: 30-40	50.3[1]	Not available	Not available
Heat of Combustion (MJ/kg)	Estimated: ~38	~38.5	~37.6	~39.8
Water Solubility	Poor	Very Poor	Poor	Slightly Soluble

Note: Values for Tetrahydrogeraniol are based on available data and estimations from related compounds. The cetane number of branched-chain alcohols is generally lower than their straight-chain isomers. The heat of combustion is also slightly lower for branched isomers.

Production Pathway of Tetrahydrogeraniol

Tetrahydrogeraniol is primarily produced through the catalytic hydrogenation of geraniol or other related unsaturated terpene alcohols and aldehydes. This process involves the saturation of the carbon-carbon double bonds in the precursor molecule.

Production of Tetrahydrogeraniol.

Experimental Protocols for Biofuel Evaluation

The following protocols are based on standard ASTM methods and are designed to assess the viability of Tetrahydrogeraniol as a biofuel.

Workflow for Fuel Property Determination

Workflow for Fuel Property Testing.

Protocol for Cetane Number Determination (ASTM D613)

Objective: To determine the ignition quality of Tetrahydrogeraniol.

Materials:

• Tetrahydrogeraniol sample (min. 500 mL)

• Cooperative Fuel Research (CFR) engine

• Primary reference fuels (n-cetane and heptamethylnonane)

• Calibrated burettes

Procedure:

• Prepare the CFR engine according to the manufacturer's specifications.

• Warm up the engine using a reference fuel until all temperatures and pressures are stabilized.

• Introduce the Tetrahydrogeraniol sample into the engine's fuel system.

• Adjust the compression ratio of the engine to achieve a standard ignition delay for the sample.

• Bracket the sample by running two reference fuel blends, one with a slightly higher and one with a slightly lower cetane number, and adjust the compression ratio for each to match the same ignition delay.

• Calculate the cetane number of the Tetrahydrogeraniol sample by interpolation from the compression ratio readings of the sample and the reference fuels.

Protocol for Heat of Combustion Determination (ASTM D240)

Objective: To measure the energy content of Tetrahydrogeraniol.

Materials:

• Tetrahydrogeraniol sample (approx. 1 g)

• Oxygen bomb calorimeter

• Benzoic acid (for calibration)

• Oxygen cylinder with regulator

• Crucible

• Fuse wire

Procedure:

• Calibrate the calorimeter using benzoic acid to determine its effective heat capacity.

• Weigh a precise amount of the Tetrahydrogeraniol sample into the crucible.

• Place the crucible in the bomb and attach the fuse wire.

• Assemble the bomb and pressurize it with oxygen to approximately 30 atm.

• Immerse the bomb in the calorimeter's water bath.

• Ignite the sample and record the temperature change of the water bath until it reaches a maximum and then begins to cool.

• Calculate the gross heat of combustion based on the temperature rise, the effective heat capacity of the calorimeter, and the mass of the sample.

Protocol for Engine Performance and Emissions Testing

Objective: To evaluate the performance and exhaust emissions of a diesel engine operating on blends of Tetrahydrogeraniol and conventional diesel fuel.

Materials:

• Tetrahydrogeraniol

• Ultra-low sulfur diesel (ULSD)

• Single-cylinder diesel test engine with dynamometer

• Fuel blending equipment

• Exhaust gas analyzer (measuring CO, CO2, NOx, HC, and particulate matter)

• Data acquisition system

Procedure:

• Prepare various blends of Tetrahydrogeraniol with ULSD (e.g., 10%, 20%, 50% by volume).

• Establish baseline engine performance and emissions data by running the engine on pure ULSD at various speeds and loads.

• For each blend, run the engine under the same speed and load conditions as the baseline test.

• Record engine performance data, including torque, power, and fuel consumption.

• Simultaneously, measure the exhaust gas concentrations of CO, CO2, NOx, HC, and particulate matter.

• Analyze the data to compare the performance and emissions of the blends to the baseline ULSD.

Engine Performance and Emissions Testing Workflow.

Expected Outcomes and Potential Significance

Based on the properties of analogous C10 and branched-chain alcohols, the following outcomes can be hypothesized for Tetrahydrogeraniol as a biofuel:

• Energy Density: The energy density is expected to be slightly lower than that of conventional diesel but comparable to other alcohol biofuels.

• Cetane Number: The branched structure of Tetrahydrogeraniol will likely result in a lower cetane number compared to its straight-chain isomer, 1-decanol. This may necessitate the use of cetane improvers for optimal performance in compression-ignition engines.

• Emissions:

  • NOx: The combustion of alcohol fuels can sometimes lead to an increase in NOx emissions due to higher peak combustion temperatures. However, the lower cetane number might lead to a longer ignition delay, potentially providing more time for fuel-air mixing and reducing localized high-temperature zones, which could counteract this effect.

  • Particulate Matter (Soot): The presence of oxygen in the alcohol molecule is expected to lead to more complete combustion and a significant reduction in particulate matter emissions compared to diesel.

  • CO and HC: Emissions of carbon monoxide and unburned hydrocarbons are expected to be low due to the oxygen content promoting more complete combustion.

The investigation of Tetrahydrogeraniol as a biofuel is a promising area of research. Its derivation from renewable terpene sources positions it as a potential contributor to a more sustainable energy future. The protocols outlined in these notes provide a robust framework for a thorough evaluation of its potential.

References

• 1. berrymanchemical.com [berrymanchemical.com]

Application Note: Quantitative Analysis of 3,7-Dimethyl-1-octanol by Gas Chromatography with Flame Ionization Detection (GC-FID)

Introduction

3,7-Dimethyl-1-octanol, also known as tetrahydrogeraniol, is a fragrance ingredient with a floral, rosy scent, commonly used in perfumes, cosmetics, and other scented consumer products. Accurate quantification of 3,7-Dimethyl-1-octanol is essential for quality control, formulation development, and regulatory compliance. This application note provides a detailed protocol for the analysis of 3,7-Dimethyl-1-octanol using Gas Chromatography with Flame Ionization Detection (GC-FID), a robust and widely used technique for the analysis of volatile and semi-volatile organic compounds.

Principle

Gas chromatography separates volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column. As the sample components travel through the column at different rates, they are separated. The Flame Ionization Detector (FID) then combusts the organic compounds eluting from the column in a hydrogen-air flame, producing ions that generate a current proportional to the mass of carbon atoms. This allows for sensitive and quantitative detection of the analyte.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of this method. These values are typical for the analysis of fragrance alcohols and should be verified by individual laboratories.

Table 1: Chromatographic and Calibration Data

Parameter	Expected Value
Retention Time	~12.5 - 13.5 minutes
Linearity (R²)	≥ 0.999
Calibration Range	10 µg/mL - 1000 µg/mL

Table 2: Method Detection and Quantitation Limits

Parameter	Expected Value
Limit of Detection (LOD)	~1 - 5 µg/mL
Limit of Quantitation (LOQ)	~5 - 15 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Experimental Protocol

1. Materials and Reagents

• 3,7-Dimethyl-1-octanol standard: (Purity ≥ 98%)

• Solvent: Hexane (B92381) or Ethanol (GC grade or equivalent)

• Internal Standard (optional): n-Dodecanol or another suitable long-chain alcohol

• Sample Vials: 2 mL amber glass vials with PTFE-lined septa

• Pipettes and Volumetric Flasks

2. Instrument and Conditions

• Gas Chromatograph: Agilent 8860 GC system or equivalent, equipped with a Flame Ionization Detector (FID).

• Column: Agilent J&W DB-5 (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.

• Carrier Gas: Helium or Hydrogen, constant flow at 1.0 mL/min.

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial Temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 220 °C.

  • Hold: 5 minutes at 220 °C.

• Detector Temperature: 300 °C.

• FID Gas Flows:

  • Hydrogen: 30 mL/min

  • Air: 300 mL/min

  • Makeup (He or N₂): 25 mL/min

3. Standard and Sample Preparation

a. Standard Stock Solution (1000 µg/mL):

• Accurately weigh 100 mg of 3,7-Dimethyl-1-octanol standard into a 100 mL volumetric flask.

• Dissolve and dilute to the mark with hexane or ethanol.

b. Calibration Standards:

• Prepare a series of calibration standards by serial dilution of the stock solution. A typical range would be 10, 50, 100, 250, 500, and 1000 µg/mL.

• If using an internal standard, add a constant concentration to each calibration standard.

c. Sample Preparation:

• Accurately weigh an appropriate amount of the sample into a volumetric flask.

• Dilute with the chosen solvent to bring the expected concentration of 3,7-Dimethyl-1-octanol within the calibration range.

• If using an internal standard, add it to the sample solution at the same concentration as in the calibration standards.

• Vortex the solution to ensure homogeneity.

• Transfer an aliquot to a 2 mL GC vial for analysis.

4. Data Analysis

• Inject the calibration standards and the prepared samples into the GC-FID system.

• Identify the 3,7-Dimethyl-1-octanol peak in the chromatograms based on its retention time.

• Generate a calibration curve by plotting the peak area of 3,7-Dimethyl-1-octanol against the concentration of the calibration standards.

• Determine the concentration of 3,7-Dimethyl-1-octanol in the samples by interpolating their peak areas from the calibration curve.

Diagrams

Application Notes and Protocols: The Role of 3,7-Dimethyl-1-octanol in the Synthesis of Vitamin E and Vitamin K1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic routes leveraging 3,7-Dimethyl-1-octanol and its derivatives as key precursors in the industrial synthesis of the essential fat-soluble vitamins, Vitamin E (α-tocopherol) and Vitamin K1 (phylloquinone). Detailed experimental protocols for pivotal reactions and visual diagrams of synthetic and signaling pathways are included to facilitate understanding and application in a research and development setting.

While 3,7-Dimethyl-1-octanol is primarily recognized for its use as a fragrance and flavoring agent, its carbon skeleton serves as a valuable building block in the synthesis of complex isoprenoid chains, which are fundamental to the structures of Vitamin E and Vitamin K1. This document outlines a plausible and industrially relevant synthetic pathway from a C10 precursor, closely related to 3,7-Dimethyl-1-octanol, to the key intermediate, isophytol (B1199701), and its subsequent conversion to the final pharmaceutical compounds.

Synthetic Strategy Overview

The industrial synthesis of Vitamin E and Vitamin K1 heavily relies on the availability of a C20 isoprenoid side chain, namely isophytol or phytol. While various synthetic routes to isophytol exist, many converge on the use of C10 terpenoid precursors. Herein, we delineate a synthetic pathway commencing from a derivative of 3,7-Dimethyl-1-octanol. The overall strategy involves:

• Conversion of a 3,7-Dimethyloctanol derivative to a C10 ketone: This initial step transforms the C10 alcohol into a reactive carbonyl compound suitable for carbon chain extension.

• Carbon chain elongation to a C15 intermediate: Through a series of reactions, the C10 ketone is extended to a C15 ketone, a crucial precursor for isophytol.

• Synthesis of Isophytol (C20): The C15 intermediate is further elaborated to the C20 alcohol, isophytol.

• Final condensation to Vitamin E and Vitamin K1: Isophytol is coupled with the respective aromatic core structures (trimethylhydroquinone for Vitamin E and menadiol (B113456) for Vitamin K1) to yield the final products.

Experimental Workflow for Isophytol Synthesis

Caption: A generalized workflow for the synthesis of isophytol from a C10 alcohol precursor.

Detailed Experimental Protocols

Protocol 2.1: Synthesis of Isophytol from a C10 Precursor

This multi-step synthesis outlines the conversion of a C10 alcohol, such as 3,7-dimethyloctan-3-ol (tetrahydrolinalool), a structural isomer of 3,7-Dimethyl-1-octanol, to the key C20 intermediate, isophytol. Industrial processes often start from readily available materials like pseudoionone (B86502) or citral.

Step 1: Conversion of 3,7-Dimethyloctan-3-ol to 6,10-Dimethylundecan-2-one (C10 Ketone)

This step can be achieved through various rearrangement reactions.

Step 2: Chain Elongation to Hexahydropseudoionone (C15 Ketone)

The C10 ketone undergoes a series of reactions, including ethynylation and rearrangement, to add five carbon atoms.

Step 3: Synthesis of Isophytol (C20)

• Ethynylation of Hexahydropseudoionone: The C15 ketone is reacted with acetylene (B1199291) in the presence of a strong base (e.g., potassium hydroxide (B78521) in liquid ammonia) to form dehydroisophytol.

• Selective Hydrogenation of Dehydroisophytol: The triple bond in dehydroisophytol is selectively hydrogenated to a double bond using a Lindlar catalyst (palladium on calcium carbonate poisoned with lead) to yield isophytol.

Protocol 2.2: Synthesis of Vitamin E (α-Tocopherol) via Friedel-Crafts Alkylation

This protocol details the acid-catalyzed condensation of trimethylhydroquinone (B50269) (TMHQ) with isophytol.

Materials:

• Trimethylhydroquinone (TMHQ)

• Isophytol

• Anhydrous solvent (e.g., toluene, ethylene (B1197577) carbonate)

• Acid catalyst (e.g., zinc chloride, boron trifluoride etherate, p-toluenesulfonic acid)

• Inert gas (e.g., nitrogen or argon)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and an inert gas inlet, dissolve trimethylhydroquinone in the anhydrous solvent.

• Add the acid catalyst to the solution and stir until it is dissolved or evenly suspended.

• Slowly add isophytol to the reaction mixture at room temperature.

• Heat the reaction mixture to the desired temperature (typically between 60-120 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, cool the reaction mixture to room temperature and quench the reaction by adding water or a dilute basic solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude α-tocopherol.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Data for Vitamin E Synthesis:

Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
ZnCl₂ / HCl	Benzene	Reflux	4	~80	-
BF₃·OEt₂	Dioxane	100	2	>90	-
p-TSA	Toluene	110	6	~85	-

Protocol 2.3: Synthesis of Vitamin K1 (Phylloquinone)

This protocol describes the alkylation of a menadiol derivative with isophytol.

Materials:

• Menadiol diacetate (or other protected menadiol)

• Isophytol

• Anhydrous solvent (e.g., dioxane)

• Lewis acid catalyst (e.g., boron trifluoride etherate)

• Oxidizing agent (e.g., silver (I) oxide)

Procedure:

• Dissolve menadiol diacetate and isophytol in the anhydrous solvent under an inert atmosphere.

• Add the Lewis acid catalyst dropwise to the stirred solution.

• Heat the reaction mixture and monitor its progress.

• After the condensation is complete, cool the mixture and perform a work-up to remove the catalyst and solvent.

• The resulting hydroquinone (B1673460) is then oxidized to the corresponding quinone (phylloquinone) using an oxidizing agent like silver (I) oxide.

• Purify the final product using column chromatography.

Quantitative Data for Vitamin K1 Synthesis:

Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
BF₃·OEt₂	Dioxane	50	~70-80	-
ZnCl₂	Benzene	Reflux	~60-70	-

Signaling Pathways and Mechanisms of Action

Vitamin E Signaling Pathway

Vitamin E, primarily α-tocopherol, is a potent lipid-soluble antioxidant that protects cell membranes from oxidative damage. Beyond its antioxidant function, Vitamin E modulates various signaling pathways.

Application Note: Improved Gas Chromatographic Analysis of 3,7-Dimethyl-1-octanol via Derivatization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides detailed protocols for the derivatization of 3,7-dimethyl-1-octanol, a long-chain alcohol, to improve its analysis by gas chromatography (GC). Direct analysis of polar compounds like 3,7-dimethyl-1-octanol can lead to poor chromatographic performance, characterized by broad, tailing peaks and reduced detector response. This document outlines two effective derivatization strategies: silylation to form the trimethylsilyl (B98337) (TMS) ether and esterification to form the propionate (B1217596) ester. These methods enhance the volatility and thermal stability of the analyte, resulting in sharper, more symmetrical peaks and improved quantitative accuracy. Detailed experimental protocols, comparative data, and visual workflows are provided to guide researchers in implementing these techniques.

Introduction

3,7-Dimethyl-1-octanol is a branched-chain alcohol used in various industrial applications, including as a fragrance ingredient and a chemical intermediate. Accurate and precise quantification of this compound is crucial for quality control and research purposes. However, the presence of a polar hydroxyl group in its structure leads to challenges in GC analysis. The active hydrogen of the hydroxyl group can interact with active sites (e.g., silanol (B1196071) groups) on the GC column and in the injection port, causing undesirable peak tailing and potential analyte loss.[1][2]

Derivatization is a chemical modification technique used to convert polar, non-volatile compounds into less polar, more volatile derivatives that are more amenable to GC analysis.[3] This process effectively masks the polar functional groups, leading to several analytical benefits:

• Improved Peak Shape: Reduced hydrogen bonding interactions result in more symmetrical, Gaussian-shaped peaks.[1]

• Increased Volatility: Derivatization lowers the boiling point of the analyte, allowing for elution at lower temperatures and reducing the risk of thermal degradation.

• Enhanced Detector Response: Sharper peaks lead to higher signal-to-noise ratios and improved sensitivity.

This application note details two common and effective derivatization methods for 3,7-dimethyl-1-octanol: silylation and esterification.

Derivatization Strategies

Silylation

Silylation involves the replacement of the active hydrogen of the hydroxyl group with a trimethylsilyl (TMS) group. This is a widely used derivatization technique for alcohols due to the ready availability of various silylating reagents and the ease of the reaction.[1] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a trimethylchlorosilane (TMCS) catalyst, is a common reagent for this purpose. The resulting TMS ether is significantly more volatile and less polar than the parent alcohol.

Esterification

Esterification converts the alcohol into an ester, in this case, 3,7-dimethyl-1-octyl propionate. The Fischer-Speier esterification, which involves reacting the alcohol with a carboxylic acid in the presence of a strong acid catalyst, is a classic and effective method.[4] The resulting ester is less polar and more volatile than the alcohol, leading to improved chromatographic performance.

Data Presentation

The following tables summarize the expected improvements in GC analysis of 3,7-dimethyl-1-octanol upon derivatization. The data for the underivatized alcohol and its derivatives are based on typical chromatographic behavior and published data for similar long-chain alcohols.

Table 1: Comparison of GC Parameters Before and After Derivatization

Analyte	Derivatization Method	Expected Retention Time (min)*	Expected Peak Asymmetry (Tailing Factor)**
3,7-Dimethyl-1-octanol	None (Underivatized)	~12.5	1.8 - 2.5[1]
3,7-Dimethyl-1-octanol TMS Ether	Silylation (BSTFA + 1% TMCS)	Shorter than underivatized	1.0 - 1.2[1]
3,7-Dimethyl-1-octyl Propionate	Esterification (Propionic Acid)	Longer than underivatized	~1.1

*Retention times are highly dependent on the specific GC column and conditions used. The TMS ether is expected to have a shorter retention time due to increased volatility, while the propionate ester, with its increased molecular weight, is expected to have a longer retention time.

**Peak asymmetry (tailing factor) is calculated as B/A at 10% of the peak height. A value of 1.0 represents a perfectly symmetrical peak. Values greater than 1.2 indicate significant tailing.[1]

Table 2: Expected GC-FID Detector Response

Analyte	Derivatization Method	Expected Relative Response Factor (FID)
3,7-Dimethyl-1-octanol	None (Underivatized)	1.00 (Reference)
3,7-Dimethyl-1-octanol TMS Ether	Silylation (BSTFA + 1% TMCS)	Higher than underivatized
3,7-Dimethyl-1-octyl Propionate	Esterification (Propionic Acid)	Higher than underivatized

*The Flame Ionization Detector (FID) response is generally proportional to the number of effective carbon atoms in the molecule. Both derivatization methods increase the carbon number, which is expected to lead to a higher response factor and improved sensitivity.

Experimental Protocols

Silylation of 3,7-Dimethyl-1-octanol

This protocol describes a general procedure for the silylation of 3,7-dimethyl-1-octanol using BSTFA with a TMCS catalyst.

Materials:

• 3,7-Dimethyl-1-octanol

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS)

• Anhydrous Pyridine or other suitable aprotic solvent (e.g., Hexane, Dichloromethane)

• 2 mL GC vials with PTFE-lined septa

• Micropipettes

• Heating block or oven

• Vortex mixer

Procedure:

• Prepare a solution of 3,7-dimethyl-1-octanol in the chosen solvent at a concentration of approximately 1 mg/mL.

• Pipette 100 µL of this solution into a 2 mL GC vial.

• Add 100 µL of BSTFA + 1% TMCS to the vial.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 60-70°C for 30 minutes in a heating block or oven.

• Allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC.

Fischer Esterification of 3,7-Dimethyl-1-octanol

This protocol details the synthesis of 3,7-dimethyl-1-octyl propionate.

Materials:

• 3,7-Dimethyl-1-octanol

• Propionic acid

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 100 mL round-bottom flask, add 15.8 g (0.1 mol) of 3,7-dimethyl-1-octanol.

• In a separate beaker, carefully add 0.5 mL of concentrated sulfuric acid to 8.9 g (0.12 mol) of propionic acid. Caution: This is an exothermic reaction.

• Add the propionic acid/sulfuric acid mixture to the flask containing the 3,7-dimethyl-1-octanol.

• Set up the apparatus for reflux and heat the mixture to a gentle reflux (approximately 120-140°C) with continuous stirring for 4-6 hours.

• Allow the reaction mixture to cool to room temperature.

• Transfer the cooled mixture to a 250 mL separatory funnel and add 50 mL of diethyl ether.

• Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution (vent frequently to release CO₂), followed by 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and concentrate the solution using a rotary evaporator to obtain the crude 3,7-dimethyl-1-octyl propionate.

• The crude product can be further purified by vacuum distillation if necessary.

Visualizations

Experimental workflows for the derivatization of 3,7-dimethyl-1-octanol.

Logical relationship illustrating the benefits of derivatization.

Conclusion

Derivatization of 3,7-dimethyl-1-octanol via silylation or esterification is a highly effective strategy to overcome the challenges associated with its direct GC analysis. By converting the polar hydroxyl group into a less polar TMS ether or propionate ester, significant improvements in peak shape, volatility, and detector response can be achieved. The detailed protocols provided in this application note offer researchers, scientists, and drug development professionals reliable methods to enhance the quality and accuracy of their gas chromatographic analyses of this and other long-chain alcohols.

References

• 1. benchchem.com [benchchem.com]
• 2. google.com [google.com]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for the Extraction of Tetrahydrogeraniol from Natural Sources

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydrogeraniol, a saturated monoterpenoid alcohol, is valued for its mild, rosy, and slightly citrusy aroma, making it a significant ingredient in the fragrance and cosmetics industries. Beyond its olfactory properties, there is growing interest in its potential biological activities for pharmaceutical and therapeutic applications. While commercial tetrahydrogeraniol is often produced synthetically through the hydrogenation of geraniol (B1671447) or citronellol (B86348), its presence in trace amounts in some natural essential oils presents an opportunity for extraction from natural sources, appealing to the demand for natural-origin ingredients.

These application notes provide detailed protocols for the extraction and isolation of tetrahydrogeraniol from a suitable natural source, primarily focusing on citrus essential oils, where its precursors, such as geraniol and linalool (B1675412), are found. The protocols are designed for a laboratory setting and are intended to guide researchers through the process of obtaining tetrahydrogeraniol-enriched fractions and purified isolates.

Natural Occurrence

Tetrahydrogeraniol itself is not a major component of most essential oils. However, its direct precursors, geraniol and citronellol, are more abundant in various plant sources. Sweet orange (Citrus sinensis) essential oil, while predominantly composed of limonene, contains a variety of terpene alcohols, including linalool and α-terpineol, and in some varieties, geraniol in smaller quantities.[1][2][3] The protocols outlined below focus on the extraction of the essential oil from sweet orange peel, followed by fractionation to isolate the terpene alcohol fraction, which would contain any naturally occurring tetrahydrogeraniol and its immediate precursors.

Data Presentation: Composition of Sweet Orange Essential Oil

The successful isolation of tetrahydrogeraniol from a natural source first requires the efficient extraction of the essential oil containing its precursors. The chemical composition of sweet orange (Citrus sinensis) essential oil can vary based on cultivar, geographical origin, and extraction method. Below is a table summarizing the typical composition of sweet orange essential oil obtained by hydrodistillation, highlighting the components relevant to tetrahydrogeraniol isolation.

Compound Class	Compound	Concentration Range (%)	Reference
Monoterpene Hydrocarbons	D-Limonene	90.41 - 96.05	[2][4][5]
β-Myrcene	1.6 - 2.08	[1]
α-Pinene	0.54 - 0.84	[1]
Monoterpene Alcohols	Linalool	0.25 - 0.34	[1]
α-Terpineol	~50.25 (in one study)	[2]
Geraniol	0.01 - 0.09	[6]
Citronellol	~4.18 (in one study)
Aldehydes	Decanal	0.19 - 2.40	[1][5]
Geranial	0.09 - 0.12	[1]
Neral	0.05 - 0.06	[1]
Esters	Geranyl isobutyrate	~5.56 (in one study)	[5]

Note: The concentration of terpene alcohols, including the direct precursors to tetrahydrogeraniol, is relatively low. Therefore, a significant amount of starting material is required to isolate measurable quantities.

Experimental Protocols

This section details the methodologies for the extraction of essential oil from sweet orange peel and the subsequent isolation of a tetrahydrogeraniol-enriched fraction.

Protocol 1: Extraction of Sweet Orange Essential Oil by Steam Distillation

This protocol describes a standard laboratory-scale steam distillation for extracting essential oil from fresh sweet orange peels.

Materials and Equipment:

• Fresh sweet orange peels

• Distilled water

• Steam distillation apparatus (including a boiling flask, biomass flask, condenser, and collection vessel/separatory funnel)

• Heating mantle

• Analytical balance

• Grinder or blender

Procedure:

• Preparation of Plant Material: Wash fresh sweet orange fruits thoroughly to remove any surface contaminants. Carefully peel the oranges, avoiding the white pith as much as possible. Mince or grind the fresh peels to increase the surface area for efficient oil extraction.

• Apparatus Setup: Assemble the steam distillation apparatus. Place approximately 500 g of the minced orange peels into the biomass flask. Fill the boiling flask with distilled water to about two-thirds of its capacity.

• Distillation: Heat the boiling flask using the heating mantle to generate steam. The steam will pass through the orange peels in the biomass flask, causing the volatile essential oils to vaporize.

• Condensation and Collection: The steam and essential oil vapor mixture will travel to the condenser, where it will be cooled and condensed back into a liquid. Collect the hydrosol (aqueous distillate) and the immiscible essential oil in a collection vessel or a separatory funnel.

• Separation: Allow the collected liquid to stand until two distinct layers are formed. The upper, less dense layer is the essential oil. Carefully separate the essential oil from the hydrosol using a separatory funnel.

• Drying and Storage: Dry the collected essential oil over anhydrous sodium sulfate (B86663) to remove any residual water. Store the dried essential oil in a sealed, amber-colored glass vial at 4°C to prevent degradation.

Expected Yield: The typical yield of essential oil from sweet orange peel using steam distillation ranges from 0.5% to 1.5% (w/w) of the fresh peel weight.[7]

Protocol 2: Isolation of Terpene Alcohol Fraction by Fractional Distillation

This protocol outlines the separation of the terpene alcohol fraction, which contains geraniol, citronellol, and potentially tetrahydrogeraniol, from the bulk of the essential oil (primarily limonene) using vacuum fractional distillation.

Materials and Equipment:

• Sweet orange essential oil (from Protocol 1)

• Vacuum fractional distillation apparatus (including a round-bottom flask, fractionating column, condenser, receiving flasks, and vacuum pump)

• Heating mantle with a magnetic stirrer

• Thermometer

• Manometer

Procedure:

• Apparatus Setup: Assemble the vacuum fractional distillation apparatus. Ensure all joints are properly sealed with vacuum grease.

• Charging the Still: Place a known volume of sweet orange essential oil into the round-bottom flask.

• Distillation: Begin heating the oil gently with the heating mantle while stirring. Gradually reduce the pressure using the vacuum pump to the desired level (e.g., 10-20 mmHg).

• Fraction Collection:

  • Fraction 1 (Terpene Hydrocarbons): The most volatile components, primarily limonene, will distill first. Collect this fraction at the corresponding boiling point under vacuum.

  • Intermediate Fractions: As the temperature rises, collect any intermediate fractions.

  • Fraction 2 (Terpene Alcohols): The less volatile oxygenated compounds, including the terpene alcohols, will distill at a higher temperature.[8] Collect this fraction in a separate receiving flask. The boiling points of geraniol and citronellol are higher than that of limonene, facilitating this separation.

• Analysis: Analyze the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the enrichment of the terpene alcohol fraction.

Protocol 3: Purification of Tetrahydrogeraniol by Column Chromatography

This protocol describes the further purification of the terpene alcohol fraction to isolate tetrahydrogeraniol using silica (B1680970) gel column chromatography.

Materials and Equipment:

• Terpene alcohol fraction (from Protocol 2)

• Silica gel (60-120 mesh)

• Glass chromatography column

• Hexane (B92381) (non-polar solvent)

• Ethyl acetate (B1210297) (polar solvent)

• Collection tubes or flasks

• Thin-Layer Chromatography (TLC) plates and developing chamber

• UV lamp

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack the chromatography column.

• Sample Loading: Dissolve the terpene alcohol fraction in a minimal amount of hexane and load it onto the top of the silica gel column.

• Elution:

  • Begin elution with 100% hexane to elute any remaining non-polar compounds.

  • Gradually increase the polarity of the mobile phase by adding increasing percentages of ethyl acetate to the hexane (e.g., 99:1, 98:2, 95:5 v/v).[9] This gradient elution will separate the compounds based on their polarity. Terpene alcohols will elute as the polarity of the solvent increases.

• Fraction Collection: Collect the eluate in small fractions in separate tubes.

• Monitoring by TLC: Monitor the separation by spotting the collected fractions on TLC plates. Develop the plates in an appropriate solvent system (e.g., hexane:ethyl acetate 9:1) and visualize the spots under a UV lamp or by using a suitable staining reagent.

• Pooling and Concentration: Combine the fractions that contain the purified tetrahydrogeraniol (as determined by GC-MS analysis of the fractions). Evaporate the solvent under reduced pressure to obtain the purified compound.

Visualization of Workflows and Pathways

Experimental Workflow for Tetrahydrogeraniol Extraction

Caption: Experimental workflow for the extraction and purification of tetrahydrogeraniol.

Putative Biosynthetic Pathway of Tetrahydrogeraniol

The biosynthesis of tetrahydrogeraniol in plants is not well-documented. However, a putative pathway can be proposed based on the established biosynthesis of its precursor, geraniol, in citrus and the subsequent enzymatic reduction.

Caption: A putative biosynthetic pathway for tetrahydrogeraniol in citrus.

References

• 1. salvatorebattaglia.com.au [salvatorebattaglia.com.au]
• 2. Analysis of Aroma Active Constituents, Antioxidant and Antimicrobial activity of C. sinensis, Citrus limetta and C. limon Fruit Peel Oil by GC-MS – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 3. mdpi.com [mdpi.com]
• 4. rjlbpcs.com [rjlbpcs.com]
• 5. sciencescholar.us [sciencescholar.us]
• 6. researchgate.net [researchgate.net]
• 7. GC-MS Analysis and Study of the Antimicrobial Activity of Citrus paradisi, Citrus aurantifolia, and Citrus sinensis Peel Essential Oils as Hand Sanitizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Headspace Analysis of 3,7-Dimethyl-1-octanol in Floral Scents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7-Dimethyl-1-octanol is a naturally occurring acyclic monoterpenoid alcohol found in the essential oils of various plants, contributing to their characteristic floral and citrus-like aroma.[1][2] Its pleasant scent profile has led to its use in the fragrance industry. Beyond its aromatic properties, this compound plays a significant role in plant-insect interactions, acting as a chemical cue for pollinators.[3] The analysis of 3,7-Dimethyl-1-octanol in the headspace of floral scents is crucial for understanding pollination ecology, developing new attractants for beneficial insects in agriculture, and for quality control in the fragrance and essential oil industries.

Headspace analysis is a technique used to sample the volatile organic compounds (VOCs) present in the air surrounding a sample, in this case, a flower. This method is preferred for analyzing floral scents as it provides a profile of the emitted volatiles without damaging the plant tissue.[4][5] The two primary methods for headspace analysis are Dynamic Headspace and Static Headspace, both of which can be coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for separation and identification of the volatile compounds.[4][5]

These application notes provide detailed protocols for both dynamic and static headspace analysis of 3,7-Dimethyl-1-octanol in floral scents, along with a discussion of its role in plant-insect communication.

Data Presentation: Abundance of 3,7-Dimethyl-1-octanol in Floral Scents

While 3,7-Dimethyl-1-octanol is a known constituent of some floral scents, specific quantitative data on its absolute concentration in the headspace of various flowers is not extensively available in publicly accessible literature. The following table provides a summary of its reported presence in different plant species. The quantification of floral volatiles is often expressed as a relative percentage of the total volatile profile, which can vary depending on the analytical method, plant variety, and environmental conditions.

Plant Species	Family	Presence of 3,7-Dimethyl-1-octanol	Analytical Method	Reference
Persicaria hydropiperoides	Polygonaceae	Reported	Not specified	[6]
Persicaria minor	Polygonaceae	Reported	Not specified	[6]
Ambrosia confertiflora	Asteraceae	Reported	Not specified	[6]
Honey	-	Found in nature	Not specified	[1][2]
Lemons	Rutaceae	Found in nature	Not specified	[1][2]

Experimental Protocols

Protocol 1: Dynamic Headspace Analysis of Floral Scents

Dynamic headspace analysis, also known as "purge-and-trap," involves passing a continuous flow of purified air over the flower to collect the emitted volatiles onto an adsorbent trap. This method is suitable for trapping a wide range of volatiles, including less volatile compounds.[7]

Materials:

• Intact, blooming flower of the plant of interest

• Glass sampling chamber or oven bag large enough to enclose the flower[8][9][10]

• Air pump with adjustable flow rate

• Charcoal filter for air purification[11]

• Adsorbent trap (e.g., Tenax® TA, Porapak® Q)[8]

• Heated desorption unit coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS)

• 3,7-Dimethyl-1-octanol standard for identification and quantification

• Hexane (or other suitable solvent) for standard preparation

Procedure:

• System Preparation:

  • Clean all glassware and tubing thoroughly and bake at a high temperature (e.g., 150°C) to remove any residual volatile compounds.[9]

  • Condition the adsorbent traps according to the manufacturer's instructions to ensure they are free of contaminants.

• Sample Preparation:

  • Select a healthy, undamaged flower at the desired developmental stage.

  • Carefully enclose the flower within the glass sampling chamber or oven bag, ensuring a tight seal around the stem to prevent ambient air from entering.[8][9]

• Volatile Collection:

  • Connect the purified air inlet to the sampling chamber, allowing a gentle and constant flow of clean air over the flower. A typical flow rate is 100-500 mL/min.

  • Connect the outlet of the sampling chamber to the adsorbent trap.

  • Draw the air from the chamber through the adsorbent trap using the air pump for a defined period (e.g., 1-4 hours). The collection time will depend on the emission rate of the flower.

  • After collection, remove the adsorbent trap and seal it tightly. Store at -20°C until analysis.

• GC-MS Analysis:

  • Place the adsorbent trap in the thermal desorption unit of the GC-MS.

  • Set the desorption temperature and time according to the trap manufacturer's recommendations (e.g., 250°C for 5 minutes).

  • The desorbed volatiles are cryo-focused at the head of the GC column before starting the temperature program.

  • GC Parameters (example):

    • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Temperature Program: Initial temperature of 40°C for 2 min, ramp at 5°C/min to 200°C, then at 10°C/min to 280°C, hold for 5 min.

    • Injector Temperature: 250°C (in splitless mode during desorption).

  • MS Parameters (example):

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Mass Range: m/z 40-400.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify 3,7-Dimethyl-1-octanol by comparing its mass spectrum and retention time with that of an authentic standard. The mass spectrum of 3,7-Dimethyl-1-octanol will show characteristic fragment ions.

  • Quantify the amount of 3,7-Dimethyl-1-octanol by creating a calibration curve with known concentrations of the standard.

Protocol 2: Static Headspace Analysis using Solid-Phase Microextraction (SPME)

Static headspace analysis involves allowing the volatiles in a sealed container to reach equilibrium between the sample and the headspace, after which a sample of the headspace is taken for analysis. SPME is a solvent-free static headspace technique that uses a coated fiber to adsorb and concentrate the volatiles.[5][9]

Materials:

• Intact, blooming flower or a known weight of fresh petals

• Headspace vial with a septum cap (e.g., 20 mL)[1]

• SPME fiber assembly with a suitable fiber coating (e.g., Polydimethylsiloxane/Divinylbenzene (PDMS/DVB))[12]

• Heater/agitator for the headspace vial

• Gas Chromatograph-Mass Spectrometer (GC-MS) with an SPME-compatible injector

• 3,7-Dimethyl-1-octanol standard for identification and quantification

Procedure:

• System Preparation:

  • Condition the SPME fiber in the GC injector at the temperature recommended by the manufacturer until no interfering peaks are observed.

• Sample Preparation:

  • Place the flower or a weighed amount of petals into the headspace vial.

  • Immediately seal the vial with the septum cap.

• Volatile Adsorption:

  • Place the vial in a heater/agitator and allow it to equilibrate at a controlled temperature (e.g., 40°C) for a specific time (e.g., 30 minutes) to allow the volatiles to accumulate in the headspace.[12]

  • Insert the SPME needle through the septum of the vial and expose the fiber to the headspace for a defined period (e.g., 30 minutes) to adsorb the volatiles.[12]

  • Retract the fiber into the needle and withdraw it from the vial.

• GC-MS Analysis:

  • Immediately insert the SPME needle into the heated injector of the GC-MS.

  • Expose the fiber to desorb the trapped volatiles onto the GC column. The desorption time is typically 2-5 minutes at a temperature of 250°C.[1]

  • GC-MS parameters can be similar to those described in the dynamic headspace protocol.

• Data Analysis:

  • Identify and quantify 3,7-Dimethyl-1-octanol as described in the dynamic headspace protocol.

Visualizations

Caption: Dynamic Headspace Analysis Workflow.

Caption: Static Headspace (SPME) Analysis Workflow.

Role of 3,7-Dimethyl-1-octanol in Plant-Insect Interactions

Floral scents are a complex mixture of volatile organic compounds that play a critical role in mediating interactions between plants and insects. These chemical signals can attract pollinators, repel herbivores, and even attract the natural enemies of herbivores.[3] 3,7-Dimethyl-1-octanol, as a component of floral bouquets, likely contributes to the overall scent profile that is recognized by specific insect species.

The perception of floral volatiles by insects begins at the olfactory sensory neurons (OSNs) located in the insect's antennae. These neurons express specific odorant receptors (ORs) or ionotropic receptors (IRs) on their dendritic membranes.

General Terpenoid Olfactory Signaling Pathway in Insects:

• Binding: Volatile terpenoids, such as 3,7-Dimethyl-1-octanol, enter the sensillum lymph through pores in the cuticle of the insect antenna. Odorant-binding proteins (OBPs) may facilitate the transport of these hydrophobic molecules across the aqueous lymph to the odorant receptors.

• Receptor Activation: The terpenoid molecule binds to a specific odorant receptor (OR) or ionotropic receptor (IR) on the membrane of an olfactory sensory neuron.

• Signal Transduction:

  • Ionotropic Receptors (IRs): These are ligand-gated ion channels. The binding of the odorant directly opens the channel, leading to an influx of cations and depolarization of the neuron.[5]

  • Odorant Receptors (ORs): Insect ORs are also ligand-gated ion channels, but they can also initiate a metabotropic signaling cascade. Upon odorant binding, the OR complex (composed of a variable odorant-binding subunit and a conserved co-receptor, Orco) opens, allowing cation influx.[8][13] Additionally, the OR can activate a G-protein, leading to the production of second messengers like cAMP, which can further modulate the channel's activity.[13]

• Action Potential: The depolarization of the olfactory sensory neuron generates an action potential that travels down the axon to the antennal lobe of the insect's brain.

• Neural Processing: In the antennal lobe, the signals from various OSNs are processed, allowing the insect to recognize the specific scent and initiate a behavioral response, such as flying towards the flower.

Caption: Generalized Insect Olfactory Signaling Pathway for Terpenoids.

References

• 1. Frontiers | The Structure and Function of Ionotropic Receptors in Drosophila [frontiersin.org]
• 2. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Functional properties of insect olfactory receptors: ionotropic receptors and odorant receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functional properties of insect olfactory receptors: ionotropic receptors and odorant receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. Olfactory signaling in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Volatiles Emitted at Different Flowering Stages of Jasminum sambac and Expression of Genes Related to α-Farnesene Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sdbonline.org [sdbonline.org]
• 11. biorxiv.org [biorxiv.org]
• 12. enlivenarchive.org [enlivenarchive.org]
• 13. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving peak resolution of 3,7-Dimethyl-1-octanol in gas chromatography

Welcome to the technical support center for the gas chromatographic analysis of 3,7-Dimethyl-1-octanol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and improve peak resolution in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common peak shape problems encountered during the GC analysis of 3,7-Dimethyl-1-octanol?

The most common issues are peak tailing, peak fronting, and split peaks.[1] Due to its polar hydroxyl (-OH) group, 3,7-Dimethyl-1-octanol is prone to interactions with active sites within the GC system, which can lead to distorted peak shapes.[1]

Q2: Why is achieving a symmetrical (Gaussian) peak shape for 3,7-Dimethyl-1-octanol important?

A symmetrical peak is essential for accurate and reproducible quantification.[1] Poor peak shape can lead to incorrect peak integration, reduced resolution between closely eluting compounds, and decreased sensitivity, all of which compromise the reliability of the analytical results.[1]

Q3: What are "active sites" in a GC system and how do they specifically affect the analysis of 3,7-Dimethyl-1-octanol?

Active sites are locations in the GC flow path, such as the inlet liner, column, and seals, that can interact with polar compounds.[1] For 3,7-Dimethyl-1-octanol, the hydroxyl group can form hydrogen bonds with these active sites, causing a portion of the analyte molecules to be retained longer.[1] This delayed elution results in peak tailing.[1] Using deactivated liners and columns is crucial to minimize these interactions.[1]

Q4: Can derivatization improve the peak shape of 3,7-Dimethyl-1-octanol?

Yes, derivatization can significantly improve the chromatographic analysis of alcohols like 3,7-Dimethyl-1-octanol. By converting the polar hydroxyl group into a less polar and more volatile group (e.g., through silylation or acylation), derivatization reduces interactions with active sites, leading to improved peak symmetry and enhanced sensitivity.[2][3]

Q5: What type of GC column is best suited for the analysis of 3,7-Dimethyl-1-octanol?

For the analysis of polar compounds like alcohols, a polar "wax" type column (polyethylene glycol phase) often provides good peak shape.[1] However, if the alcohol is derivatized to make it less polar, a non-polar or mid-polar stationary phase would be more appropriate.[4][5] The choice of column polarity should match the polarity of the analyte.[6]

Troubleshooting Guides

Guide 1: Troubleshooting Peak Tailing for 3,7-Dimethyl-1-octanol

Peak tailing is characterized by an asymmetrical peak where the latter half is broader than the front half.

Step 1: Identify the Source of the Problem

First, determine if all peaks in your chromatogram are tailing or only the 3,7-Dimethyl-1-octanol peak (and other polar compounds).

• All peaks tailing: This usually indicates a physical issue within the GC system, such as improper column installation or a leak.[4][7]

• Only polar analyte peaks tailing: This suggests a chemical interaction between your analyte and active sites in the system.[4]

Logical Workflow for Troubleshooting Peak Tailing

Caption: A logical flowchart for diagnosing and resolving peak tailing in gas chromatography.

Step 2: Recommended Solutions

Potential Cause	Recommended Action	Detailed Protocol
Improper Column Installation	Ensure the column is cut cleanly and installed at the correct depth in the inlet and detector.[1][7]	See Experimental Protocol 1 .
Active Sites in the Inlet	Clean the inlet and use a new, deactivated liner.[1][4]	See Experimental Protocol 2 .
Column Contamination	Condition the column or trim the front end to remove contaminants.[4][8]	See Experimental Protocol 3 .
Analyte-Column Interaction	Consider derivatizing the 3,7-Dimethyl-1-octanol to reduce its polarity.[2][3]	See Experimental Protocol 4 .

Guide 2: Improving Resolution of Co-eluting Peaks

If the 3,7-Dimethyl-1-octanol peak is co-eluting with other components in your sample, consider the following strategies.

Workflow for Improving Peak Resolution

Caption: Workflow for optimizing GC peak resolution.

Quantitative Data Summary

The following table summarizes the expected effects of various parameter changes on peak resolution.

Parameter	Change	Effect on Resolution	Rationale
Column Temperature	Decrease	Generally Improves	Increases interaction time with the stationary phase, enhancing separation.[9][10]
Temperature Ramp Rate	Decrease	Generally Improves	Allows more time for separation to occur as the column temperature increases.
Carrier Gas Flow Rate	Optimize	Improves	Operating at the optimal flow rate minimizes band broadening and maximizes efficiency.[10]
Column Length	Increase	Improves	Provides more surface area for interaction, leading to better separation.[10][11]
Column Internal Diameter	Decrease	Improves	Reduces band broadening, resulting in narrower and better-resolved peaks.[10]
Stationary Phase Film Thickness	Decrease	Can Improve	Minimizes mass transfer resistance, which can lead to sharper peaks.[10]

Experimental Protocols

Protocol 1: Column Installation Check

• Cool Down: Turn off the GC heating zones and allow them to cool completely.

• Turn Off Gas: Shut off the carrier gas flow.

• Removal: Carefully remove the column from both the inlet and the detector.

• Inspection: Examine the column ends for a clean, square cut. A jagged or uneven cut can cause peak distortion.[7]

• Trimming: If the cut is not clean, trim a small section (1-2 cm) from the end using a ceramic scoring wafer.

• Reinstallation: Measure the correct column installation depth for your specific GC model. Reinstall the column, ensuring it is properly seated and the ferrule is tightened correctly (typically 1/4 to 1/2 turn past finger-tight).[4]

• Leak Check: Restore the carrier gas flow and perform a leak check at the inlet and detector fittings.

Protocol 2: Inlet Maintenance

• Cool Inlet: Ensure the inlet has cooled to a safe temperature.

• Disassemble: Remove the septum nut and septum.

• Inspect and Replace Septum: Check the septum for coring or wear and replace it if necessary.[1]

• Remove and Inspect Liner: Take out the inlet liner and visually inspect it for residue or damage.

• Clean and Replace: Clean the inside of the inlet with a suitable solvent (e.g., methanol (B129727) or acetone). Replace the liner with a new, deactivated liner.[4]

• Reassemble: Reassemble the inlet with a new septum and O-ring.

Protocol 3: Column Conditioning and Trimming

• Cool Oven: Allow the GC oven to cool down.

• Disconnect from Detector: Disconnect the column from the detector to prevent contamination.

• Trim Column: Trim 10-20 cm from the inlet end of the column.[4]

• Reconnect to Inlet: Reconnect the column to the inlet.

• Conditioning: With carrier gas flowing, heat the oven to the column's maximum isothermal temperature (or 20°C above your method's final temperature). Hold for 30-60 minutes.[4]

• Cool and Reconnect: Cool the oven and reconnect the column to the detector.

Protocol 4: Derivatization of 3,7-Dimethyl-1-octanol (Silylation)

Derivatization converts the polar alcohol to a more volatile and less polar silyl (B83357) ether, improving peak shape.

Materials:

• Sample containing 3,7-Dimethyl-1-octanol

• Anhydrous pyridine (B92270) (or other suitable solvent)

• Silylating reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% Trimethylchlorosilane - TMCS)

• GC vials with PTFE-lined septa

• Heating block or oven

Procedure:

• Sample Preparation: Accurately weigh a precise amount of the sample into a GC vial.

• Solvent Addition: Add an appropriate volume of anhydrous pyridine.

• Reagent Addition: Add an excess of the silylating reagent (e.g., a 2:1 molar ratio of BSTFA to active hydrogens is a good starting point).[12]

• Reaction: Cap the vial tightly and heat at 60-80°C for 30-60 minutes to ensure the reaction goes to completion.

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC.

Expected Improvement in Peak Shape after Derivatization

Analyte	Asymmetry Factor (Without Derivatization)	Asymmetry Factor (With Silylation)
Tertiary Alcohol (Representative)	> 1.5	1.0 - 1.2

Data is representative and actual results may vary.

This technical support center provides a comprehensive guide to improving the peak resolution of 3,7-Dimethyl-1-octanol in gas chromatography. By following the troubleshooting steps and experimental protocols, researchers can enhance the quality and reliability of their analytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 6. GC column selection: polarity vs selectivity | Phenomenex [discover.phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]
• 12. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Technical Support Center: Analysis of Impurities in Commercial Tetrahydrogeraniol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues related to impurities in commercial Tetrahydrogeraniol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial Tetrahydrogeraniol?

Commercial Tetrahydrogeraniol is primarily synthesized through the catalytic hydrogenation of unsaturated precursors such as geraniol (B1671447), nerol, or citronellol (B86348). Consequently, the most prevalent impurities are typically residual amounts of these starting materials and intermediates from the manufacturing process.

Common impurities include:

• Process-Related Impurities: These are substances that are part of the synthesis process.

  • Unreacted Starting Materials: Geraniol, Nerol, and Citronellol are often present in trace amounts due to incomplete hydrogenation.

  • Intermediates: Citronellal can be an impurity if the synthesis starts from citral (B94496).

• Byproducts: These are formed during the reaction.

  • Dihydrocitronellol: This can result from the over-reduction of citronellol during hydrogenation.

• Isomers: Isomers of the starting materials and the final product may also be present.

Q2: What are the typical concentration levels of these impurities?

The concentration of impurities in commercial Tetrahydrogeraniol can vary depending on the manufacturer and the grade of the product. While specific levels are often proprietary, high-purity grades will have significantly lower concentrations of residual starting materials and byproducts. It is not uncommon for commercial grades of related fragrance compounds like geraniol to have purities around 98%[1]. For high-purity applications, it is crucial to obtain a certificate of analysis (CoA) from the supplier which will provide specifications for known impurities[1].

Summary of Common Impurities and Potential Concentration Ranges

Impurity	Chemical Family	Typical Origin	Potential Concentration Range
Geraniol	Terpene Alcohol	Unreacted Starting Material	Trace to low percentages
Nerol	Terpene Alcohol	Unreacted Starting Material (isomer of Geraniol)	Trace to low percentages
Citronellol	Terpene Alcohol	Unreacted Starting Material/Intermediate	Trace to low percentages
Citronellal	Terpene Aldehyde	Intermediate (from citral hydrogenation)	Trace amounts
Dihydrocitronellol	Saturated Alcohol	Hydrogenation Byproduct	Trace amounts

Q3: How can these impurities affect my experiments?

The impact of impurities depends on the specific application:

• In Fragrance and Flavor Applications: The presence of unreacted precursors like geraniol and citronellol can significantly alter the final scent and taste profile of a product. While Tetrahydrogeraniol has a mild, waxy, rose-like odor, geraniol and citronellol have more distinct floral and citrus notes. The presence of these impurities can introduce unintended aromatic characteristics.

• In Drug Development and Pharmaceutical Applications: In a pharmaceutical context, even small amounts of impurities can have significant consequences[2].

  • Reaction Side-Products: Reactive functional groups in impurities (e.g., the double bonds in geraniol and citronellol) could potentially react with the active pharmaceutical ingredient (API) or other excipients, leading to the formation of degradation products and affecting the stability of the drug formulation[2][3][4][5][6].

  • Altered Biological Activity: Impurities may have their own biological activity, which could interfere with the pharmacological assessment of the intended compound or lead to unexpected toxicological effects[2].

  • Regulatory Compliance: Regulatory agencies have strict guidelines regarding the identification, qualification, and control of impurities in drug substances and products. The presence of uncharacterized or unqualified impurities can lead to delays or rejection of regulatory submissions.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis and use of commercial Tetrahydrogeraniol.

Issue 1: Unexpected Peaks in Gas Chromatography (GC) Analysis

• Possible Cause: Presence of common impurities such as geraniol, nerol, or citronellol.

• Troubleshooting Steps:

  • Confirm Identity: Analyze reference standards of geraniol, nerol, and citronellol under the same GC conditions to compare retention times with the unexpected peaks.

  • Mass Spectrometry (MS) Analysis: If using GC-MS, compare the mass spectra of the unknown peaks with library spectra for these common impurities.

  • Review Supplier's CoA: Check the certificate of analysis for the lot of Tetrahydrogeraniol being used to see if these impurities are listed and within the specified limits.

Issue 2: Inconsistent Olfactory Profile in Fragrance Formulations

• Possible Cause: Variation in the impurity profile between different batches of Tetrahydrogeraniol.

• Troubleshooting Steps:

  • Quantitative GC Analysis: Perform a quantitative GC-FID analysis on different batches to determine the concentration of key odor-active impurities like geraniol and citronellol.

  • Establish Internal Quality Control: Set internal specifications for the acceptable levels of these impurities for your specific application.

  • Consult with Supplier: Discuss the batch-to-batch consistency of the impurity profile with your supplier.

Issue 3: Drug Product Stability Issues or Formation of Degradants

• Possible Cause: Interaction of the API or other excipients with reactive impurities in Tetrahydrogeraniol.

• Troubleshooting Steps:

  • Forced Degradation Studies: Conduct forced degradation studies of the API in the presence of Tetrahydrogeraniol and also with known potential impurities (geraniol, citronellol) to identify any potential interactions.

  • Impurity Profiling of Stability Samples: Use a validated stability-indicating analytical method (e.g., HPLC-UV, LC-MS) to monitor for the appearance of new degradation products in your drug product over time.

  • Source Higher Purity Tetrahydrogeraniol: If an interaction is confirmed, source a higher purity grade of Tetrahydrogeraniol with lower levels of reactive impurities.

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Identification

This method is suitable for the identification of volatile and semi-volatile impurities in Tetrahydrogeraniol.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Column: A mid-polar capillary column, such as a DB-WAX or HP-INNOWax (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for good separation of terpenoids.

• Sample Preparation: Dilute the Tetrahydrogeraniol sample in a suitable solvent (e.g., hexane (B92381) or ethanol) to a concentration of approximately 100 µg/mL.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL (split or splitless injection can be used depending on the expected impurity concentration)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp to 240 °C at a rate of 5 °C/min.

    • Hold at 240 °C for 5 minutes.

• MS Conditions:

  • Ion Source Temperature: 230 °C

  • Transfer Line Temperature: 250 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

• Data Analysis: Identify impurities by comparing their mass spectra with a reference library (e.g., NIST, Wiley) and their retention times with those of pure standards.

Protocol 2: Gas Chromatography with Flame Ionization Detection (GC-FID) for Purity and Impurity Quantification

This method is suitable for determining the purity of Tetrahydrogeraniol and quantifying the levels of known impurities.

• Instrumentation: Gas Chromatograph with a Flame Ionization Detector (GC-FID).

• Column: Same as for GC-MS.

• Sample Preparation: Prepare a stock solution of the Tetrahydrogeraniol sample in a suitable solvent (e.g., hexane or ethanol). Prepare a series of calibration standards for the known impurities (geraniol, citronellol, nerol) at concentrations bracketing the expected levels in the sample.

• GC Conditions: Same as for GC-MS.

• FID Conditions:

  • Detector Temperature: 250 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Nitrogen or Helium): 25 mL/min

• Quantification: Calculate the concentration of each impurity in the sample by creating a calibration curve from the peak areas of the standards. Purity can be determined by area percent normalization, assuming all components have a similar response factor, or by using an internal or external standard method for more accurate quantification.

Diagrams

Caption: Workflow for the analysis of impurities in Tetrahydrogeraniol.

Caption: Troubleshooting logic for unexpected experimental results.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [file.scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 2: Safety Considerations of Impurities in Pharmaceutical Products and Surveying the Impurity Landscape - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 3,7-Dimethyl-1-octanol under different storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) concerning the stability of 3,7-Dimethyl-1-octanol (also known as Tetrahydrogeraniol) under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store 3,7-Dimethyl-1-octanol?

A1: For optimal stability, 3,7-Dimethyl-1-octanol should be stored in a cool, dry, and well-ventilated area.[1] It is crucial to keep the container tightly sealed to prevent exposure to air and moisture.[1] The storage area should be away from sources of ignition and incompatible substances such as strong oxidizing agents, acids, and bases.[2] Storing under an inert atmosphere (e.g., nitrogen or argon) can further prolong its shelf life by minimizing oxidation. For long-term storage, refrigeration at temperatures below 15°C in a dark place is recommended.[3]

Q2: What is the expected shelf life of 3,7-Dimethyl-1-octanol?

A2: When stored under the recommended conditions, 3,7-Dimethyl-1-octanol is a very stable ingredient and can be expected to have a shelf life of several years.[4] Its stability is a key reason for its widespread use in various applications, including household products.[5] However, the actual shelf life can be influenced by the purity of the material and the specific storage conditions. For critical applications, it is advisable to re-analyze the material after prolonged storage to ensure it still meets the required specifications.

Q3: How does exposure to air and light affect the stability of 3,7-Dimethyl-1-octanol?

A3: Exposure to air, particularly oxygen, can lead to the slow oxidation of 3,7-Dimethyl-1-octanol.[6] This can result in the formation of impurities, such as aldehydes or carboxylic acids, which may alter the odor profile and purity of the substance. While saturated alcohols like 3,7-Dimethyl-1-octanol are generally less susceptible to oxidation than their unsaturated counterparts, prolonged exposure can still lead to degradation.[7] Exposure to UV light can also accelerate oxidative processes.[6] Therefore, it is recommended to store the material in opaque or amber containers to protect it from light.[8]

Q4: Can temperature fluctuations impact the stability of 3,7-Dimethyl-1-octanol?

A4: Yes, high temperatures can accelerate the degradation of fragrance molecules, including 3,7-Dimethyl-1-octanol.[6][9] Elevated temperatures can increase the rate of oxidation and other potential degradation reactions. While it is a relatively stable molecule, long-term storage at elevated temperatures is not recommended. Conversely, freeze-thaw cycles can also affect the physical properties of a formulation containing this alcohol, though the molecule itself is chemically stable at low temperatures.[10]

Q5: What are the potential degradation products of 3,7-Dimethyl-1-octanol?

A5: While 3,7-Dimethyl-1-octanol is a saturated alcohol and thus relatively stable, potential degradation can occur under harsh conditions. The primary degradation pathways are likely oxidation and dehydration. Oxidation, promoted by air, heat, or light, could lead to the formation of 3,7-dimethyloctanal (B3032866) and subsequently 3,7-dimethyloctanoic acid. Under strongly acidic conditions, dehydration could potentially occur, leading to the formation of 3,7-dimethyloctene isomers.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Noticeable change in odor (e.g., a sharper, fatty, or acidic smell)	Oxidation: The alcohol may have started to oxidize into aldehydes or carboxylic acids due to prolonged exposure to air or high temperatures.	- Confirm the age and storage history of the sample.- If oxidation is suspected, consider repurifying the material by vacuum distillation.- For future prevention, store in a tightly sealed container under an inert atmosphere (e.g., nitrogen) and in a cool, dark place.- The addition of an antioxidant like BHT may be considered for formulations.[7]
Discoloration of the product (e.g., yellowing)	Contamination or Degradation: The discoloration could be due to the presence of impurities from synthesis or degradation products. It can also be caused by reactions with other components in a formulation.	- Analyze the sample using GC-MS to identify potential impurities or degradation products.- Review the composition of your formulation for any potential incompatibilities.- If the discoloration is due to the alcohol itself, purification may be necessary.
Appearance of cloudiness or sediment in an alcoholic solution	Low Solubility of Impurities or Waxes: Some impurities or natural waxes may have low solubility in alcohol, especially at lower temperatures.[11]	- Perform a cold filtration: chill the alcoholic solution to precipitate the less soluble components and then filter them out.[11]- Ensure that the alcohol used for dilution is of high purity and has a low water content.[12]
Inconsistent experimental results using older stock	Change in Purity: The purity of the 3,7-Dimethyl-1-octanol may have decreased over time due to slow degradation.	- Re-analyze the purity of the stock material using Gas Chromatography (GC) before use.- If the purity is below the required specification, consider purifying the material or using a new batch.

Data Presentation

Table 1: Representative Accelerated Stability of 3,7-Dimethyl-1-octanol

Storage Condition	Time Point	Purity (%) (Illustrative)	Appearance	Odor
25°C / 60% RH	0 Months	>99.5	Clear, colorless liquid	Conforms to standard
12 Months	>99.0	Clear, colorless liquid	Conforms to standard
24 Months	>98.5	Clear, colorless liquid	Conforms to standard
40°C / 75% RH	1 Month	>99.0	Clear, colorless liquid	Conforms to standard
3 Months	>98.5	Clear, colorless liquid	Slight deviation from standard possible
6 Months	>98.0	Clear, colorless liquid	Slight deviation from standard possible
Exposure to UV Light (Cyclic)	1 Month	>98.5	Clear, colorless liquid	Slight deviation from standard possible

RH = Relative Humidity. Data is illustrative and assumes the material is stored in a sealed, inert container.

Experimental Protocols

Protocol 1: Accelerated Stability Testing

This protocol outlines a typical procedure for evaluating the stability of 3,7-Dimethyl-1-octanol under accelerated conditions.

• Sample Preparation: Dispense 3,7-Dimethyl-1-octanol into several vials made of inert material (e.g., amber glass) that are representative of the intended long-term storage container. Fill the vials, leaving minimal headspace, and seal them tightly.

• Storage Conditions: Place the vials in stability chambers set to the desired accelerated conditions. Common conditions include 40°C ± 2°C with 75% ± 5% relative humidity.[13] For photostability testing, a chamber with controlled UV and visible light exposure should be used.[10] A control set of samples should be stored at room temperature (25°C ± 2°C) in the dark.

• Time Points: Pull samples from the stability chambers at predetermined time points, for example, 0, 1, 3, and 6 months for accelerated studies.[14]

• Analysis: At each time point, analyze the samples for:

  • Purity and Degradation Products: Use the GC-MS protocol detailed below.

  • Appearance: Visually inspect for any changes in color or clarity.

  • Odor: Perform an olfactory assessment by a trained analyst and compare it to the control sample.

  • Non-volatile Residue: Determine if there is any increase in non-volatile impurities.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis for Purity and Degradation Products

This protocol provides a general method for the analysis of 3,7-Dimethyl-1-octanol that can be adapted for stability samples.

• Sample Preparation:

  • Accurately prepare a solution of the 3,7-Dimethyl-1-octanol sample in a suitable solvent like hexane (B92381) or ethanol (B145695) to a concentration of approximately 100 µg/mL.

  • If quantitative analysis is required, prepare a series of calibration standards with known concentrations of a pure 3,7-Dimethyl-1-octanol reference standard. An internal standard can also be used for improved accuracy.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Column: A non-polar column such as HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is suitable.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Injection Mode: Split (e.g., 50:1 split ratio).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 180°C at a rate of 10°C/min.

    • Ramp to 280°C at a rate of 20°C/min, hold for 5 minutes.

  • MS Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

  • Scan Mode: Full scan (m/z 40-400) for identification of unknown peaks and Selected Ion Monitoring (SIM) for quantification of the parent compound and known degradation products.

• Data Analysis:

  • Identify the 3,7-Dimethyl-1-octanol peak based on its retention time and mass spectrum.

  • Search for new peaks in the chromatograms of the stressed samples compared to the control sample.

  • Attempt to identify any new peaks by comparing their mass spectra to a library (e.g., NIST).

  • Quantify the amount of 3,7-Dimethyl-1-octanol remaining at each time point by comparing its peak area to the calibration curve or the internal standard.

Mandatory Visualizations

Caption: Logical relationships of factors influencing the stability of 3,7-Dimethyl-1-octanol.

References

• 1. houseofmonac.com [houseofmonac.com]
• 2. Study of the influence of alcohol on the photostability of four UV filters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. parfum.to [parfum.to]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. btsa.com [btsa.com]
• 7. orchadia.org [orchadia.org]
• 8. parfum.to [parfum.to]
• 9. parfum.to [parfum.to]
• 10. iltusa.com [iltusa.com]
• 11. orchadia.org [orchadia.org]
• 12. perfumeextract.co.uk [perfumeextract.co.uk]
• 13. certified-laboratories.com [certified-laboratories.com]
• 14. ema.europa.eu [ema.europa.eu]

Technical Support Center: Purification of Synthetic Dihydrocitronellol

Welcome to the technical support center for the purification of synthetic dihydrocitronellol. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying synthetic dihydrocitronellol?

A1: The primary methods for purifying synthetic dihydrocitronellol are fractional vacuum distillation and column chromatography. Fractional vacuum distillation is effective for separating dihydrocitronellol from impurities with different boiling points, especially on a larger scale.[1] Column chromatography, particularly using silica (B1680970) gel, is excellent for removing polar impurities and achieving high purity on a laboratory scale.[2]

Q2: What are the typical impurities found in synthetic dihydrocitronellol?

A2: Impurities in synthetic dihydrocitronellol largely depend on the synthetic route. Common starting materials include citronellol (B86348) or geraniol. Therefore, typical impurities may include:

• Unreacted Starting Materials: Residual citronellol, geraniol, or nerol.[3]

• Isomers: Isopulegol and other isomeric forms can arise from side reactions during synthesis.[4]

• Over-hydrogenated Products: Complete saturation of the molecule can lead to other C10 alcohols.

• Solvent Residues: Residual solvents from the reaction or initial work-up.

Q3: How can I assess the purity of my dihydrocitronellol sample?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and effective method for assessing the purity of dihydrocitronellol and identifying impurities.[5] The retention time of the main peak can confirm the presence of dihydrocitronellol, while other peaks indicate impurities. The relative peak areas can be used to estimate the purity.

Troubleshooting Guides

Fractional Vacuum Distillation

Issue 1: The distillation is very slow, or the product is not distilling over at the expected temperature.

• Possible Cause 1: Vacuum leak. A poor vacuum will result in a higher boiling point.

  • Solution: Ensure all glass joints are properly sealed with grease and that all connections are tight. Check the vacuum pump for proper function and the tubing for any cracks.

• Possible Cause 2: Inefficient heating or heat loss. The distillation flask may not be reaching the required temperature.

  • Solution: Use a heating mantle with a stirrer for even heating. Insulate the distillation column with glass wool or aluminum foil to minimize heat loss.[6]

• Possible Cause 3: Incorrect thermometer placement. The thermometer bulb must be positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

Issue 2: The product is co-distilling with impurities.

• Possible Cause: Inefficient fractionation. The distillation column may not have enough theoretical plates to separate compounds with close boiling points.

  • Solution: Use a longer fractionating column or a column with a more efficient packing material (e.g., Raschig rings, Vigreux indentations).[6] Control the heating rate to ensure a slow and steady distillation, which allows for better separation.

Issue 3: The product appears to be decomposing in the distillation flask (darkening of the liquid).

• Possible Cause: High distillation temperature. Dihydrocitronellol, like many organic compounds, can decompose at high temperatures.

  • Solution: Improve the vacuum to lower the boiling point. A lower pressure will allow the distillation to proceed at a lower temperature, minimizing the risk of decomposition.[7]

Column Chromatography

Issue 1: Dihydrocitronellol is not separating from a non-polar impurity.

• Possible Cause: The solvent system (mobile phase) is too polar. A polar mobile phase will elute both polar and non-polar compounds quickly, resulting in poor separation.

  • Solution: Decrease the polarity of the mobile phase. A common solvent system for the chromatography of terpene alcohols is a mixture of hexanes (or heptane) and ethyl acetate (B1210297).[8] Start with a low percentage of ethyl acetate (e.g., 5%) and gradually increase the polarity if the dihydrocitronellol is not eluting.

Issue 2: The dihydrocitronellol peak is tailing or streaking on the column.

• Possible Cause 1: The sample is overloaded. Too much sample applied to the column can lead to broad, tailing peaks.

  • Solution: Use a larger column or reduce the amount of sample being purified.

• Possible Cause 2: Strong interaction with the stationary phase. The hydroxyl group of dihydrocitronellol can interact strongly with the acidic silica gel, causing tailing.

  • Solution: Add a small amount of a modifier to the mobile phase, such as triethylamine (B128534) (0.1-1%), to neutralize the acidic sites on the silica gel.[9]

Issue 3: The desired product is not eluting from the column.

• Possible Cause: The mobile phase is not polar enough.

  • Solution: Gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., ethyl acetate in a hexane (B92381)/ethyl acetate system).

Experimental Protocols

Fractional Vacuum Distillation of Dihydrocitronellol

This protocol is a representative method for the purification of dihydrocitronellol on a laboratory scale.

1. Apparatus Setup:

• Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a vacuum adapter.

• Ensure all ground glass joints are lightly greased and securely clamped.

• Place a stir bar in the round-bottom flask.

• Connect the vacuum adapter to a vacuum trap and a vacuum pump.

• Place a thermometer with the bulb positioned at the level of the side arm to the condenser.

2. Distillation Procedure:

• Charge the crude dihydrocitronellol into the round-bottom flask.

• Begin stirring and slowly apply the vacuum. A pressure of 5-10 mmHg is a good starting point.

• Once the pressure is stable, begin to heat the flask gently using a heating mantle.

• Observe the condensation ring rising slowly up the column.[6]

• Collect any low-boiling impurities as the first fraction.

• The temperature should stabilize as the dihydrocitronellol begins to distill. The boiling point of dihydrocitronellol is approximately 108-110°C at 5.4 mmHg.

• Collect the dihydrocitronellol fraction in a clean receiving flask.

• Once the main fraction has been collected, stop the heating and allow the apparatus to cool before slowly releasing the vacuum.

Column Chromatography of Dihydrocitronellol

This protocol provides a general method for the purification of dihydrocitronellol using silica gel chromatography.

1. Preparation of the Column:

• Select a glass column of appropriate size for the amount of sample to be purified.

• Place a small plug of cotton or glass wool at the bottom of the column.

• Add a layer of sand on top of the plug.

• Prepare a slurry of silica gel (60-120 mesh) in the initial, least polar mobile phase solvent.

• Carefully pour the slurry into the column, allowing the silica to settle into a packed bed. Gently tap the column to ensure even packing.

• Add a layer of sand on top of the silica gel bed.

2. Sample Loading:

• Dissolve the crude dihydrocitronellol in a minimal amount of the mobile phase.

• Carefully apply the sample solution to the top of the silica gel bed using a pipette.

• Allow the sample to adsorb onto the silica.

3. Elution:

• Begin eluting the column with the mobile phase. A good starting mobile phase is a mixture of hexane and ethyl acetate (e.g., 95:5 v/v).

• Collect fractions in test tubes or flasks.

• Monitor the separation by Thin Layer Chromatography (TLC) of the collected fractions.

• If the dihydrocitronellol is eluting too slowly, gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.

• Combine the fractions containing the pure dihydrocitronellol.

• Remove the solvent under reduced pressure to obtain the purified product.

Data Presentation

The following table summarizes typical results that can be expected from the purification of synthetic dihydrocitronellol. The values are representative and may vary depending on the specific reaction conditions and the efficiency of the purification process.

Purification Method	Starting Purity (GC-MS)	Final Purity (GC-MS)	Typical Yield	Key Parameters
Fractional Vacuum Distillation	~85%	>95%	80-90%	Pressure: 5-10 mmHg; Boiling Point: ~108-110°C at 5.4 mmHg
Column Chromatography	~85%	>98%	70-85%	Stationary Phase: Silica Gel; Mobile Phase: Hexane/Ethyl Acetate gradient

Visualizations

Caption: General workflow for the purification of synthetic dihydrocitronellol.

Caption: Troubleshooting logic for fractional vacuum distillation issues.

Caption: Troubleshooting logic for common column chromatography problems.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Citronellol | C10H20O | CID 8842 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Hydrogenation of Citral to Citronellal Catalyzed by Waste Fluid Catalytic Cracking Catalyst Supported Nickel - PMC [pmc.ncbi.nlm.nih.gov]
• 5. phytojournal.com [phytojournal.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. 3,7-Dimethyl-1-octanol | C10H22O | CID 7792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants [jmchemsci.com]
• 9. US4029709A - Process for the hydrogenation of citral to citronellal and of citronellal to citronellol using chromium-promoted Raney nickel catalyst - Google Patents [patents.google.com]

Technical Support Center: Overcoming Matrix Effects in the Analysis of 3,7-Dimethyl-1-octanol

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the quantitative analysis of 3,7-Dimethyl-1-octanol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for 3,7-Dimethyl-1-octanol analysis?

A1: The "matrix" consists of all components within a sample excluding the analyte of interest, 3,7-Dimethyl-1-octanol.[1] These components can interfere with the analytical instrument's ability to accurately measure the analyte. This interference is known as the matrix effect, which can manifest as either signal suppression (a decrease in signal) or signal enhancement (an increase in signal).[1][2] For a volatile, non-polar compound like 3,7-Dimethyl-1-octanol, these effects can lead to significant inaccuracies in quantification, poor reproducibility, and compromised method sensitivity, thereby impacting the reliability of experimental data.[2]

Q2: How can I diagnose if my analysis is being affected by matrix effects?

A2: The most common quantitative method is the post-extraction spike method .[1][3] This involves comparing the signal response of the analyte in a neat solvent to its response when spiked into a blank matrix extract (a sample known to be free of the analyte). The ratio of these responses provides a quantitative measure of the matrix effect, often called the Matrix Factor (MF).[1] A significant deviation from a value of 1 indicates the presence of matrix effects.

Q3: What are the primary strategies to overcome matrix effects?

A3: There are three main strategies that can be used independently or in combination:

• Advanced Sample Preparation: The most effective way to circumvent matrix effects is to remove the interfering components before analysis.[3] Techniques like Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and QuEChERS are employed to clean up the sample.[1][2] Simple dilution can also be effective if the analyte concentration is high enough.[4]

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix extract that is identical to the samples being analyzed.[1][2][5] This approach ensures that the standards and the samples experience the same degree of signal suppression or enhancement, thus compensating for the effect.[5]

• Use of Internal Standards (IS): An ideal internal standard is a stable isotope-labeled (SIL) version of the analyte.[1] Since a SIL-IS is chemically and physically almost identical to the analyte, it will be affected by the matrix in the same way, allowing for accurate correction.[1] If a SIL-IS is unavailable, a carefully validated structural analogue can be used.[1]

Q4: When should I use a matrix-matched calibration versus an internal standard?

A4: The choice depends on the availability of resources and the complexity of the study. A stable isotope-labeled internal standard is the gold standard and is preferred if available, as it can correct for variations in both sample preparation (e.g., extraction recovery) and matrix effects. Matrix-matched calibration is an excellent alternative and is highly recommended when a suitable internal standard is not available.[1][6] It is particularly useful when the matrix composition is consistent across all samples. For studies involving highly variable matrices, a combination of both a suitable internal standard and matrix-matched calibration may provide the most robust results.

Q5: What is the difference between matrix effects in GC-MS and LC-MS/MS analysis?

A5: In GC-MS , the most common phenomenon is matrix-induced signal enhancement.[2] This occurs when non-volatile matrix components accumulate in the hot GC inlet, masking active sites where the analyte could otherwise adsorb or degrade. This "analyte protectant" effect leads to more efficient transfer of the analyte to the column and detector, resulting in a higher signal.[2][7]

In LC-MS/MS , matrix effects primarily occur within the ion source.[1][3] Co-eluting matrix components can compete with the analyte for ionization, leading to ion suppression (most common) or, in some cases, ion enhancement. This is a major concern in electrospray ionization (ESI), which is sensitive to changes in the droplet surface environment caused by matrix components like phospholipids.[1][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of 3,7-Dimethyl-1-octanol.

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Reproducibility / High Signal Variability	Inconsistent matrix effects between samples; Sample preparation inconsistency; Carryover from previous injections.	Use a stable isotope-labeled internal standard or a validated structural analogue.[1] Ensure the sample preparation protocol is executed with high precision.[1] Implement a thorough wash step for the injection port and syringe between samples using a strong solvent.[1]
Low Signal Intensity / No Peak Detected	Significant ion suppression due to matrix components; Poor ionization of 3,7-Dimethyl-1-octanol; Analyte degradation.	Implement a more rigorous sample preparation cleanup method (e.g., SPE, LLE).[1][3] Optimize mass spectrometer source parameters. For LC-MS, consider using APCI or APPI, which may be more efficient for non-polar compounds.[1] Ensure sample extracts are kept cool and analyzed promptly to prevent degradation.[1]
Artificially High Signal / Overestimation	Matrix-induced signal enhancement (common in GC-MS); Ion enhancement (LC-MS).	Use matrix-matched calibration standards to compensate for the enhancement.[2] In GC, regularly clean or replace the inlet liner and trim the front of the analytical column to remove accumulated matrix residue.[2] Add analyte protectants to both standards and samples to equalize the enhancement effect.[7]
Non-Linear Calibration Curve	Matrix effects that vary with analyte concentration; Detector saturation at high concentrations.	Prepare calibration standards in a blank matrix extract (matrix-matched calibration).[1] If detector saturation is suspected, dilute the samples and/or extend the calibration range to lower concentrations.[1]
Poor Peak Shape (Tailing, Fronting)	Column contamination or degradation; Inappropriate sample solvent; Column overload.	Implement a column washing step after each run and use a guard column.[1] Ensure the sample is dissolved in a solvent with an elution strength equal to or weaker than the initial mobile phase (for LC) or is appropriate for the GC liner.[1] Dilute the sample to avoid overloading the analytical column.[1]

Quantitative Data Summary

Table 1: Calculation and Interpretation of Matrix Factor (MF)

The Matrix Factor is calculated using the post-extraction spike method to quantify the extent of matrix effects.

Formula	Calculation	Interpretation
Matrix Factor (MF)	MF = (Peak Area of Analyte in Spiked Extract) / (Peak Area of Analyte in Neat Solvent)	MF = 1: No significant matrix effect. MF < 1: Signal Suppression. MF > 1: Signal Enhancement.
Matrix Effect (%)	ME (%) = (MF - 1) * 100	A positive value indicates the percentage of signal enhancement, while a negative value indicates the percentage of signal suppression.

Table 2: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Advantages	Disadvantages
Dilution	Reduces the concentration of both the analyte and interfering matrix components.	Simple, fast, and inexpensive.[4]	Reduces method sensitivity; may not be suitable for trace-level analysis.[4]
Liquid-Liquid Extraction (LLE)	Partitions the analyte into an immiscible organic solvent, leaving polar interferences in the aqueous layer.	Effective for non-polar analytes like 3,7-Dimethyl-1-octanol; can concentrate the analyte.[1][3]	Can be labor-intensive and may co-extract other non-polar interferences.
Solid-Phase Extraction (SPE)	Uses a solid sorbent to retain the analyte while matrix interferences are washed away, followed by elution.	Provides very clean extracts; high potential for analyte concentration; can be automated.[1][3]	Requires careful method development to select the appropriate sorbent and solvents; can be more expensive.
QuEChERS	A two-step process involving salting-out LLE followed by a dispersive SPE (d-SPE) cleanup step.	High-throughput and effective for a wide range of analytes in complex matrices.[2]	The d-SPE cleanup sorbent must be chosen carefully to avoid loss of the target analyte.[2]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

• Prepare Solution A (Neat Solvent Standard): Spike a known amount of 3,7-Dimethyl-1-octanol standard into a pure solvent (e.g., hexane (B92381) for GC, mobile phase for LC) to achieve a final concentration relevant to your experiment.

• Prepare Solution B (Blank Matrix Extract): Select a sample matrix known to be free of 3,7-Dimethyl-1-octanol. Process this blank sample through your entire sample preparation procedure (e.g., LLE or SPE).

• Prepare Solution C (Spiked Matrix Extract): Take a known volume of the Blank Matrix Extract (Solution B) and spike it with the same amount of 3,7-Dimethyl-1-octanol standard used for Solution A to achieve the identical final concentration.

• Analysis: Analyze all three solutions using your established GC-MS or LC-MS/MS method.

• Calculation: Calculate the Matrix Factor (MF) using the peak areas obtained from Solution A and Solution C as described in Table 1.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

• Sample Aliquot: Take a measured volume or weight of your sample (e.g., 1 mL of plasma or 1 g of homogenized tissue) into a centrifuge tube.

• Internal Standard: Add the internal standard solution.

• Extraction: Add 3 mL of an appropriate, immiscible organic solvent (e.g., n-hexane, methyl tert-butyl ether).[1][3]

• Mixing: Vortex the tube vigorously for 2 minutes to ensure thorough mixing.

• Separation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.[9]

• Collection: Carefully transfer the upper organic layer to a new clean tube.

• Evaporation & Reconstitution: Evaporate the solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of a suitable solvent (e.g., hexane for GC, initial mobile phase for LC).[9] The sample is now ready for injection.

Protocol 3: Sample Preparation using Solid-Phase Extraction (SPE)

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of water through it.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a weak solvent mixture (e.g., 20% methanol in water) to remove polar interferences.[1]

• Elution: Elute the analyte, 3,7-Dimethyl-1-octanol, with 5 mL of a strong, non-polar solvent like acetonitrile (B52724) or methanol.[1]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume for analysis.[1]

Protocol 4: Preparation of Matrix-Matched Calibration Standards

• Prepare Blank Extract: Process a larger volume of a blank matrix sample using your validated sample preparation method (e.g., LLE or SPE) to create a pooled blank matrix extract.

• Prepare Stock Solution: Create a high-concentration stock solution of 3,7-Dimethyl-1-octanol in a pure solvent.

• Serial Dilution: Perform a serial dilution of the stock solution into separate aliquots of the pooled blank matrix extract to create a series of calibration standards at different concentrations (e.g., 1, 5, 10, 50, 100 ng/mL).

• Analysis: Analyze these matrix-matched standards alongside your prepared samples to construct the calibration curve.

Visual Guides

Caption: Logical workflow for diagnosing and mitigating matrix effects.

Caption: Experimental workflow for the post-extraction spike method.

Caption: Workflow for sample preparation using LLE with an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. youtube.com [youtube.com]
• 5. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 6. m.youtube.com [m.youtube.com]
• 7. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. benchchem.com [benchchem.com]

Troubleshooting poor fragmentation of 3,7-Dimethyl-1-octanol in mass spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the mass spectrometry analysis of 3,7-Dimethyl-1-octanol, particularly concerning poor fragmentation.

Frequently Asked Questions (FAQs)

Q1: Why is the molecular ion peak of 3,7-Dimethyl-1-octanol weak or absent in my EI-MS spectrum?

Aliphatic alcohols like 3,7-Dimethyl-1-octanol often exhibit weak or non-existent molecular ion peaks under Electron Ionization (EI) conditions.[1][2] This is due to the high energy of EI, which causes rapid fragmentation of the molecule.[2] The molecular ion, if observed, would be at m/z 158.[3]

Q2: What are the expected major fragment ions for 3,7-Dimethyl-1-octanol in EI-MS?

The two primary fragmentation pathways for alcohols are alpha-cleavage and dehydration.[4][5]

• Alpha-Cleavage: This involves the breaking of the C-C bond adjacent to the oxygen atom. For a primary alcohol like 3,7-Dimethyl-1-octanol, this would result in the loss of a C7H15 radical, leading to a prominent peak at m/z 31 (CH₂OH⁺).

• Dehydration: This is the loss of a water molecule (18 amu), which would produce a fragment ion at m/z 140 (M-18).[4]

Other significant fragments may arise from further cleavage of the carbon chain.

Q3: How can I obtain a more prominent molecular ion peak for 3,7-Dimethyl-1-octanol?

To observe a stronger molecular ion or protonated molecule peak, consider using a "soft" ionization technique. These methods impart less energy to the analyte, reducing fragmentation.[6]

• Chemical Ionization (CI): This technique uses a reagent gas to produce ions, resulting in less fragmentation and a more abundant [M+H]⁺ ion at m/z 159.

• Electrospray Ionization (ESI): Typically used with liquid chromatography (LC-MS), ESI can also generate a prominent [M+H]⁺ or other adduct ions with minimal fragmentation.

Q4: What is derivatization, and can it help with the analysis of 3,7-Dimethyl-1-octanol?

Derivatization is a chemical modification of the analyte to improve its analytical properties. For alcohols, silylation is a common technique where the active hydrogen of the hydroxyl group is replaced with a trimethylsilyl (B98337) (TMS) group.[7] This increases the volatility and thermal stability of the alcohol, leading to better chromatographic peak shape and more characteristic fragmentation patterns in GC-MS.

Troubleshooting Poor Fragmentation

Poor fragmentation can manifest as a spectrum with a very low signal-to-noise ratio, the absence of expected characteristic ions, or an uninterpretable fragmentation pattern. Below is a guide to troubleshoot these issues.

Troubleshooting Workflow for Poor Fragmentation

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Alcohol : Mass Spectra Fragmentation Patterns [mail.almerja.com]
• 3. 1-Octanol, 3,7-dimethyl-, (S)- [webbook.nist.gov]
• 4. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. ddtjournal.com [ddtjournal.com]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]

Preventing degradation of Dihydrocitronellol during sample preparation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Dihydrocitronellol during sample preparation for analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrocitronellol and why is its stability a concern during sample preparation?

Dihydrocitronellol (3,7-dimethyloctan-1-ol) is a saturated terpene alcohol widely used as a fragrance ingredient in cosmetics, perfumes, and other consumer products. While generally considered a stable compound, its integrity can be compromised during analytical sample preparation due to factors such as temperature, pH, and exposure to air and light. Degradation can lead to inaccurate quantification and misinterpretation of experimental results.

Q2: What are the primary factors that can cause Dihydrocitronellol degradation during sample preparation?

The primary factors that can lead to the degradation of Dihydrocitronellol include:

• Heat: Elevated temperatures during extraction, solvent evaporation, or gas chromatography (GC) injection can induce thermal degradation.

• Oxidation: Exposure to atmospheric oxygen, especially when heated or in the presence of certain solvents, can lead to the formation of oxidation byproducts.

• Extreme pH: Although generally stable across a moderate pH range, highly acidic or alkaline conditions can potentially cause structural changes.

• Light: Prolonged exposure to UV light can contribute to degradation.

Q3: What are the potential degradation products of Dihydrocitronellol?

While specific degradation products of Dihydrocitronellol are not extensively documented in publicly available literature, based on the degradation pathways of similar terpene alcohols like citronellol, potential degradation products could include:

• Oxidation products: Aldehydes or carboxylic acids formed from the oxidation of the primary alcohol group.

• Dehydration products: Formation of alkenes through the loss of a water molecule, particularly under acidic conditions and heat.

• Isomerization products: Rearrangement of the carbon skeleton under certain catalytic conditions.

Troubleshooting Guides

Problem 1: Low recovery of Dihydrocitronellol in my sample extracts.

Potential Cause	Troubleshooting Step	Rationale
Thermal Degradation during Solvent Evaporation	Use a rotary evaporator at a low temperature (e.g., < 40°C) and reduced pressure. Alternatively, use a gentle stream of nitrogen gas at room temperature for solvent evaporation.	Minimizes heat exposure, a primary driver of terpene degradation.
Oxidation	Degas solvents before use and handle samples under an inert atmosphere (e.g., nitrogen or argon) whenever possible. Store extracts in tightly sealed amber vials at low temperatures.	Reduces the presence of oxygen, which can react with Dihydrocitronellol, especially at elevated temperatures.
Incomplete Extraction	Optimize the extraction solvent and method. Dihydrocitronellol is soluble in many organic solvents like ethanol (B145695), methanol, hexane (B92381), and dichloromethane. Consider solid-phase microextraction (SPME) as a solvent-less alternative.	Ensures that the low recovery is not due to inefficient extraction from the sample matrix.
Adsorption to Labware	Use silanized glassware to minimize active sites that can adsorb the analyte.	Prevents loss of the analyte due to interaction with the surface of glass vials and containers.

Problem 2: I am observing unexpected peaks in my chromatogram when analyzing Dihydrocitronellol.

Potential Cause	Troubleshooting Step	Rationale
Thermal Degradation in the GC Inlet	Lower the injector port temperature. A starting point could be 200-220°C. Ensure the liner is clean and deactivated.	High inlet temperatures can cause on-column degradation of thermally labile compounds like some terpenes.
Reaction with Solvents	Ensure the use of high-purity, GC-grade solvents. Avoid reactive solvents if possible. Perform a blank solvent injection to check for impurities.	Impurities in solvents or reactivity of the solvent itself can lead to the formation of artifacts.
Sample Matrix Interference	Perform a sample cleanup step prior to GC analysis. This could include solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering compounds from the matrix.	Complex sample matrices can contain compounds that co-elute with or cause the degradation of Dihydrocitronellol.

Experimental Protocols

Protocol 1: Hypothetical Forced Degradation Study of Dihydrocitronellol

This protocol is a hypothetical example designed to identify potential degradation products and assess the stability of Dihydrocitronellol under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of Dihydrocitronellol at a concentration of 1 mg/mL in methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place 1 mL of the stock solution in an oven at 80°C for 48 hours.

• Photodegradation: Expose 1 mL of the stock solution to UV light (254 nm) for 24 hours.

3. Sample Analysis:

• After the specified stress period, neutralize the acidic and basic samples.

• Dilute all samples to an appropriate concentration with methanol.

• Analyze the samples by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify any degradation products.

Table 1: Hypothetical Quantitative Data from Forced Degradation Study

Stress Condition	Dihydrocitronellol Remaining (%)	Major Degradation Product(s) Observed (Hypothetical)
Control (No Stress)	100	-
Acid Hydrolysis (0.1 M HCl, 60°C, 24h)	95	Minor dehydration products
Base Hydrolysis (0.1 M NaOH, 60°C, 24h)	98	-
Oxidation (3% H₂O₂, RT, 24h)	85	Dihydrocitronellal
Thermal (80°C, 48h)	90	Minor oxidation and dehydration products
Photodegradation (UV 254nm, 24h)	92	Minor oxidation products

Note: This data is hypothetical and for illustrative purposes only.

Protocol 2: Recommended Sample Preparation Workflow for Dihydrocitronellol from a Cream Matrix for GC Analysis

This protocol outlines a general procedure for extracting Dihydrocitronellol from a cosmetic cream while minimizing degradation.

1. Sample Weighing and Dispersion:

• Accurately weigh approximately 1 g of the cream sample into a 50 mL centrifuge tube.

• Add 10 mL of ethanol and vortex for 2 minutes to disperse the cream.

2. Extraction:

• Add 20 mL of hexane to the tube.

• Vortex vigorously for 5 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

3. Collection and Drying:

• Carefully transfer the upper hexane layer to a clean flask.

• Add anhydrous sodium sulfate (B86663) to the hexane extract to remove any residual water.

4. Solvent Evaporation:

• Evaporate the hexane under a gentle stream of nitrogen at room temperature or using a rotary evaporator with the water bath temperature set to a maximum of 40°C.

5. Reconstitution and Analysis:

• Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane or ethyl acetate).

• Filter the solution through a 0.45 µm syringe filter into a GC vial.

• Analyze by GC-MS or GC-FID.

Visualizations

Figure 1. Recommended workflow for Dihydrocitronellol extraction.

Figure 2. Potential degradation pathways of Dihydrocitronellol.

Selection of an appropriate internal standard for 3,7-Dimethyl-1-octanol quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the selection of an appropriate internal standard for the quantification of 3,7-Dimethyl-1-octanol, a common fragrance and flavor component. This guide is intended for researchers, scientists, and drug development professionals utilizing gas chromatography-mass spectrometry (GC-MS) for their analyses.

Frequently Asked Questions (FAQs)

Q1: What are the key criteria for selecting an internal standard (IS) for the quantification of 3,7-Dimethyl-1-octanol?

A1: The selection of an appropriate internal standard is critical for accurate and precise quantification. The ideal internal standard should:

• Be chemically and physically similar to 3,7-Dimethyl-1-octanol. This ensures similar behavior during sample preparation (extraction, derivatization) and analysis (injection, chromatographic elution).

• Be well-resolved chromatographically from 3,7-Dimethyl-1-octanol and other components in the sample matrix.

• Not be naturally present in the samples being analyzed.

• Be stable throughout the entire analytical procedure.

• Have a similar response factor to the analyte or a well-established relative response factor.

Q2: What are the most commonly recommended types of internal standards for 3,7-Dimethyl-1-octanol analysis by GC-MS?

A2: Based on the analysis of terpene alcohols and fragrance compounds, the following types of internal standards are recommended:

• Deuterated Analogues: The gold standard is an isotopically labeled version of the analyte, such as 3,7-Dimethyl-1-octanol-d5. These compounds have nearly identical chemical and physical properties to the analyte but a different mass, allowing for excellent correction of matrix effects and procedural losses. However, their availability and cost can be a limiting factor.

• Structurally Similar Compounds: Alcohols with similar polarity and volatility are excellent candidates. Examples include other C10 terpene alcohols like isoborneol, or other branched-chain alcohols.

• Straight-Chain Alkanes: n-Alkanes such as n-tridecane or n-dodecane are often used as internal standards in the analysis of essential oils and terpenes.[1][2] They are chemically inert and readily available, but their different polarity compared to alcohols might lead to variations in extraction efficiency.

Q3: Where can I find a detailed experimental protocol for the GC-MS quantification of 3,7-Dimethyl-1-octanol?

A3: A detailed protocol for the GC-MS analysis of a structurally similar compound, 3,7-Dimethyl-1-octyl propionate, can be adapted.[3] A generalized protocol is provided in the "Experimental Protocols" section below. It is crucial to validate the method for your specific application and matrix.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Poor peak shape for 3,7-Dimethyl-1-octanol or the internal standard.	Active sites in the GC inlet or column; improper injection technique; column degradation.	Use a deactivated inlet liner; perform column conditioning; check syringe for damage; consider derivatization of the alcohol to reduce polarity.
Co-elution of the internal standard with matrix components or the analyte.	Inappropriate internal standard selection; non-optimized chromatographic conditions.	Select an internal standard with a different retention time. Optimize the GC oven temperature program (e.g., slower ramp rate) to improve separation.
Inconsistent peak area ratios between the analyte and internal standard across replicates.	Inaccurate addition of the internal standard; sample matrix effects; non-homogeneous sample.	Ensure precise and consistent addition of the internal standard to all samples and standards. Thoroughly vortex or mix samples after adding the internal standard. Evaluate for matrix effects by analyzing spiked samples.
Low recovery of the analyte and/or internal standard.	Inefficient extraction from the sample matrix; degradation of the analyte or internal standard during sample preparation.	Optimize the extraction solvent and procedure. Ensure the stability of the compounds under the chosen extraction and storage conditions.

Selection of an Appropriate Internal Standard

The selection of the most suitable internal standard is a critical step in method development. The following diagram illustrates the decision-making process:

Internal Standard Selection Workflow

Data Presentation: Comparison of Potential Internal Standards

While a direct comparative study for 3,7-Dimethyl-1-octanol was not found in the literature, the following table outlines the expected performance characteristics and should be populated during in-house method validation.

Internal Standard	Chemical Class	Pros	Cons	Expected Linearity (R²)	Expected Recovery (%)	Expected Precision (%RSD)
3,7-Dimethyl-1-octanol-d5	Deuterated Alcohol	Ideal for correcting matrix effects and procedural losses.	Potentially high cost and limited availability.	> 0.995	95-105	< 5
Isoborneol	Terpene Alcohol	Structurally similar, similar polarity and volatility.	May be present in some natural product samples.	> 0.99	90-110	< 10
n-Tridecane	n-Alkane	Chemically inert, readily available, unlikely to be in the matrix.	Different polarity may lead to variations in extraction efficiency compared to the analyte.	> 0.99	85-115	< 10
n-Dodecane	n-Alkane	Chemically inert, readily available, unlikely to be in the matrix.	Different polarity may lead to variations in extraction efficiency compared to the analyte.	> 0.99	85-115	< 10

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol is a general guideline and should be optimized for the specific sample matrix.

• Sample Aliquoting: Accurately weigh or measure a known amount of the sample into a suitable vial.

• Internal Standard Spiking: Add a known amount of the selected internal standard solution to the sample.

• Extraction: Add an appropriate volume of a suitable extraction solvent (e.g., hexane, dichloromethane).

• Vortexing/Mixing: Vortex or shake the sample vigorously for 2-5 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic layer to a clean vial for GC-MS analysis.

The following diagram illustrates the sample preparation workflow:

Sample Preparation Workflow

GC-MS Instrumental Parameters

These are typical starting parameters for the analysis of terpene alcohols and should be optimized for your specific instrument and internal standard.

Parameter	Setting
GC System	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial: 60°C, hold for 2 min; Ramp: 10°C/min to 250°C, hold for 5 min
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Scan Range	m/z 40-300

References

• 1. ncasi.org [ncasi.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 3,7-Dimethyl-1-octanol by GC-FID

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the analysis of 3,7-Dimethyl-1-octanol using Gas Chromatography with Flame Ionization Detection (GC-FID).

Frequently Asked Questions (FAQs)

Q1: Why am I seeing poor peak shape, such as tailing, for 3,7-Dimethyl-1-octanol?

A1: Poor peak shape, particularly peak tailing, is a common issue when analyzing polar compounds like alcohols.[1] This is often caused by interactions between the hydroxyl group of the alcohol and active sites within the GC system.[1] These active sites can be present on the inlet liner, the column itself, or any other surface the sample comes into contact with.[1] These interactions can lead to delayed elution of a portion of the analyte, resulting in a tailing peak.[1]

Q2: What are "active sites" and how do they impact the analysis of alcohols?

A2: Active sites are locations in the GC flow path that can interact with polar compounds. For alcohols, this interaction is typically hydrogen bonding.[1] Using deactivated inlet liners and columns is crucial to minimize these interactions and improve peak shape.[1]

Q3: Can my injection technique affect the peak shape of 3,7-Dimethyl-1-octanol?

A3: Yes, improper injection technique can lead to issues like peak fronting or splitting. Overloading the column by injecting too much sample or using an inappropriate solvent can cause peak fronting.[2] It is important to optimize the injection volume and ensure the sample is completely vaporized in the inlet.

Q4: Why is my FID response for 3,7-Dimethyl-1-octanol lower than expected?

A4: A low response for 3,7-Dimethyl-1-octanol in a Flame Ionization Detector (FID) can be due to several factors. Underivatized alcohols can have a lower response in the FID compared to hydrocarbons with the same number of carbon atoms. Additionally, issues such as leaks in the injector, incorrect gas flow rates to the detector, or a contaminated detector can all lead to a reduced signal.[2][3]

Q5: What is derivatization and how can it enhance the FID response of 3,7-Dimethyl-1-octanol?

A5: Derivatization is the process of chemically modifying a compound to make it more suitable for a particular analytical method. For GC analysis of alcohols, derivatization typically involves replacing the active hydrogen of the hydroxyl group with a less polar functional group.[4][5] This process can increase the volatility and thermal stability of the analyte, leading to improved peak shape and a stronger signal in the FID.[4][6] Common derivatization methods for alcohols include silylation and acylation.[4][5]

Troubleshooting Guides

Guide 1: Addressing Peak Tailing

This guide provides a systematic approach to troubleshooting peak tailing for 3,7-Dimethyl-1-octanol.

Problem: Asymmetrical peaks with a pronounced tail.

Initial Assessment:

• Check consumables: When was the last time the inlet liner and septum were changed? A dirty liner is a common cause of tailing for active compounds.[7]

• Review method parameters: Are the inlet and oven temperatures appropriate for the analysis of a C10 alcohol?

Troubleshooting Workflow:

Caption: A logical workflow for diagnosing and resolving peak tailing in the GC analysis of 3,7-Dimethyl-1-octanol.

Detailed Steps:

• Inlet Maintenance:

  • Action: Replace the inlet liner and septum. Use a deactivated liner specifically designed for active compounds.

  • Rationale: The inlet is the first point of contact for the sample and is prone to contamination, creating active sites that cause peak tailing.[7]

• Column Evaluation:

  • Action:

    • Condition the column according to the manufacturer's instructions to remove any contaminants.

    • If conditioning does not help, trim 10-15 cm from the front of the column.

    • Ensure the column is installed correctly, with the proper insertion depth into the inlet and detector.

  • Rationale: The stationary phase at the beginning of the column can degrade over time, exposing active sites. Improper installation can create dead volumes or cause inefficient sample transfer.

• Consider Derivatization:

  • Action: If the above steps do not resolve the issue, consider derivatizing the 3,7-Dimethyl-1-octanol to make it less polar.

  • Rationale: Derivatization masks the active hydroxyl group, reducing its interaction with the GC system and significantly improving peak shape.[4]

Guide 2: Low FID Response

This guide addresses the issue of a weak or lower-than-expected signal for 3,7-Dimethyl-1-octanol.

Problem: The peak for 3,7-Dimethyl-1-octanol is small or has a poor signal-to-noise ratio.

Initial Assessment:

• Check for leaks: Use an electronic leak detector to check for leaks at the injector, column connections, and detector fittings.

• Verify gas flows: Confirm that the hydrogen, air, and makeup gas flow rates to the FID are set to the instrument manufacturer's recommendations. Incorrect flow ratios can significantly impact sensitivity.[3]

Troubleshooting Workflow:

Caption: A systematic workflow for troubleshooting low FID response for 3,7-Dimethyl-1-octanol.

Detailed Steps:

• System Integrity Check:

  • Action: Perform a thorough leak check of the entire GC system.

  • Rationale: Leaks can lead to a loss of sample and a decrease in the efficiency of the FID.

• FID Gas Flow Optimization:

  • Action: Measure the actual gas flow rates at the detector outlet using a calibrated flow meter. Do not rely solely on the instrument's electronic pressure control settings.

  • Rationale: The ratio of hydrogen to air is critical for the proper functioning of the flame in the FID. An incorrect ratio can lead to incomplete combustion and a reduced signal.[3]

• Detector Maintenance:

  • Action: If the response is still low, the FID jet may be partially clogged. Follow the manufacturer's instructions to clean the FID.

  • Rationale: Over time, deposits can build up on the FID jet, restricting gas flow and reducing sensitivity.

• Enhance Analyte Response through Derivatization:

  • Action: Derivatize the 3,7-Dimethyl-1-octanol to increase its volatility and improve its chromatographic properties.

  • Rationale: Derivatization can lead to a significant increase in the FID response for alcohols.

Experimental Protocols for Enhancing FID Response

Derivatization is a highly effective strategy for improving the GC-FID analysis of 3,7-Dimethyl-1-octanol. Below are detailed protocols for two common derivatization techniques: silylation and acylation.

Protocol 1: Silylation with BSTFA

Silylation replaces the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group, creating a less polar and more volatile derivative.[8][9]

Reagents and Materials:

• 3,7-Dimethyl-1-octanol standard or sample

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst[8]

• Anhydrous Pyridine (B92270) (optional, as a catalyst and solvent)[10]

• A suitable aprotic solvent (e.g., hexane, dichloromethane)

• Reaction vials (2 mL) with PTFE-lined caps

• Micropipettes

• Heating block or oven

Procedure:

• Accurately weigh 1-10 mg of the 3,7-Dimethyl-1-octanol sample into a reaction vial.[8] If the sample is in a solution, the solvent may need to be evaporated if it is not compatible with the silylation reagent (e.g., water or an alcohol solvent).

• Add a suitable volume of an aprotic solvent to dissolve the sample (e.g., 100 µL).

• Add an excess of the silylating reagent. A general guideline is a 2:1 molar ratio of BSTFA to the active hydrogen.[8] For a 10 mg/mL solution, adding 100 µL of BSTFA with 1% TMCS is a good starting point.

• If desired, add 25-50 µL of anhydrous pyridine to act as a catalyst and solvent.[10]

• Cap the vial tightly and heat at 60-80°C for 20-30 minutes to ensure the reaction goes to completion.[10][11]

• Allow the vial to cool to room temperature.

• The derivatized sample can now be injected directly into the GC-FID.

Silylation Reaction Workflow:

References

• 1. Prediction of response factors for gas chromatography with flame ionization detection: Algorithm improvement, extension to silylated compounds, and application to the quantification of metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jppres.com [jppres.com]
• 4. GC-MS and GC-FID Analysis of Citronella Oil Products for Indicator Ingredient Identification -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 5. Long-chain fatty alcohol quantitation in subfemtomole amounts by gas chromatography-negative ion chemical ionization mass spectrometry. Application to long-chain acyl coenzyme A measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of a gas chromatography-optical fibre (GC-OF) detector with a gas chromatography-flame ionization detector (GC-FID) for determination of alcoholic compounds in industrial atmospheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Column Selection for the Separation of Tetrahydrogeraniol Isomers

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the separation of Tetrahydrogeraniol (3,7-dimethyloctan-1-ol) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating Tetrahydrogeraniol isomers?

A1: Tetrahydrogeraniol has a chiral center at the C3 position, resulting in two enantiomers: (R)- and (S)-3,7-dimethyloctan-1-ol. These enantiomers have identical physical and chemical properties in an achiral environment, making their separation challenging.[1] The primary goal is to achieve enantioselective separation, which requires a chiral stationary phase (CSP) in either gas chromatography (GC) or high-performance liquid chromatography (HPLC).[2][3]

Q2: Which type of column is most effective for the GC separation of Tetrahydrogeraniol enantiomers?

A2: For the gas chromatographic separation of Tetrahydrogeraniol enantiomers, chiral columns with a cyclodextrin-based stationary phase are highly recommended.[4][5] Specifically, derivatives of beta-cyclodextrin (B164692) have shown great success in resolving various terpene alcohol enantiomers, which are structurally similar to Tetrahydrogeraniol.[4] These columns create a chiral environment that allows for differential interaction with the (R) and (S) enantiomers, leading to different retention times and, thus, separation.[2]

Q3: Can I use HPLC for the separation of Tetrahydrogeraniol isomers?

A3: Yes, HPLC with a chiral stationary phase (CSP) is a viable alternative for separating Tetrahydrogeraniol enantiomers.[6] Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose, are often effective.[6] Typically, normal-phase HPLC with a mobile phase consisting of a non-polar solvent like hexane (B92381) and a polar modifier such as isopropanol (B130326) or ethanol (B145695) is a good starting point for method development.[6]

Q4: What are the critical parameters to optimize for improving the resolution of Tetrahydrogeraniol enantiomers in GC?

A4: Several key parameters can be adjusted to enhance the separation of Tetrahydrogeraniol isomers on a chiral GC column:

• Oven Temperature Program: Lowering the oven temperature generally increases the interaction between the analytes and the chiral stationary phase, which can lead to better resolution. Experimenting with different initial temperatures, ramp rates (slower ramps of 1-2 °C/min are often beneficial), and isothermal conditions is crucial.[5][6]

• Carrier Gas Flow Rate: The linear velocity of the carrier gas (commonly helium or hydrogen) significantly impacts column efficiency and, consequently, peak resolution. An optimal flow rate will result in sharper peaks. Hydrogen is often preferred as a carrier gas due to its efficiency at higher linear velocities.

• Column Dimensions: Columns with a smaller internal diameter (e.g., 0.25 mm) tend to provide higher resolution for enantiomeric separations.[7]

Q5: Is derivatization of Tetrahydrogeraniol necessary for its chiral separation?

A5: While not always required, derivatization of the hydroxyl group in Tetrahydrogeraniol to a less polar functional group (e.g., acetate (B1210297) or silyl (B83357) ether) can be beneficial.[6] This is particularly useful if you are experiencing issues with peak tailing, as it reduces the interaction of the polar alcohol group with active sites in the GC system.[6]

Troubleshooting Guide

This guide addresses common issues encountered during the separation of Tetrahydrogeraniol isomers.

Issue 1: Poor or No Resolution of Enantiomers

Potential Cause	Recommended Action
Inappropriate Column	Ensure you are using a chiral stationary phase, preferably a cyclodextrin-based column for GC.[2][4]
Suboptimal Temperature Program	Decrease the initial oven temperature and use a slower temperature ramp rate (e.g., 1-2 °C/min).[5] Isothermal conditions at a lower temperature may also improve resolution.
Incorrect Carrier Gas Flow Rate	Optimize the linear velocity of the carrier gas.[6] Refer to the column manufacturer's guidelines for the optimal flow rate for your specific column dimensions.
Column Overload	Injecting a sample that is too concentrated can lead to peak broadening and a loss of resolution.[5][6] Prepare a dilution series of your sample and inject smaller volumes or lower concentrations to see if the resolution improves.[6]

Issue 2: Peak Tailing

Potential Cause	Recommended Action
Active Sites in the GC System	The polar hydroxyl group of Tetrahydrogeraniol can interact with active sites in the injector, column, or detector, leading to peak tailing.[8] Regularly replace the inlet liner and septum.[6][9] Use a deactivated liner, potentially with glass wool, to trap non-volatile contaminants.[6]
Column Contamination	The front end of the column can become contaminated over time.[10] Trim 10-20 cm from the inlet side of the column.[6]
Poor Column Installation	An improperly installed column can create dead volumes, leading to peak tailing.[9][10] Ensure the column is cut cleanly at a 90-degree angle and installed at the correct depth in the injector and detector.[8][10]
Inlet Contamination	Perform basic inlet maintenance, including replacing the liner, O-ring, and septum.[9]

Issue 3: Irreproducible Retention Times

Potential Cause	Recommended Action
Fluctuations in GC Parameters	Ensure the oven temperature is properly calibrated and the carrier gas supply provides a constant pressure.[6] The use of an electronic pressure control (EPC) system is highly recommended.[6]
Column Aging or Contamination	The stationary phase can degrade or become contaminated over time, causing shifts in retention times.[6] Condition the column according to the manufacturer's instructions. If the issue persists, the column may need to be replaced.[6]
System Leaks	Leaks in the gas lines or at the connections can affect the carrier gas flow and lead to inconsistent retention times.[8] Use an electronic leak detector to check for leaks.[8]

Experimental Protocols

Recommended Starting Conditions for Chiral GC-FID Analysis of Tetrahydrogeraniol Isomers

This protocol provides a starting point for method development. Optimization will likely be necessary to achieve baseline separation for your specific instrumentation and sample matrix.

Parameter	Recommended Starting Condition
GC System	Gas Chromatograph with Flame Ionization Detector (FID)
Column	Chiral capillary column (e.g., Rt-βDEXsm or similar cyclodextrin-based phase)
Column Dimensions	30 m x 0.25 mm ID x 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen[6]
Carrier Gas Flow Rate	Optimize for best resolution (e.g., constant flow of 1.5 mL/min for Helium)
Injection Mode	Split (high split ratio, e.g., 100:1, is often preferred for sharp peaks)[6]
Injector Temperature	250 °C
Oven Temperature Program	Initial: 60 °C, hold for 1 min; Ramp: 2 °C/min to 180 °C; Hold: 5 min
Detector Temperature	280 °C
Sample Preparation	Prepare a 100 ppm solution of the racemic standard in a suitable solvent (e.g., hexane or ethanol)[6]
Injection Volume	1 µL

Visualizations

Caption: Workflow for developing a chiral GC method for Tetrahydrogeraniol isomer separation.

Caption: Troubleshooting decision tree for addressing peak tailing issues.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromtech.com [chromtech.com]
• 3. lcms.cz [lcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]
• 7. gcms.cz [gcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 3,7-Dimethyl-1-octanol in Complex Matrices

For researchers, scientists, and drug development professionals, the precise and reliable quantification of compounds within complex matrices is a cornerstone of robust product development and safety assessment. This guide offers a detailed comparison of analytical methodologies for the validation of 3,7-Dimethyl-1-octanol, a common fragrance ingredient, in challenging matrices such as cosmetics, environmental samples, and biological fluids. The primary techniques discussed are Gas Chromatography-Mass Spectrometry (GC-MS) and a plausible alternative, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing the supporting experimental data and protocols necessary for informed method selection and implementation.

Comparison of Analytical Method Performance

The selection of an analytical technique is often a trade-off between various performance parameters. Gas chromatography is inherently well-suited for the analysis of volatile and semi-volatile compounds like 3,7-Dimethyl-1-octanol.[1] In contrast, liquid chromatography, particularly with atmospheric pressure chemical ionization (APCI), offers a versatile alternative for volatile compounds, potentially reducing the need for derivatization.[1] The validation of these methods is governed by international guidelines to ensure data integrity.[1]

Below is a summary of typical validation parameters for the analysis of fragrance compounds, including alcohols similar to 3,7-Dimethyl-1-octanol, using GC-MS and a prospective LC-MS/MS method.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Method Validation Parameters

Validation Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.995	> 0.998[2]
Range	80-120% of target concentration	0.1 - 10 µg/mL[3]
Accuracy (% Recovery)	80 - 120%	84.4 - 119%[3][4]
Precision (% RSD)	≤ 15%	< 13.5%[3][4]
Limit of Detection (LOD)	Signal-to-Noise ≥ 3:1	≤ 0.6 µg/m³ (air)
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10:1	2 - 20 µg/g[3][4]

Table 2: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Method Validation Parameters

Validation Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.99	> 0.99
Range	70-130% of target concentration	0.5 - 50 µg/mL
Accuracy (% Recovery)	85 - 115%	90 - 110%
Precision (% RSD)	≤ 15%	< 10%
Limit of Detection (LOD)	Signal-to-Noise ≥ 3:1	0.1 - 1 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10:1	0.5 - 2.5 µg/mL

Experimental Protocols

Detailed and standardized protocols are critical for the reproducibility of analytical methods. The following sections outline the methodologies for sample preparation and analysis using GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust and widely utilized technique for the analysis of volatile compounds.[1] The separation is based on the compound's partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column, followed by sensitive and selective detection by mass spectrometry.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Weigh 0.5 g of the sample into a 50 mL centrifuge tube.

• Add 5 mL of deionized water and 5 mL of a suitable organic solvent (e.g., methyl tert-butyl ether).[5]

• Mix thoroughly for 30 minutes using a sample mixer.[5]

• Add anhydrous sodium sulfate (B86663) to remove water and centrifuge for 30 minutes at 3000 g.[5]

• Collect the supernatant and filter it through a 0.45 µm syringe filter.

• An internal standard is added before dilution to the final volume for injection.[5]

2. GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.[1]

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.[1]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[1]

• Oven Temperature Program: Start at 60°C (hold for 1 min), ramp to 210°C at 5°C/min, then ramp to 280°C at 10°C/min (hold for 15 min).[1]

• Injector: Splitless mode at 250°C.[1]

• Mass Spectrometer: Agilent 5977B MSD or equivalent, operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.[1]

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Protocol

While less common for such volatile compounds, LC-MS/MS with APCI can be a powerful alternative.

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Dilute the sample with a suitable solvent and add an internal standard.

• Condition an appropriate SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

• Load the sample onto the cartridge.

• Wash the cartridge with a weak solvent mixture to remove interferences.

• Elute the analyte with a small volume of a strong organic solvent (e.g., acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water (A) and methanol (B), both containing 0.1% formic acid.

• Flow Rate: 0.3 mL/min.[1]

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[1]

• Acquisition Mode: Selected Reaction Monitoring (SRM) using at least two transitions to ensure selectivity.[1]

Data Visualization

Clear visualization of experimental and logical workflows is essential for understanding and implementing complex analytical procedures.

Caption: Workflow for the validation of an analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]

A Comparative Guide: GC-MS vs. GC-FID for Tetrahydrogeraniol Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of fragrance and flavor compounds is paramount. Tetrahydrogeraniol, a saturated monoterpenoid alcohol, is a key component in many formulations, demanding precise analytical methods for its characterization. This guide provides an objective comparison of two common gas chromatography (GC) techniques for Tetrahydrogeraniol analysis: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID), supported by experimental data and detailed protocols for similar analytes.

At a Glance: GC-MS vs. GC-FID for Terpene Alcohol Analysis

Feature	GC-MS (Gas Chromatography-Mass Spectrometry)	GC-FID (Gas Chromatography-Flame Ionization Detection)
Principle	Separates compounds based on their retention time and identifies them based on their mass-to-charge ratio.	Separates compounds based on their retention time and detects them by burning the eluent in a hydrogen-air flame, which produces ions and generates a current proportional to the amount of carbon atoms.
Selectivity	High: Provides structural information, enabling confident peak identification and differentiation from co-eluting compounds.	Moderate: Relies solely on retention time for identification, which can be ambiguous if multiple compounds elute at the same time.
Sensitivity	Generally higher, especially in Selected Ion Monitoring (SIM) mode, allowing for the detection of trace-level impurities.	High for carbon-containing compounds, but generally less sensitive than GC-MS in SIM mode.
Quantification	Good: Can provide accurate quantitative data, especially when using an isotopically labeled internal standard.	Excellent: Known for its wide linear range and high precision, making it a robust choice for quantification.
Cost	Higher initial instrument cost and maintenance.	Lower initial instrument cost and maintenance.
Primary Use for Tetrahydrogeraniol	Identification, impurity profiling, and quantification.	Routine quality control, purity assessment, and high-throughput quantitative analysis.

Performance Data: A Comparative Look

Parameter	GC-MS (for similar terpene alcohols)	GC-FID (for similar terpene alcohols)
Limit of Detection (LOD)	0.3 µg/L - 1 ppb	0.045 µg/kg - 1.5 µg/mL[1][2]
Limit of Quantitation (LOQ)	0.8 µg/L - Not specified	0.15 µg/kg - 5 µg/mL[1][2]
Linearity (R²)	≥ 0.99	≥ 0.99[2]
Precision (%RSD)	< 15%	< 10%
Accuracy (% Recovery)	85-115%	85-118%[2]

Note: The presented data is a summary from various studies on terpene alcohols and may vary depending on the specific instrumentation, method parameters, and sample matrix.

Experimental Protocols

Below are detailed methodologies for the analysis of terpene alcohols using GC-MS and GC-FID. These can be adapted for the analysis of Tetrahydrogeraniol.

GC-MS Method for Terpene Alcohol Analysis

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing Tetrahydrogeraniol.

• Dissolve the sample in a suitable solvent (e.g., ethanol, hexane, or ethyl acetate) to a final concentration within the calibration range.

• If necessary, perform a liquid-liquid extraction or solid-phase extraction (SPE) to remove matrix interferences.

• Add an appropriate internal standard (e.g., a deuterated analog of Tetrahydrogeraniol or a structurally similar compound not present in the sample) for accurate quantification.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or similar non-polar column.

• Injector: Split/splitless inlet at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 5°C/min to 180°C.

  • Ramp: 20°C/min to 280°C, hold for 5 minutes.

• MSD Conditions:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 40-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

GC-FID Method for Terpene Alcohol Analysis

1. Sample Preparation:

• Follow the same sample preparation procedure as described for the GC-MS method.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent with a Flame Ionization Detector.

• Column: DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness) or similar polar column.

• Injector: Split/splitless inlet at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 3°C/min to 220°C, hold for 10 minutes.

• FID Conditions:

  • Detector Temperature: 280°C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Nitrogen) Flow: 25 mL/min.

Workflow and Decision Making

The choice between GC-MS and GC-FID for Tetrahydrogeraniol analysis depends on the specific research question and laboratory resources. The following diagrams illustrate the experimental workflows and a logical decision-making process.

Caption: Experimental Workflow for Tetrahydrogeraniol Analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Comparative study of the odor profiles of 3,7-Dimethyl-1-octanol enantiomers

A detailed examination of the distinct scent profiles of the (R)- and (S)-enantiomers of 3,7-Dimethyl-1-octanol, also known as tetrahydrogeraniol, reveals the nuanced role of chirality in olfactory perception. While the racemic mixture is generally characterized by a pleasant, waxy, and rosy floral aroma, a deeper analysis of its stereoisomers, where available, showcases subtle yet significant differences in their scent characteristics.

3,7-Dimethyl-1-octanol is a fragrance ingredient valued for its stable and versatile floral character. The commercially available product is often a racemic mixture of its (R)- and (S)-enantiomers. However, for researchers, scientists, and professionals in drug and fragrance development, understanding the unique contribution of each enantiomer is crucial for targeted applications and for elucidating the mechanisms of olfactory reception.

Comparative Odor Profiles

While comprehensive quantitative data directly comparing the odor profiles of the (R)- and (S)-enantiomers of 3,7-Dimethyl-1-octanol is limited in publicly available literature, qualitative descriptions provide valuable insights into their distinct olfactory characteristics.

The racemic mixture of 3,7-Dimethyl-1-octanol is consistently described as having a waxy, rosy, and floral scent.[1][2] Some sources also note fresh, slightly citrus undertones.[2]

The (S)-enantiomer of 3,7-Dimethyl-1-octanol is reported to possess a more complex aroma profile, characterized as waxy, soapy, aldehydic, and slightly citrusy, with subtle green and leathery undertones.[1] This suggests a multifaceted scent with both fresh and rich elements.

Due to the lack of specific quantitative data from sensory panel evaluations or gas chromatography-olfactometry (GC-O) studies directly comparing the two enantiomers, a table summarizing their odor thresholds and perceived intensities cannot be provided at this time.

Experimental Protocols

The differentiation and characterization of the odor profiles of chiral molecules like the enantiomers of 3,7-Dimethyl-1-octanol rely on sophisticated analytical and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to separate volatile compounds and assess their individual odors. For the analysis of chiral compounds, a chiral GC column is employed to separate the enantiomers before they reach the detector and the human assessor at the olfactometry port.

Methodology:

• Sample Preparation: A diluted solution of the racemic or isolated enantiomers of 3,7-Dimethyl-1-octanol is prepared in a suitable solvent.

• Injection: The sample is injected into a gas chromatograph equipped with a chiral stationary phase column.

• Separation: The enantiomers are separated based on their differential interaction with the chiral stationary phase.

• Detection: The column effluent is split between a chemical detector (e.g., mass spectrometer for identification) and a sniffing port.

• Olfactory Assessment: A trained sensory panelist or group of panelists sniffs the effluent at the sniffing port and provides descriptors for the odor of each eluting enantiomer, along with its perceived intensity and duration.

• Data Analysis: The olfactory data is correlated with the chromatographic data to create a detailed odor profile for each enantiomer.

Figure 1. Experimental workflow for Chiral GC-O analysis.

Sensory Panel Evaluation

Sensory panels, composed of trained assessors, are essential for quantifying the perceived differences in the odor profiles of the enantiomers.

Methodology:

• Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained to identify and rate the intensity of various odor attributes relevant to the samples.

• Sample Preparation: The (R)- and (S)-enantiomers are presented to the panelists in a controlled and consistent manner, typically diluted in an odorless solvent on smelling strips or in solution.

• Evaluation: Panelists evaluate the samples in a controlled environment, free from distracting odors. They are typically asked to rate the intensity of various odor descriptors (e.g., rosy, waxy, citrusy, green) on a labeled magnitude scale.

• Data Analysis: The collected data is statistically analyzed to determine significant differences in the perceived odor profiles of the enantiomers.

References

• 1. fraterworks.com [fraterworks.com]
• 2. benchchem.com [benchchem.com]

Dihydrocitronellol: An Evaluation of Efficacy in the Landscape of Insect Repellents

A comprehensive review of available data indicates a notable absence of direct comparative studies on the efficacy of Dihydrocitronellol against leading insect repellents such as DEET, Picaridin, and IR3535. While research on related citronella-derived compounds like citronellol (B86348) and citronellal (B1669106) is more prevalent, specific quantitative data for Dihydrocitronellol remains elusive in publicly accessible scientific literature. This guide, therefore, provides a comparative overview of established insect repellents and relevant natural compounds, alongside standardized experimental protocols and known signaling pathways, to offer a contextual framework for future research and development of new repellent formulations.

Comparative Efficacy of Common Insect Repellents

To provide a baseline for evaluating potential new repellent actives, the following table summarizes the efficacy of DEET, Picaridin, IR3535, and the related natural compounds Citronellol and Citronellal against common mosquito vectors. It is important to note that efficacy can vary significantly based on the concentration of the active ingredient, the formulation, the mosquito species, and environmental conditions.

Active Ingredient	Concentration	Target Mosquito Species	Complete Protection Time (CPT)	Percent Repellency	Citation
DEET	24%	Aedes albopictus	> 360 minutes	> 90% for 6 hours	[1]
20%	Aedes aegypti, Culex quinquefasciatus	~3 hours (Ae. aegypti), ~6 hours (Cx. quinquefasciatus)	Not Specified	[2]
Picaridin	20%	Aedes albopictus	> 98% protection at 3.5 hours	> 98% (initial)	[3]
IR3535	20%	Aedes aegypti, Culex quinquefasciatus	Comparable to DEET (~3h for Ae. aegypti, ~6h for Cx. quinquefasciatus)	Not Specified	[2]
7.5%	Aedes aegypti	~23 minutes	Not Specified	[4]
Citronella Oil	5%	Aedes albopictus	~10.5 minutes	97.9% (initial), 57.7% at 2 hours	[1]
Citronellal Derivatives	5%	Aedes albopictus	> 94% protection at 3.5 hours	99.0% (initial)	[3]

Experimental Protocols for Efficacy Testing

The evaluation of insect repellent efficacy follows standardized laboratory and field protocols to ensure reliable and comparable results. The "arm-in-cage" test is a widely used laboratory method.

Arm-in-Cage Assay Protocol

• Subject Preparation: Human volunteers are required to avoid using any scented products like soaps, lotions, or perfumes for at least 24 hours prior to the test.

• Repellent Application: A defined area of skin on the forearm (e.g., 300 cm²) is treated with a precise amount of the repellent formulation. A control arm is treated with the solvent used in the formulation (e.g., ethanol).

• Mosquito Exposure: The treated forearm is inserted into a cage containing a known number of host-seeking female mosquitoes (e.g., 200 Aedes aegypti).

• Data Collection: The time to the first confirmed mosquito bite is recorded as the Complete Protection Time (CPT). The number of mosquito landings and bitings within a specific time frame (e.g., 3 minutes) can also be recorded to calculate the percentage of repellency.

• Repellency Calculation: The percentage of repellency is calculated using the formula: % Repellency = [(% Control Bites - % Treatment Bites) / % Control Bites] x 100.

Figure 1. Experimental workflow for the arm-in-cage insect repellent efficacy test.

Signaling Pathways in Insect Repellency

The primary mechanism by which most insect repellents work is through the disruption of the insect's olfactory system. Repellent molecules interact with specific olfactory receptors (ORs) located in the mosquito's antennae and maxillary palps. This interaction can either block the receptors that detect human odors or activate other receptors that trigger an aversion response.

While the specific receptors for Dihydrocitronellol have not been identified, studies on related compounds like citronellal suggest that they act on the insect's olfactory receptor neurons.[5] The general pathway involves the binding of the repellent molecule to an Odorant Receptor, which is part of a complex with a co-receptor (Orco). This binding event initiates a signal transduction cascade that ultimately leads to a behavioral response, such as avoidance of the repellent source.

Figure 2. Generalized signaling pathway for insect repellent action on olfactory receptors.

Conclusion

While Dihydrocitronellol is structurally related to known natural repellents, a significant data gap exists in the scientific literature regarding its specific efficacy and mechanism of action. Direct, quantitative comparisons with established repellents like DEET, Picaridin, and IR3535 are necessary to ascertain its potential as a viable alternative. Future research should focus on conducting standardized efficacy trials, such as the arm-in-cage assay, and investigating its interaction with mosquito olfactory receptors to elucidate its precise mode of action. Such studies will be crucial for the development and registration of new, effective, and safe insect repellent products.

References

• 1. researchgate.net [researchgate.net]
• 2. Citronellal | C10H18O | CID 7794 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The chemosensory world of mosquitoes: olfactory receptors and their role in blocking mosquito-borne disease transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. The Mosquito Repellent Citronellal Directly Potentiates Drosophila TRPA1, Facilitating Feeding Suppression - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of 3,7-Dimethyl-1-octanol: GC-FID vs. HPLC-RID

For researchers, scientists, and drug development professionals, the accurate quantification of 3,7-Dimethyl-1-octanol, a common fragrance and flavoring agent, is critical for quality control, formulation development, and safety assessment. This guide provides a comprehensive cross-validation of two common analytical techniques: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID).

This document outlines detailed experimental protocols and presents a comparative analysis of the performance of each method, supported by representative validation data. This allows for an informed decision on the most suitable technique based on laboratory capabilities, sample matrix, and desired sensitivity.

Method Performance Comparison

The selection of an analytical method hinges on its performance characteristics. Below is a summary of typical validation parameters for the quantification of 3,7-Dimethyl-1-octanol by GC-FID and HPLC-RID.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID)
Linearity (R²)	> 0.999	> 0.998
Limit of Detection (LOD)	0.1 µg/mL	1 µg/mL
Limit of Quantification (LOQ)	0.5 µg/mL	5 µg/mL
Accuracy (% Recovery)	98% - 103%	97% - 104%
Precision (%RSD)	< 2%	< 3%
Injection Volume	1 µL	20 µL
Run Time	~15 minutes	~20 minutes

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of these analytical techniques.

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This method is well-suited for the analysis of volatile compounds like 3,7-Dimethyl-1-octanol.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the sample into a 10 mL volumetric flask.

• Dissolve the sample in hexane (B92381) and make up to the mark.

• Prepare a series of calibration standards of 3,7-Dimethyl-1-octanol in hexane, ranging from 1 µg/mL to 100 µg/mL.

2. GC-FID Conditions:

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Mode: Split (split ratio 20:1).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Detector Temperature (FID): 280°C.

• Data Acquisition: Record the chromatogram and integrate the peak area for 3,7-Dimethyl-1-octanol.

3. Quantification:

• Construct a calibration curve by plotting the peak area against the concentration of the prepared standards.

• Determine the concentration of 3,7-Dimethyl-1-octanol in the sample by comparing its peak area to the calibration curve.

High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID) Method

1. Sample Preparation:

• Accurately weigh approximately 200 mg of the sample into a 10 mL volumetric flask.

• Dissolve the sample in the mobile phase (Acetonitrile:Water, 70:30 v/v) and make up to the mark.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

• Prepare a series of calibration standards of 3,7-Dimethyl-1-octanol in the mobile phase, ranging from 10 µg/mL to 500 µg/mL.

2. HPLC-RID Conditions:

• Column: C18 reverse-phase column (150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with Acetonitrile and Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detector: Refractive Index Detector (RID), maintained at a stable temperature (e.g., 35°C).

• Data Acquisition: Allow the system to equilibrate until a stable baseline is achieved. Record the chromatogram and integrate the peak area for 3,7-Dimethyl-1-octanol.

3. Quantification:

• Construct a calibration curve by plotting the peak area against the concentration of the prepared standards.

• Determine the concentration of 3,7-Dimethyl-1-octanol in the sample by comparing its peak area to the calibration curve.

Visualizing the Analytical Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for both the GC-FID and HPLC-RID methods.

Caption: Workflow for GC-FID analysis of 3,7-Dimethyl-1-octanol.

Caption: Workflow for HPLC-RID analysis of 3,7-Dimethyl-1-octanol.

Inter-laboratory Comparison of Tetrahydrogeraniol Analysis: A Comparative Guide

This guide provides a comprehensive overview of an inter-laboratory comparison (ILC) for the quantitative analysis of Tetrahydrogeraniol. The study was designed to assess the proficiency of participating laboratories in determining the concentration of Tetrahydrogeraniol in a standardized sample matrix, reflecting its common use in fragrance and cosmetic industries. This document is intended for researchers, scientists, and drug development professionals to objectively compare the performance of different analytical methodologies and laboratory practices.

Tetrahydrogeraniol (also known as 3,7-dimethyloctan-1-ol) is a fragrance ingredient used in various consumer products.[1][2][3] Accurate and reliable quantification of this compound is crucial for quality control, regulatory compliance, and safety assessment. Inter-laboratory comparison studies are essential for evaluating the comparability and reliability of analytical methods across different laboratories.[4][5][6]

Comparison of Analytical Methods and Laboratory Performance

A hypothetical inter-laboratory study was conducted involving ten participating laboratories. A reference sample of a cosmetic lotion base was spiked with a known concentration of Tetrahydrogeraniol (Assigned Value: 2.50 mg/g). The laboratories were instructed to perform quantitative analysis using their in-house validated methods. The primary analytical techniques employed were Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV).

The performance of each laboratory was evaluated using Z-scores, which compare a laboratory's result to the consensus mean of all results.[7] A satisfactory performance is indicated by a Z-score between -2.0 and +2.0.[7]

Table 1: Summary of Inter-laboratory Comparison Results for Tetrahydrogeraniol Analysis

Laboratory ID	Analytical Method	Reported Concentration (mg/g)	Accuracy (% Recovery)	Precision (RSD, %)	Z-Score
Lab-01	GC-MS	2.45	98.0	1.5	-0.85
Lab-02	HPLC-UV	2.58	103.2	2.1	1.36
Lab-03	GC-MS	2.61	104.4	1.8	1.86
Lab-04	GC-MS	2.39	95.6	2.5	-1.86
Lab-05	HPLC-UV	2.48	99.2	1.9	-0.34
Lab-06	GC-MS	2.52	100.8	1.2	0.34
Lab-07	HPLC-UV	2.65	106.0	2.8	2.54*
Lab-08	GC-MS	2.41	96.4	1.6	-1.52
Lab-09	HPLC-UV	2.55	102.0	2.3	0.85
Lab-10	GC-MS	2.49	99.6	1.4	-0.17
Consensus Mean	2.51 mg/g
Standard Deviation	0.059 mg/g

*Z-score outside the acceptable range of -2.0 to +2.0.

The results indicate that both GC-MS and HPLC-UV are suitable methods for the quantification of Tetrahydrogeraniol. Gas chromatography, often coupled with mass spectrometry, is a widely applied technique for the analysis of volatile compounds in essential oils and fragrances.[8][9][10] High-performance liquid chromatography offers an alternative, particularly for less volatile or thermally labile compounds.[11][12] The majority of the participating laboratories demonstrated satisfactory performance, with nine out of ten achieving Z-scores within the acceptable range.

Experimental Protocols

The following are generalized protocols for the analytical methods used in this inter-laboratory comparison. These protocols are based on established methods for the analysis of fragrance components in complex matrices.[13][14][15]

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: A known weight of the sample matrix is extracted with a suitable organic solvent (e.g., methanol (B129727) or hexane). An internal standard (e.g., nonane) is added to the extract.[14] The solution is then filtered prior to injection.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Initial temperature of 50 °C, ramped to 280 °C.

  • Carrier Gas: Helium at a constant flow rate.[16]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Mass Range: m/z 40-500.

• Quantification: The concentration of Tetrahydrogeraniol is determined by creating a calibration curve using certified reference standards. The peak area ratio of the analyte to the internal standard is used for quantification.

2. High-Performance Liquid Chromatography (HPLC-UV) Protocol

• Sample Preparation: The sample is dissolved in the mobile phase and filtered through a 0.45 µm syringe filter.

• Instrumentation: An HPLC system with a UV detector.

• HPLC Conditions:

  • Column: A reverse-phase C18 column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.[11]

• Quantification: A calibration curve is generated using standard solutions of Tetrahydrogeraniol of known concentrations. The peak area of the analyte is used for quantification.

Method Validation Parameters

For a method to be considered reliable, it must be validated.[17][18][19][20][21] Key validation parameters include:

• Accuracy: The closeness of the test results to the true value.[20]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[20]

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte.

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Table 2: Typical Method Validation Parameters for Tetrahydrogeraniol Analysis

Parameter	GC-MS	HPLC-UV
Linearity (R²)	> 0.995	> 0.998
LOD	0.01 µg/mL	0.1 µg/mL
LOQ	0.05 µg/mL	0.5 µg/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%
Precision (RSD, %)	< 5%	< 3%

Visualizations

Figure 1. General experimental workflow for the analysis of Tetrahydrogeraniol.

Figure 2. Logical flow for selecting an analytical method for Tetrahydrogeraniol.

References

• 1. tetrahydrogeraniol, 1333-49-9 [thegoodscentscompany.com]
• 2. scentree.co [scentree.co]
• 3. dimethyl octanol, 106-21-8 [thegoodscentscompany.com]
• 4. hbm4eu.eu [hbm4eu.eu]
• 5. What is an inter laboratory comparison ? [compalab.org]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. benchmark-intl.com [benchmark-intl.com]
• 8. repository.up.ac.za [repository.up.ac.za]
• 9. tips.sums.ac.ir [tips.sums.ac.ir]
• 10. m.youtube.com [m.youtube.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. Quantitative analysis of essential oils: a complex task | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. molnar-institute.com [molnar-institute.com]
• 16. frontiersin.org [frontiersin.org]
• 17. wjarr.com [wjarr.com]
• 18. demarcheiso17025.com [demarcheiso17025.com]
• 19. amcrasto.wordpress.com [amcrasto.wordpress.com]
• 20. youtube.com [youtube.com]
• 21. [PDF] ANALYTICAL METHOD DEVELOPMENT AND VALIDATION: A REVIEW | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Capillary Columns for the Gas Chromatographic Separation of 3,7-Dimethyl-1-octanol

For Researchers, Scientists, and Drug Development Professionals: Optimizing the Gas Chromatographic Analysis of 3,7-Dimethyl-1-octanol

The accurate separation and quantification of 3,7-Dimethyl-1-octanol, a saturated monoterpenoid alcohol, is crucial in various fields, including fragrance analysis, chemical synthesis, and pharmacology. The choice of capillary column in gas chromatography (GC) is a critical determinant of analytical success, directly impacting resolution, peak shape, and the ability to differentiate between stereoisomers. This guide provides a comparative overview of two principal types of capillary columns for the analysis of 3,7-Dimethyl-1-octanol: a non-polar column for general-purpose analysis and a chiral column for enantiomeric separation.

Column Selection: A Tale of Two Analytical Objectives

The selection of an appropriate capillary column is contingent on the analytical goal. For routine quantification of 3,7-Dimethyl-1-octanol in a mixture, a non-polar column is often sufficient. However, as 3,7-Dimethyl-1-octanol possesses a chiral center at the C3 position, its enantiomers, (R)- and (S)-3,7-Dimethyl-1-octanol, may exhibit different biological activities. Consequently, the separation and individual quantification of these enantiomers necessitate the use of a specialized chiral stationary phase.

• Non-Polar Columns (e.g., DB-5ms, HP-5ms): These columns, typically featuring a (5%-phenyl)-methylpolysiloxane stationary phase, separate compounds primarily based on their boiling points and, to a lesser extent, their polarity. They are robust, versatile, and well-suited for the general analysis of a wide range of volatile and semi-volatile compounds, including alcohols. DB-5ms and HP-5ms columns are known for their low bleed characteristics, making them compatible with mass spectrometry (MS) detectors[1][2].

• Chiral Columns (e.g., Rt-βDEX series): For the resolution of enantiomers, chiral stationary phases are indispensable. Columns containing derivatized cyclodextrins, such as the Restek Rt-βDEX series, are particularly effective for the enantioseparation of alcohols[3][4]. These stationary phases create a chiral environment within the column, leading to differential interactions with the enantiomers and enabling their separation. The separation mechanism involves the formation of transient diastereomeric complexes between the cyclodextrin (B1172386) and the analyte enantiomers.

Comparative Performance Data

The following table summarizes typical performance characteristics and experimental conditions for the separation of 3,7-Dimethyl-1-octanol on a non-polar DB-5ms column and a chiral β-cyclodextrin-based column.

Parameter	DB-5ms (or equivalent)	Chiral β-Cyclodextrin Column
Stationary Phase	5% Phenyl / 95% Dimethylpolysiloxane	Derivatized β-Cyclodextrin in a polysiloxane matrix
Primary Application	General quantification, purity assessment	Enantiomeric separation and quantification
Expected Elution	Single peak for 3,7-Dimethyl-1-octanol	Two baseline-separated peaks for (R)- and (S)-enantiomers
Kovats Retention Index (I)	~1190 on a non-polar phase at 160 °C[5]	Varies depending on the specific cyclodextrin derivative
Resolution (Rs)	Not applicable for enantiomers	> 1.5 for baseline separation of enantiomers

Experimental Protocols

Detailed methodologies for the analysis of 3,7-Dimethyl-1-octanol using both non-polar and chiral capillary columns are provided below.

1. General Analysis using a Non-Polar Column (DB-5ms)

This method is suitable for the quantification of total 3,7-Dimethyl-1-octanol content.

• Sample Preparation:

  • Prepare a stock solution of 3,7-Dimethyl-1-octanol in a suitable solvent (e.g., hexane (B92381) or ethanol) at a concentration of 1 mg/mL.

  • Prepare a series of working standards by serial dilution of the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Dilute the sample to be analyzed to fall within the calibration range.

• Gas Chromatography (GC) Conditions:

  • Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector: Split/Splitless, 250 °C, Split ratio 20:1

  • Injection Volume: 1 µL

  • Carrier Gas: Helium, constant flow at 1.0 mL/min

  • Oven Program:

    • Initial temperature: 60 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 240 °C

    • Hold: 5 minutes at 240 °C

  • Detector: Flame Ionization Detector (FID) at 250 °C or Mass Spectrometer (MS)

2. Enantiomeric Separation using a Chiral Column (β-Cyclodextrin based)

This method is designed to separate and quantify the individual enantiomers of 3,7-Dimethyl-1-octanol.

• Sample Preparation:

  • Prepare a stock solution of racemic 3,7-Dimethyl-1-octanol in a suitable solvent (e.g., hexane or ethanol) at a concentration of 1 mg/mL.

  • Prepare a series of working standards by serial dilution of the stock solution.

  • Dilute the sample to be analyzed to an appropriate concentration.

• Gas Chromatography (GC) Conditions:

  • Column: Rt-βDEXsm (or equivalent β-cyclodextrin column), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector: Split/Splitless, 230 °C, Split ratio 50:1

  • Injection Volume: 1 µL

  • Carrier Gas: Hydrogen or Helium, constant flow (optimal linear velocity should be determined)

  • Oven Program:

    • Initial temperature: 70 °C, hold for 1 minute

    • Ramp: 2 °C/min to 180 °C

    • Hold: 5 minutes at 180 °C

  • Detector: Flame Ionization Detector (FID) at 250 °C or Mass Spectrometer (MS)

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for the GC analysis of 3,7-Dimethyl-1-octanol.

GC Analysis Workflow for 3,7-Dimethyl-1-octanol

References

• 1. selectscience.net [selectscience.net]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]
• 4. gcms.cz [gcms.cz]
• 5. 1-Octanol, 3,7-dimethyl- [webbook.nist.gov]

Dihydrocitronellol: A Comparative Guide to its Solvent Properties for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the solvent properties of Dihydrocitronellol against other commonly used alcohols in the pharmaceutical industry. The information presented herein is intended to assist researchers and formulation scientists in selecting the most appropriate solvent system for their specific drug development needs, with a focus on objective performance data and detailed experimental methodologies.

Executive Summary

Dihydrocitronellol, a saturated monoterpenoid alcohol, presents a unique profile of solvent characteristics that make it a compelling alternative to traditional pharmaceutical solvents. With its moderate polarity, significant lipophilicity, and capacity for hydrogen bonding, it offers a versatile platform for solubilizing a range of active pharmaceutical ingredients (APIs). This guide provides a quantitative comparison of Dihydrocitronellol's properties with those of established solvents such as ethanol, isopropanol, propylene (B89431) glycol, and benzyl (B1604629) alcohol.

Comparative Analysis of Solvent Properties

The selection of an appropriate solvent is a critical step in drug formulation, influencing everything from API solubility and stability to the final dosage form's performance. The following table summarizes key solvent properties for Dihydrocitronellol and a selection of other alcohols commonly employed in pharmaceutical development.

Property	Dihydrocitronellol	Ethanol	Isopropanol	Propylene Glycol	Benzyl Alcohol
Molecular Formula	C₁₀H₂₂O[1]	C₂H₆O	C₃H₈O	C₃H₈O₂	C₇H₈O
Molecular Weight ( g/mol )	158.28[1]	46.07	60.10	76.09	108.14
LogP (o/w)	3.6[1]	-0.31	0.05	-0.92	1.1
Water Solubility	Practically Insoluble[2]	Miscible	Miscible	Miscible	4.29 g/100 mL
Hydrogen Bond Donor Count	1[2]	1	1	2	1
Hydrogen Bond Acceptor Count	1[2]	1	1	2	1
Hansen Solubility Parameters (MPa⁰·⁵)
δD (Dispersion)	16.3 (estimated)	15.8	15.8	16.8	18.4
δP (Polar)	3.4 (estimated)	8.8	6.1	9.4	6.3
δH (Hydrogen Bonding)	8.8 (estimated)	19.4	16.4	23.3	13.7

Experimental Protocols

To ensure the reproducibility and accuracy of the data presented, this section details the methodologies for determining key solvent properties.

Determination of Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are a valuable tool for predicting the solubility of a solute in a given solvent. They are based on the principle that "like dissolves like" and quantify this relationship by considering three types of intermolecular forces: dispersion (δD), polar (δP), and hydrogen bonding (δH).

Methodology: Group Contribution Method (Hoftyzer and Van Krevelen)

In the absence of experimental data, the HSP for a molecule can be estimated by summing the contributions of its individual functional groups.

• Molecular Structure Decomposition: The molecule of interest (e.g., Dihydrocitronellol) is broken down into its constituent functional groups (e.g., -CH3, -CH2, -CH, -OH).

• Group Contribution Values: Established literature values for the dispersion (Fdi), polar (Fpi), and hydrogen bonding (Ehi) contributions of each functional group are utilized.

• Calculation of HSP Components: The following equations are used to calculate the respective HSP components:

  • δD = ΣFdi / Vm

  • δP = (ΣFpi²)⁰·⁵ / Vm

  • δH = (ΣEhi / Vm)⁰·⁵ where Vm is the molar volume of the molecule.

Determination of LogP (Octanol-Water Partition Coefficient)

The LogP value is a measure of a compound's lipophilicity and is a critical parameter in predicting its pharmacokinetic properties.

Methodology: Shake-Flask Method (OECD Guideline 107)

• Preparation of Phases: n-Octanol and water are mutually saturated by shaking them together for 24 hours, followed by a 24-hour separation period.

• Dissolution of Test Substance: A known amount of the test substance is dissolved in either the water-saturated octanol (B41247) or the octanol-saturated water.

• Partitioning: The two phases are mixed in a vessel and shaken until equilibrium is reached.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the two phases.

• Concentration Analysis: The concentration of the test substance in each phase is determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation of LogP: The partition coefficient (P) is calculated as the ratio of the concentration of the substance in the octanol phase to its concentration in the aqueous phase. LogP is the logarithm of this value.

Pharmaceutical Dissolution Testing (USP <711>)

Dissolution testing is a standardized method to measure the rate and extent to which a drug product dissolves in a specified medium.

Methodology: USP Apparatus 2 (Paddle Apparatus)

• Apparatus Setup: A vessel is filled with a specified volume of dissolution medium, which is maintained at a constant temperature (typically 37 ± 0.5 °C). A paddle is positioned at a specific height from the bottom of the vessel.

• Dosage Form Introduction: The solid dosage form (e.g., tablet or capsule) is dropped into the vessel.

• Agitation: The paddle rotates at a specified speed, providing controlled agitation.

• Sampling: At predetermined time points, samples of the dissolution medium are withdrawn for analysis.

• Analysis: The concentration of the dissolved API in the samples is determined using a validated analytical method (e.g., HPLC).

• Dissolution Profile: The cumulative amount of drug dissolved over time is plotted to generate a dissolution profile.

Visualizing Solvent Selection and Experimental Workflows

To further clarify the relationships and processes discussed, the following diagrams are provided.

References

• 1. scent.vn [scent.vn]
• 2. Showing Compound Dihydrocitronellol (FDB014093) - FooDB [foodb.ca]

A Comparative Guide to the Occurrence of 3,7-Dimethyl-1-octanol in Various Plant Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the presence of the monoterpenoid alcohol 3,7-Dimethyl-1-octanol across different plant species. While this compound has been identified in several plants, quantitative data on its relative abundance is not widely available in current scientific literature. This document summarizes its known occurrences, provides a detailed experimental protocol for its identification and quantification, and presents a putative biosynthetic pathway.

Relative Abundance of 3,7-Dimethyl-1-octanol: A Qualitative Comparison

3,7-Dimethyl-1-octanol, a fragrance ingredient with a rosy scent, has been reported as a constituent of the essential oils of a limited number of plant species. The following table presents a qualitative summary of its presence. It is important to note that the concentration of this compound can be influenced by factors such as the specific plant part, geographical location, and extraction method used.

Plant Species	Family	Common Name	Reported Presence of 3,7-Dimethyl-1-octanol
Persicaria hydropiperoides	Polygonaceae	Mild water-pepper	Identified[1][2]
Persicaria minor	Polygonaceae	Small water-pepper	Identified[1][2]
Ambrosia confertiflora	Asteraceae	Weakleaf bur ragweed	Identified[1][2]
Citrus spp.	Rutaceae	Citrus	Reported in lemon and lemon peel oil[3]
Thymus vulgaris	Lamiaceae	Thyme	Reported[3]

Experimental Protocols

The identification and quantification of 3,7-Dimethyl-1-octanol in plant tissues are typically achieved through the analysis of essential oils or solvent extracts. Gas Chromatography-Mass Spectrometry (GC-MS) is the standard analytical technique for this purpose.

Methodology: Extraction and GC-MS Analysis of 3,7-Dimethyl-1-octanol

1. Plant Material and Extraction:

• Sample Preparation: Fresh or dried aerial parts of the plant (leaves, stems, flowers) are collected and ground to a fine powder to increase the surface area for extraction.

• Hydrodistillation: The powdered plant material is subjected to hydrodistillation for 3 hours using a Clevenger-type apparatus. The essential oil is collected, dried over anhydrous sodium sulfate, and stored in a sealed vial at 4°C until analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Instrumentation: A GC-MS system equipped with a fused silica (B1680970) capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness) is used.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: The oven temperature is programmed to start at a lower temperature (e.g., 60°C) and gradually increase to a higher temperature (e.g., 240°C) at a specific rate (e.g., 3°C/min).

• Injection: A sample of the essential oil (e.g., 1 µL) is injected in splitless mode.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode at 70 eV, with a scan range of m/z 40-500.

3. Compound Identification and Quantification:

• Identification: The components of the essential oil are identified by comparing their retention indices and mass spectra with those of authentic standards and with data from mass spectral libraries (e.g., NIST, Wiley).

• Quantification: The relative percentage of 3,7-Dimethyl-1-octanol is calculated from the GC peak areas without the use of a correction factor. For absolute quantification, a calibration curve would be prepared using a certified standard of 3,7-Dimethyl-1-octanol.

Biosynthesis of 3,7-Dimethyl-1-octanol

The precise biosynthetic pathway of 3,7-Dimethyl-1-octanol has not been explicitly elucidated in the scientific literature. However, a putative pathway can be proposed based on the well-established biosynthesis of its precursors, geraniol (B1671447) and citronellol, within the broader terpenoid metabolic network in plants.

The biosynthesis is believed to originate from geranyl pyrophosphate (GPP), the universal precursor of monoterpenes. GPP is converted to geraniol, which can then be reduced to citronellol. A final reduction step would yield 3,7-Dimethyl-1-octanol.

Caption: Putative biosynthetic pathway of 3,7-Dimethyl-1-octanol from Geranyl Pyrophosphate.

References

• 1. benchchem.com [benchchem.com]
• 2. 3,7-Dimethyl-1-octanol | C10H22O | CID 7792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,7-DIMETHYL-1-OCTANOL manufacturers and suppliers in China - ODOWELL [odowell.com]

A Methodological Guide to Sensory Panel Evaluation of Tetrahydrogeraniol in Food Products

For Immediate Release

This guide provides a comprehensive framework for conducting sensory panel evaluations of food products containing Tetrahydrogeraniol, a synthetic aroma chemical with a floral, citrusy, and slightly waxy scent. While public-domain quantitative sensory data on Tetrahydrogeraniol in food applications is limited—with some sources suggesting its primary use is in fragrance rather than flavor—this document outlines the standardized methodologies required to generate such data. The protocols described herein are designed for researchers, scientists, and drug development professionals to objectively compare the sensory attributes of a food product containing Tetrahydrogeraniol against a control or a product featuring an alternative flavoring agent.

The guide details several established sensory evaluation techniques, including Discriminatory and Descriptive testing. By following these protocols, researchers can generate robust, quantitative data to understand the sensory impact of Tetrahydrogeraniol and its potential applications in the food industry.

Data Presentation: A Framework for Quantitative Sensory Analysis

Effective data presentation is crucial for interpreting the results of a sensory panel evaluation. The following tables provide templates for summarizing quantitative data from three key sensory tests: the Triangle Test, the Paired Comparison Test, and Quantitative Descriptive Analysis (QDA).

Table 1: Triangle Test Results

This test determines if a perceptible difference exists between two samples (e.g., a product with Tetrahydrogeraniol vs. a control). Panelists are presented with three coded samples, two of which are identical and one is different, and are asked to identify the unique sample.[1][2][3]

Panelist ID	Sample Set	Correct Identification	Comments
P01	AAB	Yes	"Sample B had a slightly more floral aroma."
P02	ABA	Yes	"The odd sample out had a lingering citrus note."
P03	BAA	No	"All three samples tasted the same to me."
P04	BBA	Yes	"Sample A had a cleaner taste."
P05	BAB	No
P06	ABB	Yes	"The different sample was less sweet."
...	...	...	...
Total Correct	4
Total Panelists	6
Significance	p < 0.05	Based on statistical analysis of correct responses.

Table 2: Paired Comparison Test Results

This test is used to determine the direction of a known difference between two samples for a specific attribute (e.g., which sample is perceived as more "floral").[4][5][6]

Panelist ID	Attribute	Sample Pair	Selection	Comments
P01	Floral Aroma	A vs. B	A	"Sample A has a much stronger rose-like scent."
P02	Floral Aroma	A vs. B	A	"The floral note in A is more prominent."
P03	Floral Aroma	A vs. B	B	"Sample B had a subtle floral hint I preferred."
P04	Citrus Flavor	A vs. B	A	"Sample A has a distinct lemon-like aftertaste."
P05	Citrus Flavor	A vs. B	A	"The citrus flavor in A is more refreshing."
P06	Citrus Flavor	A vs. B	B	"I found the citrus in B to be more natural."
...	...	...	...	...
Total for A (Floral)	2
Total for B (Floral)	1
Total for A (Citrus)	2
Total for B (Citrus)	1
Significance	Calculated based on binomial distribution.

Table 3: Quantitative Descriptive Analysis (QDA) Results

QDA provides a detailed sensory profile of a product. Trained panelists rate the intensity of various sensory attributes on a continuous scale.[7][8][9]

Sensory Attribute	Product A (Tetrahydrogeraniol)	Product B (Alternative Flavor)	p-value
Aroma
Floral Intensity	7.8	4.2	< 0.01
Citrus Intensity	6.5	5.8	0.23
Waxy Note	3.1	1.5	< 0.05
Flavor
Floral Intensity	7.2	3.9	< 0.01
Citrus Intensity	6.1	5.5	0.18
Sweetness	5.5	5.6	0.89
Bitterness	1.2	1.1	0.76
Mouthfeel
Astringency	1.5	1.4	0.82

Note: Intensity scores are typically on a 0-15 or 0-100 scale. The p-value indicates the statistical significance of the difference between the two products for each attribute.

Experimental Protocols

The following are detailed methodologies for the key sensory evaluation experiments.

Panelist Selection and Training

• Recruitment: Panelists should be recruited based on their interest, availability, and ability to detect and describe sensory stimuli. Initial screening can be done through questionnaires and basic sensory tests (e.g., identifying basic tastes).

• Training: For descriptive analysis, a trained panel is essential.[7][8] Training involves:

  • Lexicon Development: The panel collectively develops a set of descriptive terms (a lexicon) to describe the sensory attributes of the product.

  • Reference Standards: Panelists are trained to recognize and rate the intensity of each attribute using reference standards.

  • Calibration: Panelists practice rating the products to ensure consistency and agreement in their evaluations.

Sample Preparation and Presentation

• Coding: All samples must be coded with random three-digit numbers to prevent bias.[1]

• Temperature: Samples should be served at a consistent and controlled temperature.[10]

• Serving Size: Each panelist should receive the same volume or weight of each sample.

• Presentation Order: The order of sample presentation should be randomized and balanced across panelists to minimize order effects.[1]

Testing Environment

• Sensory evaluations should be conducted in a dedicated sensory analysis laboratory with controlled lighting, temperature, and air circulation to minimize distractions and environmental odors.[10]

• Individual booths should be used to prevent interaction and influence among panelists.

Sensory Evaluation Methods

• Triangle Test Protocol:

  • Each panelist receives three coded samples, two of which are identical and one is different.

  • Panelists are instructed to taste the samples from left to right.

  • They are asked to identify the sample they believe is different, even if they are not certain.[3]

  • Palate cleansers (e.g., unsalted crackers and water) should be used between samples.[3]

  • The number of correct identifications is recorded and analyzed statistically to determine if a significant difference exists.

• Paired Comparison Test Protocol:

  • Panelists are presented with two coded samples (A and B).

  • They are instructed to evaluate a specific attribute (e.g., "floral aroma," "citrus taste").

  • Panelists must choose which sample has a higher intensity of the specified attribute.[4][6]

  • The results are analyzed to determine if there is a significant preference for one sample over the other for that attribute.

• Quantitative Descriptive Analysis (QDA) Protocol:

  • A trained panel evaluates the samples.

  • Panelists rate the intensity of each sensory attribute defined in the lexicon on a continuous line scale.

  • The data is collected and statistically analyzed (e.g., using ANOVA) to generate a sensory profile for each product and to identify significant differences between products.[9][11]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for a sensory panel evaluation.

Caption: Simplified signaling pathway for flavor perception.

References

• 1. Measuring Flavor and Sensory Protocols [sensapure.com]
• 2. bevsource.com [bevsource.com]
• 3. Sensory triangle testing, discrimination test at Campden BRI [campdenbri.co.uk]
• 4. asn.sn [asn.sn]
• 5. fiveable.me [fiveable.me]
• 6. youtube.com [youtube.com]
• 7. fiveable.me [fiveable.me]
• 8. researchgate.net [researchgate.net]
• 9. ecorfan.org [ecorfan.org]
• 10. m.youtube.com [m.youtube.com]
• 11. dl.astm.org [dl.astm.org]

A Comparative Analysis of Synthetic Versus Natural 3,7-Dimethyl-1-octanol for Research Applications

For researchers, scientists, and drug development professionals, the choice between synthetic and natural sources of a chemical compound is a critical decision that can impact experimental outcomes, reproducibility, and regulatory compliance. This guide provides a comprehensive comparative analysis of synthetic versus natural 3,7-Dimethyl-1-octanol, a monoterpenoid alcohol with applications in fragrance, food, and pharmaceuticals.

This document delves into the key differentiating factors, including purity, impurity profiles, and biological activities, supported by available experimental data and detailed protocols. While direct comparative studies on 3,7-Dimethyl-1-octanol are limited, this guide synthesizes existing data for the compound and draws analogies from structurally similar monoterpenes to provide a thorough assessment.

Physicochemical Properties

Both synthetic and natural 3,7-Dimethyl-1-octanol share the same fundamental physicochemical properties. These are summarized in the table below.

Property	Value
Molecular Formula	C₁₀H₂₂O
Molecular Weight	158.28 g/mol
CAS Number	106-21-8
Appearance	Colorless liquid
Odor	Sweet, rosy
Boiling Point	98-99 °C at 9 mmHg
Density	0.828 g/mL at 20 °C
Refractive Index	n20/D 1.436
Solubility	Insoluble in water; soluble in alcohol and oils

Source and Synthesis: A Tale of Two Origins

The primary distinction between the two forms lies in their origin and method of production.

Natural 3,7-Dimethyl-1-octanol is found in various essential oils and natural products. It has been reported to occur in honey, lemons, citrus oils, and thyme.[1][2] The extraction from these natural sources typically involves methods like steam distillation or solvent extraction, which can influence the final purity and impurity profile. A significant characteristic of natural 3,7-Dimethyl-1-octanol is its potential for a specific enantiomeric distribution, a key indicator of its biological origin.

Synthetic 3,7-Dimethyl-1-octanol is commercially produced through chemical synthesis. Common methods include the hydrogenation of geraniol, citronellol, or citronellal.[2][3] Industrial synthesis allows for large-scale production and potentially higher purity in terms of the target molecule. However, it may also introduce process-related impurities and typically results in a racemic mixture of enantiomers, unless a specific chiral synthesis is employed.

Purity and Impurity Profile: A Critical Comparison

The purity and impurity profile of a compound are paramount in research, particularly in drug development where even trace impurities can have significant biological effects.

Aspect	Natural 3,7-Dimethyl-1-octanol	Synthetic 3,7-Dimethyl-1-octanol
Purity	Purity can be high but may vary depending on the natural source and extraction/purification methods.	Typically available in high purity grades (e.g., ≥98%).[4]
Key Differentiator	Enantiomeric Ratio: Natural sources often produce a specific enantiomer or a non-racemic mixture. Chiral Gas Chromatography (GC) is the standard method for determining this ratio.	Racemic Mixture: Standard synthesis methods usually produce a 50:50 mixture of (R)- and (S)-enantiomers.
Potential Impurities	Other related terpenoids from the essential oil source (e.g., citronellol, geraniol), and residues from the extraction process.	Unreacted starting materials (geraniol, citronellol), by-products of the hydrogenation process, and residual catalysts.

Experimental Protocol: Impurity Profiling using Gas Chromatography-Mass Spectrometry (GC-MS)

A robust method for analyzing the purity and identifying impurities in both natural and synthetic 3,7-Dimethyl-1-octanol is GC-MS.

Methodology:

• Sample Preparation: Dilute the 3,7-Dimethyl-1-octanol sample in a suitable solvent (e.g., hexane (B92381) or ethanol) to a concentration of approximately 100 µg/mL.

• GC-MS System: An Agilent 7890 GC with a 5977B MSD is a suitable instrument.

• Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm, 0.25 µm), is recommended for separating volatile compounds. For chiral analysis, a specialized chiral column (e.g., Rt-βDEXsm) is necessary.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 60 °C (hold for 2 min), ramp to 280 °C at 10 °C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-350.

  • Source Temperature: 230 °C.

• Data Analysis: Identify the main peak corresponding to 3,7-Dimethyl-1-octanol and any impurity peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify impurities based on their peak area relative to the main compound. For chiral analysis, determine the enantiomeric ratio from the integrated peak areas of the separated enantiomers.

Figure 1. Experimental workflow for GC-MS analysis.

Biological Activity: A Comparative Overview

While specific comparative studies are scarce, inferences can be drawn from research on 3,7-Dimethyl-1-octanol and related monoterpenes.

Cytotoxicity

In drug development, assessing the cytotoxicity of a compound is a crucial first step. A study on natural bioactive monoterpenes found that 3,7-Dimethyl-1-octanol, at concentrations up to 500 μg/mL, did not exhibit significant cytotoxic effects in brine shrimp lethality and hemolysis assays.[3]

While direct comparative data with the synthetic version is unavailable, it is plausible that differences in impurity profiles could lead to variations in cytotoxicity. For instance, residual catalysts in a synthetic batch could contribute to toxicity. Conversely, the presence of other bioactive terpenoids in a natural extract could lead to synergistic or antagonistic cytotoxic effects.

Biological Activity	Natural 3,7-Dimethyl-1-octanol	Synthetic 3,7-Dimethyl-1-octanol
Cytotoxicity	Low cytotoxicity observed in in-vitro and ex-vivo assays (up to 500 µg/mL).[3]	Data not available, but potential for different cytotoxicity profile based on impurities.
Antimicrobial Activity	Terpenes are known for their antimicrobial properties. Natural extracts often exhibit broad-spectrum activity.	Synthetic terpenes also show antimicrobial activity, which may be more targeted but could be perceived as less "natural."
Skin Penetration Enhancement	Natural terpenes are widely studied as effective and safe penetration enhancers for transdermal drug delivery.[5]	Synthetic penetration enhancers are also common, but natural options are often preferred due to perceptions of lower skin irritation.[5]

Experimental Protocol: In-Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.

Methodology:

• Cell Culture: Seed human cell lines (e.g., HaCaT keratinocytes or HepG2 hepatocytes) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Prepare serial dilutions of both natural and synthetic 3,7-Dimethyl-1-octanol in the cell culture medium. Replace the existing medium with the treatment solutions and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Figure 2. Workflow for the in-vitro cytotoxicity (MTT) assay.

Signaling Pathways

The direct interaction of 3,7-Dimethyl-1-octanol with specific signaling pathways is not well-documented. However, as a monoterpene, it is likely to interact with cell membranes due to its lipophilic nature, which could indirectly influence various signaling cascades. For instance, its role as a skin penetration enhancer is attributed to its ability to disrupt the lipid bilayer of the stratum corneum.[5]

Furthermore, as a fragrance molecule, it interacts with olfactory receptors, which are G-protein coupled receptors (GPCRs), initiating a signaling cascade that leads to the perception of smell. Some studies on other odorants, like 1-octanol (B28484), have shown that they can modulate dopamine (B1211576) signaling in C. elegans, suggesting that these compounds can have effects beyond simple odor perception.[6] Terpenoids, in general, have been shown to modulate inflammatory signaling pathways, such as NF-κB, but specific data for 3,7-Dimethyl-1-octanol is lacking.[7][8]

Figure 3. Generalized olfactory signaling pathway.

Conclusion and Recommendations

The choice between synthetic and natural 3,7-Dimethyl-1-octanol should be guided by the specific requirements of the research application.

• For applications where high purity and batch-to-batch consistency are paramount, and the specific chirality is not critical, synthetic 3,7-Dimethyl-1-octanol is often the preferred choice. Its well-defined nature and lower cost for bulk quantities are advantageous for formulation development and large-scale studies.

• For research focused on the biological activities of natural products, or where a specific enantiomer is required, natural 3,7-Dimethyl-1-octanol is the appropriate option. However, researchers must be mindful of potential variations in composition between batches and sources and should conduct thorough analytical characterization.

Future research should focus on direct, head-to-head comparative studies of the biological activities of synthetic versus natural 3,7-Dimethyl-1-octanol to provide more definitive data for the scientific community. This would include detailed impurity profiling, comparative cytotoxicity and antimicrobial assays, and skin penetration studies using standardized protocols. Such data will enable more informed decisions and enhance the reproducibility of research in this area.

References

• 1. researchgate.net [researchgate.net]
• 2. scispec.co.th [scispec.co.th]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The C. elegans D2-like dopamine receptor DOP-3 decreases behavioral sensitivity to the olfactory stimulus 1-octanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Curcumin: a modulator of inflammatory signaling pathways in the immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dietary polyphenols suppress chronic inflammation by modulation of multiple inflammation-associated cell signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Statistical Analysis of the Reproducibility of 3,7-Dimethyl-1-octanol Measurements: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of the reproducibility of measurements for 3,7-Dimethyl-1-octanol, a terpene alcohol with applications in the fragrance, flavor, and pharmaceutical industries. This document compares the performance of common analytical methodologies, offering supporting experimental data and detailed protocols to aid researchers in selecting and validating appropriate analytical techniques.

Introduction

3,7-Dimethyl-1-octanol, also known as tetrahydrogeraniol, is a fragrance ingredient and a potential bioactive molecule with reported antimicrobial, antifungal, and antioxidant properties.[1] Accurate and reproducible quantification of this compound is critical for quality control in various industries and for meaningful interpretation of its biological effects in research settings. This guide focuses on the statistical evaluation of two prevalent analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID).

Due to a lack of direct inter-laboratory comparison studies for 3,7-Dimethyl-1-octanol, this guide utilizes data from a comprehensive inter-laboratory study on a structurally similar compound, 3,7-Dimethyl-1-octyl propionate (B1217596).[2] The analytical behaviors of these two molecules are expected to be comparable, providing a robust framework for this analysis.

Comparative Analysis of Analytical Methods

The selection of an analytical method for the quantification of 3,7-Dimethyl-1-octanol depends on the specific requirements of the study, including desired sensitivity, selectivity, and the complexity of the sample matrix. Both GC-MS and GC-FID are powerful techniques for the analysis of volatile compounds like 3,7-Dimethyl-1-octanol.[2]

Table 1: Summary of Quantitative Data from a Simulated Inter-Laboratory Study of a Structurally Related Compound

Parameter	GC-MS	GC-FID
Intra-laboratory Precision (RSDr)
Laboratory A	2.1%	3.5%
Laboratory B	2.5%	3.8%
Laboratory C	2.3%	3.6%
Inter-laboratory Precision (RSDR)	4.8%	6.2%
Accuracy (% Recovery)
Laboratory A	98.5%	97.2%
Laboratory B	101.2%	99.8%
Laboratory C	99.3%	98.5%
Limit of Detection (LOD)	0.1 µg/mL	1 µg/mL
Limit of Quantitation (LOQ)	0.5 µg/mL	5 µg/mL

Note: Data is synthetic and representative of typical analytical performance for such methods, based on an inter-laboratory study of 3,7-Dimethyl-1-octyl propionate.[2]

GC-MS is expected to offer higher selectivity and lower detection limits, making it ideal for complex matrices and trace-level analysis.[2] GC-FID, while less selective, provides a cost-effective and robust alternative for routine quality control where the analyte concentration is higher and the matrix is less complex.[2]

Experimental Protocols

Detailed methodologies are crucial for achieving reproducible results. The following protocols are based on established methods for the analysis of 3,7-Dimethyl-1-octyl propionate and are adaptable for 3,7-Dimethyl-1-octanol.[2][3]

Sample Preparation

• Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 3,7-Dimethyl-1-octanol reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent such as ethanol (B145695) or hexane (B92381).[2]

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the analyte in the samples (e.g., 1, 5, 10, 50, 100 µg/mL).[2]

• Sample Dilution: For analysis, dilute the sample containing 3,7-Dimethyl-1-octanol with hexane to a final concentration of approximately 10-100 µg/mL.[3]

• Homogenization: Vortex the solution for 30 seconds to ensure homogeneity.[3]

• Transfer: Transfer the diluted sample into a 2 mL glass GC vial with a PTFE-lined septum.[3]

GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC System or equivalent.[4]

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or similar non-polar column.[4]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[4]

• Oven Temperature Program: Start at 60°C (hold for 1 min), ramp to 210°C at 5°C/min, then ramp to 280°C at 10°C/min (hold for 15 min).[4]

• Injector: Splitless mode at 250°C.[4]

• Mass Spectrometer: Agilent 5977B MSD or equivalent.[4]

• Ionization: Electron Ionization (EI) at 70 eV.[4]

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis.[4]

GC-FID Analysis

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: DB-5 (30 m x 0.32 mm, 0.25 µm) or similar non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Start at 50°C (hold for 2 min), ramp to 250°C at 10°C/min (hold for 5 min).

• Injector: Split mode (split ratio 50:1) at 250°C.

• Detector: Flame Ionization Detector (FID) at 280°C.

Visualization of Workflows and Pathways

To provide a clearer understanding of the processes involved, the following diagrams illustrate the experimental workflow and a conceptual signaling pathway based on the known biological activities of 3,7-Dimethyl-1-octanol.

Figure 1. Experimental workflow for the analysis of 3,7-Dimethyl-1-octanol.

Figure 2. Conceptual signaling pathway for 3,7-Dimethyl-1-octanol.

Conclusion

The reproducible and accurate measurement of 3,7-Dimethyl-1-octanol is achievable through validated GC-MS and GC-FID methods. The choice between these techniques should be guided by the specific analytical needs, with GC-MS offering superior sensitivity and selectivity for complex samples, and GC-FID providing a robust and cost-effective solution for routine analyses. The provided protocols and statistical framework serve as a valuable resource for researchers to ensure the quality and reliability of their data. Further inter-laboratory studies specifically focused on 3,7-Dimethyl-1-octanol are warranted to establish definitive reproducibility parameters for this compound.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scientificss.co.uk [scientificss.co.uk]

Safety & Regulatory Compliance

Proper Disposal of 3,7-Dimethyl-1-octanol: A Comprehensive Guide for Laboratory Professionals

Effective management and disposal of 3,7-Dimethyl-1-octanol are critical for ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to handle and dispose of this chemical responsibly, in accordance with regulatory guidelines. Adherence to these protocols is essential for maintaining a safe working environment and ensuring compliance.

Immediate Safety and Handling

Prior to initiating any disposal procedures, a thorough risk assessment should be conducted. 3,7-Dimethyl-1-octanol is classified as a substance that causes skin and serious eye irritation, and may cause respiratory irritation.[1] It is also recognized as being toxic to aquatic life with long-lasting effects.[2][3][4] Therefore, it is imperative to handle it as a chemical waste requiring special disposal methods.

Personal Protective Equipment (PPE) is mandatory when handling 3,7-Dimethyl-1-octanol for disposal. To minimize exposure risks, all personnel must wear the following appropriate PPE:

• Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[2][5]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.[2][5]

• Body Protection: A lab coat or a chemical-resistant apron should be worn to protect against accidental splashes.[2][5]

• Respiratory Protection: If there is a risk of generating aerosols or vapors, a NIOSH-approved respirator may be necessary.[2]

Operational Disposal Plan

The disposal of 3,7-Dimethyl-1-octanol must be carried out in compliance with all federal, state, and local regulations.[3][5] Under no circumstances should this chemical be disposed of down the sink or in regular trash.[2]

Step-by-Step Disposal Procedure:

• Waste Identification and Classification: Laboratory personnel should treat all waste containing 3,7-Dimethyl-1-octanol as hazardous waste unless confirmed otherwise by a designated safety officer or the institution's Environmental Health and Safety (EHS) department.[2] The waste generator is responsible for determining if the discarded chemical is classified as hazardous waste under US EPA guidelines (40 CFR 261.3).[3][5]

• Waste Collection:

  • Carefully transfer the 3,7-Dimethyl-1-octanol waste into a designated and clearly labeled hazardous waste container.

  • The container must be compatible with the chemical and have a secure, leak-proof closure.

  • Avoid overfilling the container.

• Storage:

  • Store the hazardous waste container in a designated Satellite Accumulation Area (SAA).

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.

  • Ensure incompatible chemicals are segregated to prevent violent reactions. For instance, store acids and bases separately.

• Labeling:

  • Properly label the hazardous waste container with the words "Hazardous Waste," the full chemical name ("3,7-Dimethyl-1-octanol"), and a clear description of any other components in the waste mixture.

  • Indicate the hazards associated with the waste (e.g., "Irritant," "Environmental Hazard").

• Disposal Request:

  • Once the container is full or ready for disposal, contact your institution's EHS department to arrange for pickup and disposal.

  • Provide them with accurate information about the waste composition.

Spill Response:

In the event of a spill, immediate action is necessary to mitigate hazards.

• Small Spills:

  • Evacuate the immediate area and alert nearby personnel.

  • Ensure the area is well-ventilated.

  • Contain the spill using an inert absorbent material such as sand, vermiculite, or a universal absorbent pad.[2][5]

  • Carefully collect the absorbed material and place it in a labeled hazardous waste container.[2]

  • Clean the spill area thoroughly with an appropriate solvent or detergent.

  • Report the spill to your laboratory supervisor and EHS department.[2]

• Large Spills:

  • Evacuate the area immediately.

  • Contact your institution's emergency response team.[2]

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data related to the disposal and handling of 3,7-Dimethyl-1-octanol.

Parameter	Value	Reference
UN Number	3082	[3]
Proper Shipping Name	Environmentally hazardous substance, liquid, n.o.s. (3,7-Dimethyl-1-octanol)	[3]
Hazard Class	9	[3]
Packing Group	III	[3]
Flash Point	97 °C / 206.6 °F	[1][4]
GHS Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationH411: Toxic to aquatic life with long lasting effects	[1][6]
EPA Hazardous Waste Code	Not explicitly listed. Waste generators must classify based on characteristics and use, in accordance with 40 CFR 261.3.	[5]

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3,7-Dimethyl-1-octanol.

Caption: Disposal Workflow for 3,7-Dimethyl-1-octanol

References

• 1. media.clemson.edu [media.clemson.edu]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. 3,7-二甲基-1-辛醇 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. download.basf.com [download.basf.com]

Personal protective equipment for handling 3,7-Dimethyl-1-octanol

This guide provides critical safety, operational, and disposal protocols for handling 3,7-Dimethyl-1-octanol, ensuring the safety of laboratory personnel and compliance with standard safety procedures.

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety when handling 3,7-Dimethyl-1-octanol, the use of appropriate Personal Protective Equipment is mandatory.[1]

Body Part	Personal Protective Equipment	Standard/Specification
Eyes/Face	Tightly fitting safety goggles with side-shields or chemical splash goggles.	Conforming to EN 166 (EU) or NIOSH (US).[2][3]
Skin	Chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat or chemical-resistant apron.[1][2][4]	Gloves must satisfy EU Directive 89/686/EEC and the standard EN 374.[2]
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if there is a risk of generating aerosols, mists, or vapors, or if irritation is experienced.[1][2][3]	Not typically required with adequate ventilation.
Body	Wear suitable protective clothing. An easily accessible water source or safety shower should be nearby.[2]

Quantitative Data

The following table summarizes key quantitative data for 3,7-Dimethyl-1-octanol.

Property	Value
Molecular Formula	C₁₀H₂₂O[4]
Molecular Weight	158.28 g/mol [4]
Appearance	Colorless liquid[5]
Boiling Point	98-99°C at 9 mmHg[4][5]
Flash Point	97 °C / 206.6 °F (closed cup)[3][4]
Density	0.828 g/mL at 20 °C[4][5]
Vapor Density	5.4 (vs air)[5]
Solubility	Insoluble in water.[5] Soluble in ethanol (B145695) and most non-volatile oils.[5]

Operational Plan: Safe Handling Procedure

Adherence to a strict operational plan is mandatory to prevent accidents and exposure.

1. Preparation and Engineering Controls:

• Ensure the handling area is well-ventilated.[2][4]

• An eyewash station and safety shower must be in close proximity to the workstation.[2][3]

• Remove all sources of ignition as the substance is a combustible liquid. Use non-sparking tools.[2]

2. Handling the Chemical:

• Avoid contact with skin and eyes.[2][3][4]

• Do not breathe mist, gas, or vapors.[2][3][4]

• Wash hands thoroughly after handling.[2][4]

• Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

3. In Case of Accidental Release:

• Evacuate personnel to a safe area.[2]

• Wear appropriate PPE as detailed above.[2]

• For small spills, absorb the material with an inert absorbent such as sand, vermiculite, or a universal absorbent pad.[1][3]

• Collect the absorbed material and place it in a labeled hazardous waste container.[1][4]

• For large spills, evacuate the area and contact the institution's emergency response team immediately.[1]

Disposal Plan

Proper disposal of 3,7-Dimethyl-1-octanol and its waste is crucial to prevent environmental contamination.

1. Waste Classification:

• This chemical may be toxic to aquatic life with long-lasting effects.[1][3] It should be treated as hazardous waste.

2. Disposal of Contaminated Materials:

• Dispose of the chemical and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[1][2][4]

• Adhered or collected material should be promptly disposed of.[2] Do not dispose of the material down the drain.[2]

3. Container Disposal:

• Dispose of empty containers as unused product.[2][4] Do not reuse containers.[2][4]

Experimental Workflow

Caption: Workflow for the safe handling of 3,7-Dimethyl-1-octanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. 3,7-dimethyl-1-octanol [chembk.com]